Disperse blue 291

• CAS: 83929-84-4

Core Science & Biosynthesis

"Disperse blue 291 chemical structure and properties"

For Researchers, Scientists, and Drug Development Professionals

Introduction

Disperse Blue 291, identified by the CAS number 56548-64-2, is a synthetic monoazo dye characterized by its deep blue hue.[1] Belonging to the disperse class of dyes, it is primarily utilized in the textile industry for coloring synthetic fibers such as polyester.[2][3] Its chemical structure, N-[2-[(E)-(2-bromo-4,6-dinitrophenyl)diazenyl]-5-(diethylamino)-4-methoxyphenyl]acetamide, imparts it with low water solubility, a key characteristic of disperse dyes.[4] While widely used commercially, recent scientific investigations have raised concerns regarding its toxicological profile, particularly its genotoxic and mutagenic potential, making it a subject of interest for researchers in toxicology and environmental science.[2][3]

Chemical Structure and Properties

The chemical identity and physicochemical properties of Disperse Blue 291 are summarized in the tables below.

Table 1: Chemical Identification of Disperse Blue 291

Identifier	Value	Reference
IUPAC Name	N-[2-[(E)-(2-bromo-4,6-dinitrophenyl)diazenyl]-5-(diethylamino)-4-methoxyphenyl]acetamide	[4]
CAS Number	56548-64-2	[1]
Molecular Formula	C₁₉H₂₁BrN₆O₆	[1]
Molecular Weight	509.31 g/mol	[1]
Chemical Structure

Table 2: Physicochemical Properties of Disperse Blue 291

Property	Value	Reference
Appearance	Dark blue tiny particles	[1]
Boiling Point	700.4 °C at 760 mmHg (Predicted)
Density	1.54 g/cm³ (Predicted)
Vapor Pressure	1.82E-19 mmHg at 25°C (Predicted)
Solubility	Low in water

Table 3: Predicted Spectral Data for Disperse Blue 291

Spectral Property	Predicted Value	Reference
¹H-NMR	Peaks expected in the aromatic, aliphatic (ethyl groups), and amide regions.	[5]
¹³C-NMR	Signals corresponding to aromatic carbons, ethyl carbons, and carbonyl carbon.	[5]
Mass Spectrometry (m/z)	[M+H]⁺: ~510.0788	[4]

Experimental Protocols

Synthesis

The synthesis of Disperse Blue 291 is typically achieved through a two-step process involving diazotization followed by an azo coupling reaction.[5][6]

Step 1: Diazotization of 2-bromo-4,6-dinitroaniline (B162937)

• Dissolve 2-bromo-4,6-dinitroaniline in a mixture of a strong acid (e.g., concentrated hydrochloric acid or sulfuric acid) and water.[5][6]

• Cool the resulting solution to a temperature between 0 and 5 °C using an ice bath.[6]

• Slowly add a cooled aqueous solution of sodium nitrite (B80452) (NaNO₂) dropwise to the aniline (B41778) solution while maintaining the temperature below 5 °C.[6]

• Stir the reaction mixture for an additional 15-30 minutes at this low temperature to ensure the complete formation of the diazonium salt.[6] The resulting diazonium salt solution should be used immediately in the next step.[6]

Step 2: Azo Coupling with N-(3-(diethylamino)-4-methoxyphenyl)acetamide

• In a separate vessel, dissolve the coupling agent, N-(3-(diethylamino)-4-methoxyphenyl)acetamide, in a suitable solvent such as a mixture of ethanol (B145695) and water.[6]

• Cool this solution to 0-5 °C.[6]

• Slowly add the previously prepared cold diazonium salt solution to the coupling agent solution with vigorous stirring.[6]

• Maintain the pH of the reaction mixture between 5 and 7 by adding a base like sodium acetate (B1210297) or a dilute sodium hydroxide (B78521) solution to facilitate the electrophilic substitution.[6]

• Monitor the reaction for completion. The precipitated Disperse Blue 291 can then be collected by filtration.[6]

Purification

The crude Disperse Blue 291 can be purified using the following methods:

• Recrystallization: This is a common method for purifying solid organic compounds.[7][8] The crude dye is dissolved in a minimal amount of a suitable hot solvent (e.g., ethanol or a mixture of ethanol and water) and then allowed to cool slowly.[6][9] The purified crystals that form are collected by filtration, washed with a small amount of cold solvent, and then dried.[7]

• Column Chromatography: For smaller scale purifications or to separate isomers, column chromatography can be employed.[10] A suitable stationary phase (e.g., silica (B1680970) gel) and a mobile phase are selected to achieve separation.

• Countercurrent Chromatography (CCC): This technique is effective for the purification of azo dyes and involves the continuous extraction of an aqueous solution of the dye with a suitable mobile phase.[11][12]

Analytical Characterization

The structure and purity of the synthesized Disperse Blue 291 can be confirmed using various analytical techniques:

• UV-Visible Spectroscopy: To determine the maximum absorption wavelength (λmax) of the dye.

• Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): To elucidate the detailed chemical structure of the compound.[13]

• Mass Spectrometry (MS): To confirm the molecular weight of the synthesized dye.[14][15]

Biological Properties and Toxicological Profile

Disperse Blue 291 has been the subject of several toxicological studies, which have demonstrated its potential for genotoxicity, mutagenicity, and cytotoxicity.[2][3]

Genotoxicity and Mutagenicity

Studies have shown that Disperse Blue 291 can induce DNA damage. For instance, it has been found to be genotoxic and mutagenic in the human hepatoma cell line HepG2.[2] In this study, an increase in comet tail length and the frequency of micronuclei were observed upon exposure to the dye.[2] Furthermore, research on male Swiss mice demonstrated that oral administration of Disperse Blue 291 led to an increased frequency of micronucleated polychromatic erythrocytes in the bone marrow, indicating its mutagenic potential in vivo.[3]

The genotoxicity of many azo dyes is attributed to their metabolic reduction, often by intestinal microbiota, which cleaves the azo bond to release potentially carcinogenic aromatic amines.[16][17][18] These aromatic amines can be metabolically activated to reactive electrophilic species that can form covalent adducts with DNA, leading to mutations.[16][19]

Cytotoxicity

In addition to its genotoxic effects, Disperse Blue 291 has been shown to decrease cell viability.[2] However, one study indicated that compared to other smaller disperse dyes, Disperse Blue 291, due to its larger molecular structure, has limited skin penetration and did not impair cell viability and mitochondrial function in cultures of mouse keratinocytes and intestinal porcine epithelial cells under the tested conditions.[20]

Signaling Pathways and Experimental Workflows

DNA Damage and Repair Pathway

The genotoxic effects of Disperse Blue 291 and its metabolites likely involve the induction of DNA damage, which can trigger cellular DNA repair pathways. A general representation of a DNA damage and repair pathway that can be activated by chemical mutagens is depicted below.

References

• 1. worlddyevariety.com [worlddyevariety.com]
• 2. Genotoxic, mutagenic and cytotoxic effects of the commercial dye CI Disperse Blue 291 in the human hepatic cell line HepG2 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Genotoxicity of textile dye C.I. Disperse Blue 291 in mouse bone marrow - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. N-[2-[(2-bromo-4,6-dinitrophenyl)azo]-5-(diethylamino)-4-methoxyphenyl]acetamide | C19H21BrN6O6 | CID 92446 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. Home Page [chem.ualberta.ca]
• 8. [Purification of dyes by recrystallization] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. chem.libretexts.org [chem.libretexts.org]
• 10. researchgate.net [researchgate.net]
• 11. tandfonline.com [tandfonline.com]
• 12. tandfonline.com [tandfonline.com]
• 13. benchchem.com [benchchem.com]
• 14. lcms.cz [lcms.cz]
• 15. jchemrev.com [jchemrev.com]
• 16. Frontiers | Molecular Modeling Study of the Genotoxicity of the Sudan I and Sudan II Azo Dyes and Their Metabolites [frontiersin.org]
• 17. Toxicological significance of azo dye metabolism by human intestinal microbiota - PMC [pmc.ncbi.nlm.nih.gov]
• 18. tandfonline.com [tandfonline.com]
• 19. Molecular Modeling Study of the Genotoxicity of the Sudan I and Sudan II Azo Dyes and Their Metabolites - PMC [pmc.ncbi.nlm.nih.gov]
• 20. Impaired cell viability and mitochondrial respiration by disperse textile dyes - PMC [pmc.ncbi.nlm.nih.gov]

Technical Guide: Characterization of GS-441524

An initial search for the compound associated with CAS number 56548-64-2 identified it as Disperse Blue 291, an azo dye used in the textile industry.[1][2][3][4][5][6] This compound's application is inconsistent with the user's request for a technical guide aimed at researchers, scientists, and drug development professionals. It is plausible that the provided CAS number is incorrect and the intended subject is a compound relevant to pharmaceutical research.

Given the context of drug development, a likely candidate of interest is GS-441524 , the primary plasma metabolite of the antiviral prodrug remdesivir.[7] This guide will, therefore, focus on the characterization of GS-441524, a molecule of significant interest in antiviral research.

This document provides a detailed technical overview of GS-441524, the nucleoside analog that is the active metabolite of the antiviral drug remdesivir.

Chemical and Physical Properties

GS-441524 is an adenosine (B11128) nucleotide analog.[8] It is the core component responsible for the antiviral activity of remdesivir.

Property	Value	Reference
Molecular Formula	C₁₂H₁₃N₅O₄	[8]
Molecular Weight	291.26 g/mol	[8]
IUPAC Name	(2R,3R,4S,5R)-2-(4-aminopyrrolo[2,1-f][1][7]triazin-7-yl)-3,4-dihydroxy-5-(hydroxymethyl)tetrahydrofuran-2-carbonitrile	[7]
CAS Number	1191237-69-0	[8]
Half-life	Approximately 24 hours in human patients	[7]

Mechanism of Action

GS-441524 exerts its antiviral effect by inhibiting viral RNA-dependent RNA polymerase (RdRp). As a nucleoside analog, it must be intracellularly phosphorylated to its active triphosphate form, GS-441524 triphosphate (also known as GS-443902).[7][8] This active metabolite mimics endogenous adenosine triphosphate (ATP) and is incorporated into the nascent viral RNA chain by the RdRp.[9] The incorporation of GS-441524 triphosphate into the viral RNA leads to delayed chain termination, thereby disrupting viral replication.[10]

Metabolic activation and mechanism of action of GS-441524.

Antiviral Activity

GS-441524 has demonstrated broad-spectrum antiviral activity against various RNA viruses. It is particularly noted for its efficacy against coronaviruses, including the virus responsible for Feline Infectious Peritonitis (FIP) and SARS-CoV-2.[7][8]

Virus	Cell Line	EC₅₀	CC₅₀	Reference
Feline Infectious Peritonitis Virus (FIPV)	CRFK cells	0.78 µM	>100 µM	[11][12]
SARS-CoV-2	Vero E6 cells	0.47 µM	>10 µM	[8]
MERS-CoV	Vero E6 cells	0.56 µM	>10 µM	[8]

Experimental Protocols

Objective: To determine the half-maximal effective concentration (EC₅₀) of GS-441524 against a target virus.

Methodology:

• Cell Culture: Plate a suitable host cell line (e.g., Vero E6 for SARS-CoV-2, CRFK for FIPV) in 96-well plates and incubate until a confluent monolayer is formed.

• Compound Preparation: Prepare a series of dilutions of GS-441524 in cell culture medium.

• Infection: Aspirate the culture medium from the cells and infect with the target virus at a predetermined multiplicity of infection (MOI).

• Treatment: After a 1-hour adsorption period, remove the viral inoculum and add the different concentrations of GS-441524 to the wells. Include untreated infected cells as a positive control and uninfected cells as a negative control.

• Incubation: Incubate the plates for a period appropriate for the virus to cause a cytopathic effect (CPE), typically 48-72 hours.

• Quantification of Viral Activity: Assess the viral CPE. Alternatively, quantify viral replication using methods such as quantitative reverse transcription PCR (qRT-PCR) for viral RNA or an immunoassay for a viral protein.

• Data Analysis: Calculate the EC₅₀ value by plotting the percentage of viral inhibition against the log of the compound concentration and fitting the data to a dose-response curve.

Workflow for in vitro antiviral activity assay.

Objective: To determine the half-maximal cytotoxic concentration (CC₅₀) of GS-441524.

Methodology:

• Cell Culture: Seed the host cell line in 96-well plates at an appropriate density.

• Compound Treatment: Add serial dilutions of GS-441524 to the cells. Include untreated cells as a control.

• Incubation: Incubate the plates for the same duration as the antiviral assay.

• Viability Assessment: Measure cell viability using a suitable assay, such as the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay or a commercially available kit that measures ATP content (e.g., CellTiter-Glo®).

• Data Analysis: Calculate the CC₅₀ value by plotting the percentage of cell viability against the log of the compound concentration and fitting the data to a dose-response curve.

Synthesis

The synthesis of GS-441524 is a multi-step process that is typically considered proprietary by its developer, Gilead Sciences. However, general synthetic routes for nucleoside analogs are well-established in medicinal chemistry literature. The synthesis generally involves the formation of the pyrrolo[2,1-f][1][7]triazine heterocyclic base, followed by its glycosylation with a protected ribose derivative, and subsequent modifications to introduce the cyano group and deprotect the final compound.

Toxicological Profile

GS-441524 was found to be non-toxic in feline cells at concentrations as high as 100 µM.[11] In studies related to the treatment of FIP in cats, reported side effects were generally mild and included transient injection site reactions.[12]

It is important to note that the initial search for CAS number 56548-64-2 identified Disperse Blue 291, an azo dye.[1][2][3][4][5][6] This dye has been shown to have mutagenic activity in the Salmonella assay and can induce DNA breakage and apoptosis in human hepatoma cells (HepG2).[13][14][15] The biotransformation of azo dyes can lead to the release of aromatic amines, which may have genotoxic and carcinogenic properties.[14]

References

• 1. Cas 56548-64-2,Disperse Blue 291 | lookchem [lookchem.com]
• 2. Disperse Blue 291 | 56548-64-2 [chemicalbook.com]
• 3. 56548-64-2 CAS MSDS (Disperse Blue 291) Melting Point Boiling Point Density CAS Chemical Properties [chemicalbook.com]
• 4. pharmaffiliates.com [pharmaffiliates.com]
• 5. Disperse Blue 291 | TRC-D495358-500MG | LGC Standards [lgcstandards.com]
• 6. Disperse Blue 291 CAS#: 56548-64-2 [m.chemicalbook.com]
• 7. GS-441524 - Wikipedia [en.wikipedia.org]
• 8. go.drugbank.com [go.drugbank.com]
• 9. Remdesivir | C27H35N6O8P | CID 121304016 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. medkoo.com [medkoo.com]
• 12. universalbiologicals.com [universalbiologicals.com]
• 13. longdom.org [longdom.org]
• 14. researchgate.net [researchgate.net]
• 15. researchgate.net [researchgate.net]

Disperse Blue 291: A Technical Overview of its Chemical Properties and Toxicological Profile

For Researchers, Scientists, and Drug Development Professionals

Introduction

Disperse Blue 291 is a synthetic monoazo dye characterized by its blue hue and its use in the textile industry for dyeing synthetic fibers. Belonging to the family of azo dyes, its chemical structure is of interest to researchers not only for its coloring properties but also for its potential biological activity and toxicological implications. This technical guide provides a comprehensive overview of the molecular formula, weight, and known biological effects of Disperse Blue 291, with a focus on its genotoxic, mutagenic, and cytotoxic properties. The information is presented to be a valuable resource for researchers, scientists, and professionals in drug development who may encounter this compound in their studies or require a reference for its biological impact.

Chemical and Physical Properties

A summary of the key chemical and physical properties of Disperse Blue 291 is provided in the table below.

Property	Value
Molecular Formula	C₁₉H₂₁BrN₆O₆[1]
Molecular Weight	509.31 g/mol [1]
CAS Number	56548-64-2[1]
Class	Single azo dye[1]
Manufacturing Method	Diazotization of 2,4-Dinitro-6-bromoaniline and coupling with N-(3-(diethylamino)-4-methoxyphenyl)acetamide.[1]

Toxicological Profile

Disperse Blue 291 has been the subject of several toxicological studies to assess its safety. Research has primarily focused on its potential to cause genetic damage, mutations, and cell death.

Genotoxicity, Mutagenicity, and Cytotoxicity

Studies have demonstrated that Disperse Blue 291 exhibits genotoxic, mutagenic, and cytotoxic effects in various experimental models.

A key study investigated the effects of the commercial dye C.I. Disperse Blue 291 on the human hepatic cell line HepG2. The study reported a significant increase in DNA damage, as measured by the comet assay, and a higher frequency of micronuclei in cells exposed to the dye. Furthermore, a decrease in cell viability was observed, indicating a cytotoxic effect.[2]

Another study in male Swiss mice investigated the mutagenicity and genotoxicity of Disperse Blue 291 following oral administration. The results showed an increased frequency of micronucleated polychromatic erythrocytes in the bone marrow of treated animals. However, no significant primary DNA damage was observed in blood, liver, or kidney cells via the comet assay, and there were no changes in the expression of the genes BAX, BCL2, SMAD4, and TNFA in leukocytes.[3]

The table below summarizes the quantitative data from a key in vitro study on the genotoxic and cytotoxic effects of Disperse Blue 291 on HepG2 cells.[2]

Concentration (µg/mL)	Genotoxic Effect (Comet Assay)	Mutagenic Effect (Micronucleus Test)	Cytotoxic Effect (Cell Viability)
200	No significant increase	No significant increase	No significant decrease
400	Significant increase in tail length	Significant increase in frequency	Significant decrease
600	Significant increase in tail length	Significant increase in frequency	Significant decrease
800	Significant increase in tail length	Significant increase in frequency	Significant decrease
1000	Significant increase in tail length	Significant increase in frequency	Significant decrease

Experimental Protocols

Detailed methodologies for the key experiments cited are provided to allow for replication and further investigation.

Comet Assay (Single Cell Gel Electrophoresis)

The comet assay is a sensitive method for detecting DNA damage in individual cells.

• Cell Preparation: HepG2 cells are treated with various concentrations of Disperse Blue 291 for a specified duration.

• Embedding: The cells are then embedded in a low-melting-point agarose (B213101) gel on a microscope slide.

• Lysis: The slides are immersed in a lysis solution to remove cell membranes and proteins, leaving the DNA as a nucleoid.

• Alkaline Unwinding: The DNA is unwound under alkaline conditions to expose single-strand breaks and alkali-labile sites.

• Electrophoresis: The slides are subjected to electrophoresis, allowing the negatively charged, damaged DNA fragments to migrate from the nucleus, forming a "comet tail."

• Staining and Visualization: The DNA is stained with a fluorescent dye and visualized under a fluorescence microscope. The length and intensity of the comet tail are proportional to the amount of DNA damage.

Comet Assay Experimental Workflow.

Micronucleus Test

The micronucleus test is used to assess chromosomal damage.

• Cell Culture and Treatment: HepG2 cells are cultured and exposed to different concentrations of Disperse Blue 291. A cytokinesis-blocking agent (e.g., cytochalasin B) is added to identify cells that have completed one nuclear division.

• Harvesting and Fixation: The cells are harvested, treated with a hypotonic solution, and then fixed.

• Slide Preparation and Staining: The fixed cells are dropped onto microscope slides and stained with a DNA-specific stain (e.g., Giemsa or a fluorescent dye).

• Scoring: The slides are examined under a microscope to score the frequency of micronuclei in binucleated cells. Micronuclei are small, extranuclear bodies that contain chromosome fragments or whole chromosomes that were not incorporated into the main nucleus during cell division.

Micronucleus Test Experimental Workflow.

Mechanism of Genotoxicity

While specific signaling pathways activated by Disperse Blue 291 have not been fully elucidated, the genotoxicity of many azo dyes is understood to proceed through a general mechanism involving metabolic activation.

Azo dyes can be metabolized by azoreductases, enzymes present in liver microsomes and intestinal microflora, which cleave the azo bond (-N=N-). This reductive cleavage can lead to the formation of aromatic amines. These aromatic amines can then be further metabolized to reactive electrophiles, such as nitrenium ions, which can form covalent adducts with DNA. These DNA adducts can disrupt DNA replication and transcription, leading to mutations and chromosomal aberrations.

Generalized Mechanism of Azo Dye Genotoxicity.

Conclusion

Disperse Blue 291 is a monoazo dye with a molecular formula of C₁₉H₂₁BrN₆O₆ and a molecular weight of 509.31 g/mol . In vitro and in vivo studies have demonstrated its potential to induce genotoxicity, mutagenicity, and cytotoxicity. The primary mechanism of its genotoxicity is likely through metabolic activation to reactive intermediates that form DNA adducts, a common pathway for azo dyes. While specific signaling pathways involved in the cellular response to Disperse Blue 291-induced damage are not yet well-defined, the provided experimental protocols and toxicological data offer a solid foundation for further research into its biological effects and potential risks. This information is critical for researchers and professionals in fields where exposure to or the biological activity of such compounds is a concern.

References

• 1. Genotoxic, mutagenic and cytotoxic effects of the commercial dye CI Disperse Blue 291 in the human hepatic cell line HepG2 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Genotoxicity of textile dye C.I. Disperse Blue 291 in mouse bone marrow - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]

Technical Guide: Spectroscopic and Physicochemical Data of C.I. Disperse Blue 291

An in-depth technical guide on the spectroscopic data of C.I. Disperse Blue 291, tailored for researchers, scientists, and drug development professionals.

1. Introduction

C.I. Disperse Blue 291 is a synthetic monoazo dye used in the textile industry for dyeing hydrophobic fibers, particularly polyester (B1180765) and its blends.[1] Chemically, it is identified as N-[2-[(2-bromo-4,6-dinitrophenyl)diazenyl]-5-(diethylamino)-4-methoxyphenyl]acetamide. Its classification as a disperse dye indicates low solubility in water, making it suitable for application from aqueous dispersions.[2] Understanding its spectroscopic and physicochemical properties is crucial for quality control, toxicological studies, and environmental monitoring.

2. Physicochemical Properties

A summary of the key physicochemical properties of Disperse Blue 291 is presented below.

Property	Value
C.I. Name	Disperse Blue 291
Chemical Name	N-[2-[(2-bromo-4,6-dinitrophenyl)diazenyl]-5-(diethylamino)-4-methoxyphenyl]acetamide
CAS Number	56548-64-2
Molecular Formula	C₁₉H₂₁BrN₆O₆
Molecular Weight	509.31 g/mol
Appearance	Dark blue tiny particles
Solubility	Low in water

3. Spectroscopic Data

Note: Specific experimental spectroscopic data for Disperse Blue 291 is not widely available in the public domain. The following tables provide expected absorption ranges and chemical shifts based on the known chemical structure and data from similar azo dyes.

3.1. UV-Visible Spectroscopy

The color of Disperse Blue 291 arises from its extended system of conjugated double bonds, characteristic of azo dyes.

Parameter	Expected Value
λmax (in Ethanol)	590 - 630 nm
Appearance in Solution	Green-light blue

3.2. Fourier-Transform Infrared (FTIR) Spectroscopy

The FTIR spectrum of Disperse Blue 291 is expected to show characteristic peaks corresponding to its various functional groups.

Wavenumber (cm⁻¹)	Vibrational Mode Assignment
3350 - 3250	N-H Stretch (Amide)
3100 - 3000	C-H Stretch (Aromatic)
2980 - 2850	C-H Stretch (Aliphatic)
1680 - 1650	C=O Stretch (Amide I)
1600 - 1550	N=N Stretch (Azo)
1550 - 1500	N-H Bend (Amide II)
1530 - 1500	NO₂ Asymmetric Stretch
1360 - 1330	NO₂ Symmetric Stretch
1250 - 1200	C-N Stretch (Aromatic Amine)
1150 - 1050	C-O Stretch (Ether)
700 - 550	C-Br Stretch

3.3. Nuclear Magnetic Resonance (NMR) Spectroscopy

Predicted ¹H and ¹³C NMR chemical shifts for Disperse Blue 291 in a suitable deuterated solvent like CDCl₃.

¹H-NMR Spectroscopy (Predicted)

Chemical Shift (δ ppm)	Multiplicity	Assignment
8.5 - 7.5	m	Aromatic Protons
7.0 - 6.5	s	Amide N-H
3.9	s	-OCH₃ Protons
3.4	q	-N(CH₂CH₃)₂ Protons
2.2	s	-C(O)CH₃ Protons
1.2	t	-N(CH₂CH₃)₂ Protons

¹³C-NMR Spectroscopy (Predicted)

Chemical Shift (δ ppm)	Assignment
169	C=O (Amide)
155 - 110	Aromatic Carbons
56	-OCH₃ Carbon
45	-N(CH₂CH₃)₂ Carbon
24	-C(O)CH₃ Carbon
13	-N(CH₂CH₃)₂ Carbon

4. Experimental Protocols

4.1. UV-Visible Spectroscopy

• Sample Preparation: A stock solution of Disperse Blue 291 is prepared by accurately weighing the dye and dissolving it in a suitable organic solvent (e.g., ethanol (B145695) or acetone). A series of standard solutions are then prepared by serial dilution.

• Instrumentation: A dual-beam UV-Visible spectrophotometer is used.

• Analysis: The spectrophotometer is first calibrated with a blank solvent. The absorbance spectra of the standard solutions are then recorded over a wavelength range of 200-800 nm to determine the wavelength of maximum absorbance (λmax).

4.2. Fourier-Transform Infrared (FTIR) Spectroscopy

• Sample Preparation: A small amount of the dry Disperse Blue 291 powder is mixed with spectroscopic grade potassium bromide (KBr). The mixture is ground to a fine powder and pressed into a transparent pellet.

• Instrumentation: An FTIR spectrometer, often equipped with an Attenuated Total Reflectance (ATR) accessory.

• Analysis: A background spectrum of the empty sample compartment or the clean ATR crystal is recorded. The sample is then placed in the beam path, and the spectrum is recorded, typically from 4000 to 400 cm⁻¹.

4.3. Nuclear Magnetic Resonance (NMR) Spectroscopy

• Sample Preparation: A few milligrams of purified Disperse Blue 291 are dissolved in a deuterated solvent (e.g., CDCl₃ or DMSO-d₆) in an NMR tube.

• Instrumentation: A high-resolution NMR spectrometer (e.g., 400 MHz or higher).

• Analysis: ¹H and ¹³C NMR spectra are acquired. For unambiguous assignments, 2D NMR experiments such as COSY (Correlated Spectroscopy), HSQC (Heteronuclear Single Quantum Coherence), and HMBC (Heteronuclear Multiple Bond Correlation) may be performed.

5. Mandatory Visualizations

5.1. Synthesis Pathway of Disperse Blue 291

The synthesis of Disperse Blue 291 is a two-step process involving diazotization followed by azo coupling.[1]

Caption: Synthesis of Disperse Blue 291.

5.2. Experimental Workflow for Spectroscopic Analysis

A logical workflow for the complete spectroscopic characterization of Disperse Blue 291.

Caption: Spectroscopic analysis workflow.

References

• 1. worlddyevariety.com [worlddyevariety.com]
• 2. Low Price Disperse Blue 291.1 Disperse Dyes Suppliers, Manufacturers, Factory - Fucai Chem [colorfuldyes.com]

A Technical Guide to the Solubility of Disperse Dyes: Focusing on Disperse Blue 291

For Researchers, Scientists, and Drug Development Professionals

Introduction to Disperse Blue 291 and Solubility

Disperse Blue 291 is a single azo disperse dye with the chemical formula C₁₉H₂₁BrN₆O₆ and a molecular weight of 509.31 g/mol [1][2]. It is primarily used for dyeing and printing on polyester (B1180765) and its blended fabrics[1][3]. As a disperse dye, it is characterized by its low solubility in water, a property fundamental to its application in dyeing hydrophobic fibers from an aqueous dispersion.

The solubility of a disperse dye is a critical parameter that influences its dyeing performance, including the rate of dyeing, color yield, and fastness properties. In fields beyond textiles, such as material science and potentially drug development where dye molecules can be used as markers or functional components, understanding solubility in various organic solvents is crucial for formulation and application.

Disperse dyes belong to the broader class of anthraquinone (B42736) dyes, which are generally poorly soluble in water but exhibit increased solubility in hot organic solvents[4][5]. The solubility is highly dependent on the solvent's polarity, temperature, and the specific chemical structure of the dye molecule.

Experimental Protocols for Determining Dye Solubility

The most common and reliable method for determining the equilibrium solubility of a compound is the shake-flask method . This protocol involves saturating a solvent with the solute (the dye) and then measuring the concentration of the dissolved solute. This is followed by a quantitative analysis, typically using UV-Visible spectrophotometry.

The shake-flask method establishes a thermodynamic equilibrium between the undissolved solid dye and the dissolved dye in a specific solvent at a constant temperature. After reaching equilibrium, the solid and liquid phases are separated, and the concentration of the dye in the saturated solution is quantified.

• Disperse Blue 291 (analytical grade)

• Selected solvents (e.g., water, acetone, ethanol, ethyl acetate, dimethylformamide)

• Scintillation vials or flasks with screw caps

• Constant temperature shaker bath or incubator

• Centrifuge

• Syringe filters (e.g., 0.45 µm PTFE or nylon)

• Volumetric flasks and pipettes

• UV-Visible Spectrophotometer

Part A: Equilibrium and Phase Separation

• Preparation: Add an excess amount of Disperse Blue 291 to a series of vials, each containing a known volume of a different solvent. The excess solid is crucial to ensure that a saturated solution is formed.

• Equilibration: Seal the vials tightly and place them in a constant temperature shaker bath. Agitate the vials for a predetermined period (typically 24-72 hours) to ensure equilibrium is reached. The temperature should be precisely controlled and recorded.

• Phase Separation: After equilibration, remove the vials and allow them to stand at the same constant temperature to let the undissolved solids settle. To ensure complete separation of the solid phase, centrifuge the vials at a high speed.

• Filtration: Carefully withdraw a sample from the clear supernatant using a syringe. Attach a syringe filter to the syringe and filter the solution into a clean vial to remove any remaining microscopic solid particles. This step is critical to prevent erroneously high solubility measurements.

Part B: Quantitative Analysis via UV-Visible Spectrophotometry

• Preparation of Standard Solutions: Prepare a stock solution of Disperse Blue 291 of a known concentration in the solvent of interest. From this stock solution, prepare a series of standard solutions of decreasing concentrations through serial dilution.

• Generation of Calibration Curve: Measure the absorbance of each standard solution at the wavelength of maximum absorbance (λmax) for Disperse Blue 291. The λmax should be determined by scanning the spectrum of a dilute solution. Plot a graph of absorbance versus concentration. This should yield a linear relationship according to the Beer-Lambert law, providing a calibration curve.

• Sample Analysis: Take a precise aliquot of the filtered, saturated solution from Part A and dilute it with the same solvent to an extent that its absorbance falls within the linear range of the calibration curve.

• Measurement and Calculation: Measure the absorbance of the diluted sample at λmax. Use the equation from the calibration curve to determine the concentration of the diluted sample. The final solubility is then calculated by multiplying this concentration by the dilution factor.

A similar quantitative approach can be taken using High-Performance Liquid Chromatography (HPLC) for higher precision and for analyzing solubility in complex mixtures.

Data Presentation

As specific solubility data for Disperse Blue 291 is not found in the surveyed literature, researchers can use the following table structure to systematically record their experimentally determined values.

Solvent	Temperature (°C)	Solubility (g/L)	Solubility (mol/L)	Method
Water	25	Shake-Flask/UV-Vis
Ethanol	25	Shake-Flask/UV-Vis
Acetone	25	Shake-Flask/UV-Vis
Ethyl Acetate	25	Shake-Flask/UV-Vis
Dimethylformamide	25	Shake-Flask/UV-Vis
Other Solvents

Visualization of Experimental Workflow

The following diagram illustrates the logical flow of the experimental protocol for determining the solubility of Disperse Blue 291.

Caption: Workflow for determining dye solubility via the shake-flask method and UV-Vis analysis.

This guide provides the necessary framework for researchers to systematically and accurately determine the solubility of Disperse Blue 291 in various solvents, enabling further research and development in its diverse applications.

References

• 1. worlddyevariety.com [worlddyevariety.com]
• 2. 56548-64-2 CAS MSDS (Disperse Blue 291) Melting Point Boiling Point Density CAS Chemical Properties [chemicalbook.com]
• 3. Disperse Blue 291 CAS#: 56548-64-2 [m.chemicalbook.com]
• 4. Anthraquinone - Wikipedia [en.wikipedia.org]
• 5. chemcess.com [chemcess.com]

Toxicological Profile of Disperse Blue 291: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

Disperse Blue 291 (C.I. 113395; CAS RN 56548-64-2) is a synthetic mono-azo dye primarily used in the textile industry. This document provides a comprehensive overview of its toxicological profile based on available scientific literature. The key findings indicate that Disperse Blue 291 exhibits significant genotoxic and mutagenic properties both in vitro and in vivo. It has demonstrated the ability to induce DNA damage and micronuclei formation in mammalian cells and is mutagenic in bacterial reverse mutation assays. The dye is cytotoxic at high concentrations and is predicted to be highly toxic to aquatic organisms. Furthermore, it is recognized as a potential skin sensitizer. The toxicological activity, particularly genotoxicity, is likely mediated through the metabolic activation of the parent compound into reactive intermediates, a common pathway for azo dyes. Data on acute mammalian toxicity, carcinogenicity, and chronic toxicity remain limited.

Chemical and Physical Properties

Disperse Blue 291 is an aminoazobenzene derivative. Its identification and key properties are summarized below.

Property	Value	Reference
Chemical Name	N-[2-[(2-bromo-4,6-dinitrophenyl)azo]-5-(diethylamino)-4-methoxyphenyl]-acetamide	[1]
CAS Registry No.	56548-64-2	[1]
Molecular Formula	C₁₉H₂₁BrN₆O₆	[2]
Molecular Weight	509.31 g/mol	[2]
Boiling Point	700.4 °C at 760 mmHg (Predicted)
Synonyms	C.I. Disperse Blue 291, C.I. 113395	[3]

Toxicological Profile

Acute Toxicity

No data on acute oral, dermal, or inhalation toxicity in mammals (e.g., LD50) were found in the reviewed literature. The primary acute toxicity data available pertains to aquatic organisms, derived from Quantitative Structure-Activity Relationship (QSAR) models.

Endpoint	Species	Value	Method	Reference
LC50 (96h)	Fish (Pimephales promelas)	0.0675 mg/L	OECD QSAR	[4]
EC50 (48h)	Daphnia Magna	0.0675 mg/L	OECD QSAR	[4]

These results indicate that Disperse Blue 291 is predicted to be highly toxic to aquatic life.[4]

Genotoxicity and Mutagenicity

Disperse Blue 291 has been shown to be genotoxic and mutagenic across multiple test systems. Evidence suggests that metabolic activation is crucial for its mutagenic activity.

Assay Type	Test System	Concentration/Dose	Results	Reference
In Vitro
Comet Assay	Human HepG2 cells	≥ 400 µg/mL	Positive (Increased tail length)	[1]
Micronucleus Test	Human HepG2 cells	≥ 400 µg/mL	Positive (Increased MN frequency)	[1]
Ames Test	S. typhimurium TA98, TA100, TA1537, TA1538	Not specified	Positive	[3][5]
Ames Test	S. typhimurium YG1041 (+S9)	Not specified	Positive (Highest potency: 240 rev/µg)	[5]
In Vivo
Micronucleus Test	Swiss mice (bone marrow)	50 mg/kg bw (oral)	Positive (Increased MNPCEs)	[2][6]
Comet Assay	Swiss mice (blood, liver, kidney)	50 mg/kg bw (oral)	Negative (No primary DNA damage)	[6]

In vitro, the dye induced DNA strand breaks (comet assay) and chromosomal damage (micronucleus test) in the human hepatic cell line HepG2.[1][7] In the bacterial reverse mutation assay (Ames test), it was mutagenic for several Salmonella typhimurium strains, indicating its ability to cause both frameshift and base-pair substitution mutations.[3][5] The mutagenic response was enhanced by the addition of a metabolic activation system (S9), and specialized strains showed that both nitroreductase and O-acetyltransferase enzymes are important in this activation.[3][5]

In vivo, oral administration to mice resulted in a significant increase in the frequency of micronucleated polychromatic erythrocytes (MNPCEs) in bone marrow, confirming its clastogenic or aneugenic potential in a mammalian system.[6] However, the same study did not detect primary DNA damage in blood, liver, or kidney cells via the comet assay.[6]

Cytotoxicity

Studies have shown that Disperse Blue 291 can decrease cell viability. In human HepG2 cells, a reduction in viability was observed at concentrations of 400 µg/mL and higher.[1]

Skin Sensitization

Disperse Blue 291 is considered a potential skin sensitizer. It is included in a list of disperse dyes proposed for restriction due to their sensitizing properties.[8] Azo dyes as a class are known to be implicated in allergic contact dermatitis from textiles, and their potential to act as electrophilic allergenic sensitizers has been demonstrated through their reactivity with nucleophilic peptides.[9]

Carcinogenicity

No specific long-term carcinogenicity bioassays for Disperse Blue 291 were identified. However, the genotoxic nature of the dye is a significant concern. Azo dyes can be metabolized, particularly by intestinal microbiota, through the reductive cleavage of the azo bond to form aromatic amines.[10][11] Some aromatic amines are known human carcinogens, with the bladder being a common target organ.[12][13] The positive mutagenicity results, especially following metabolic activation, suggest a potential carcinogenic risk that warrants further investigation.[5]

Mechanisms of Toxicity

The primary mechanism of toxicity for Disperse Blue 291, particularly its genotoxicity, involves metabolic activation. Like many azo dyes, it is likely cleaved by azoreductase enzymes, which are present in liver microsomes and, significantly, in the anaerobic environment of the gut microbiota.[10][12] This reductive cleavage breaks the N=N bond, releasing aromatic amine metabolites. These amines can then undergo further metabolic activation (e.g., N-hydroxylation) to form highly reactive electrophilic species that can bind covalently to DNA, forming adducts that lead to mutations and chromosomal damage.[13] The enhancement of mutagenicity in the Ames test with the S9 fraction strongly supports this bioactivation pathway.[5]

Proposed bioactivation pathway for Disperse Blue 291.

Experimental Protocols

In Vitro Genotoxicity and Cytotoxicity in HepG2 Cells

This protocol summarizes the methodology used to assess genotoxicity and cytotoxicity in a human liver cell line.[1]

• Test System: Human hepatoma (HepG2) cell line.

• Test Compound: Commercial grade C.I. Disperse Blue 291.

• Concentrations: 200, 400, 600, 800, and 1000 µg/mL.

• Exposure: Cells were exposed to the dye for a defined period (e.g., 24 hours).

• Endpoints Measured:

  • Cytotoxicity: Cell viability was assessed, likely using a method such as the MTT or neutral red uptake assay.

  • DNA Damage (Comet Assay): After exposure, cells were embedded in agarose (B213101) on a microscope slide, lysed, and subjected to electrophoresis. The extent of DNA migration ("comet tail") is proportional to the amount of DNA damage. Tail length was measured as the primary metric.

  • Chromosomal Damage (Micronucleus Test): Cytochalasin-B was added to block cytokinesis, resulting in binucleated cells. After exposure, cells were harvested, fixed, and stained. The frequency of micronuclei (small nuclei containing chromosome fragments or whole chromosomes) in binucleated cells was scored.

References

• 1. Genotoxic, mutagenic and cytotoxic effects of the commercial dye CI Disperse Blue 291 in the human hepatic cell line HepG2 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. dergi-fytronix.com [dergi-fytronix.com]
• 5. Mutagenicity evaluation of the commercial product CI Disperse Blue 291 using different protocols of the Salmonella assay - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Genotoxicity of textile dye C.I. Disperse Blue 291 in mouse bone marrow - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. tuv.com [tuv.com]
• 9. Investigating Sensitization Activity of Azobenzene Disperse Dyes via the Direct Peptide Reactivity Assay (DPRA) - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Toxicological significance of azo dye metabolism by human intestinal microbiota - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Reductive metabolism of azo dyes and drugs: Toxicological implications - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Metabolism of azo dyes: implication for detoxication and activation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. tandfonline.com [tandfonline.com]

An In-depth Technical Guide to the Environmental Fate and Impact of Disperse Blue 291

For: Researchers, Scientists, and Drug Development Professionals

Introduction

Disperse Blue 291 (DB291), a synthetic monoazo dye, is widely utilized in the textile industry for coloring synthetic fibers like polyester (B1180765) and nylon due to its excellent dyeing properties.[1][2][3] Like many azo dyes, its release into the environment through industrial effluents is a significant concern.[4][5] These effluents, if not adequately treated, can contaminate aquatic ecosystems, potentially affecting both environmental and human health.[6][7] This technical guide provides a comprehensive overview of the current scientific understanding of Disperse Blue 291's environmental fate, ecotoxicological impact, and the experimental methodologies used for its assessment.

Physicochemical Properties

The environmental behavior of a chemical is largely dictated by its physicochemical properties. Disperse Blue 291 is characterized by a complex aromatic structure, low water solubility, and a high potential for partitioning into organic matter.[8][9][10] Key properties are summarized in Table 1.

Table 1: Physicochemical Properties of Disperse Blue 291

Property	Value	Reference
IUPAC Name	N-[2-[(E)-(2-bromo-4,6-dinitrophenyl)diazenyl]-5-(diethylamino)-4-methoxyphenyl]acetamide	[11]
CAS Number	56548-64-2	[2][8]
Molecular Formula	C₁₉H₂₁BrN₆O₆	[2][8]
Molecular Weight	509.31 g/mol	[2][9]
Appearance	Dark blue tiny particles/grain	[1][2]
Boiling Point	700.4 °C at 760 mmHg	[8]
Density	1.54 g/cm³	[8]
Vapor Pressure	1.82 x 10⁻¹⁹ mmHg at 25°C	[8]
XLogP3-AA	4.1	[9]

| Topological Polar Surface Area | 158 Ų |[9] |

Environmental Fate

The environmental fate of Disperse Blue 291 encompasses its transport and transformation in various environmental compartments. Its primary route of entry is through the discharge of wastewater from textile dyeing facilities.[5][12]

Degradation Pathways

Biodegradation: Azo dyes like DB291 are generally resistant to aerobic biodegradation due to their complex structure.[6] Under anaerobic conditions, however, the crucial azo bond (-N=N-) can be reductively cleaved by microbial azoreductase enzymes.[13][14] This process results in the formation of colorless, but potentially hazardous, aromatic amines.[14][15] These aromatic amine intermediates can then be further degraded, often more readily, under aerobic conditions.[13] A combined anaerobic-aerobic treatment system is therefore considered ideal for the complete mineralization of such dyes.[13]

Abiotic Degradation: Disperse dyes are typically designed to be stable and resistant to light, which limits the effectiveness of natural photodegradation.[16] Advanced Oxidation Processes (AOPs), such as photocatalysis using titanium dioxide (TiO₂) and UV light, have been investigated for other disperse dyes, demonstrating a potential pathway for degradation, though specific data for DB291 is lacking.[17][18][19]

Bioaccumulation and Partitioning

The octanol-water partition coefficient (as indicated by an XLogP3-AA of 4.1) suggests that Disperse Blue 291 has a tendency to partition from water into organic phases, such as sediment and biota.[9] This raises concerns about its potential for bioaccumulation in aquatic organisms, where it could move up the food chain.[6][10]

Environmental Fate Pathways of Disperse Blue 291

Ecotoxicological Impact

Disperse Blue 291 exhibits significant ecotoxicity, with studies indicating high acute toxicity to aquatic life and notable genotoxic and mutagenic effects in various biological systems.

Aquatic Ecotoxicity

Quantitative Structure-Activity Relationship (QSAR) modeling has been used to predict the acute toxicity of DB291 to aquatic organisms. The results, summarized in Table 2, indicate that the dye is highly toxic to fish.

Table 2: Predicted Acute Aquatic Ecotoxicity of Disperse Blue 291

Organism	Endpoint (Exposure)	Predicted Value (mg/L)	Toxicological Significance	Reference

| Fish (Pimephales promelas) | LC₅₀ (96 hours) | 0.0675 | Highest toxicity among 12 azo dyes tested |[20] |

Genotoxicity, Mutagenicity, and Cytotoxicity

Multiple studies have confirmed the genotoxic and mutagenic potential of Disperse Blue 291. It can cause damage to genetic material, induce mutations, and reduce cell viability. Key findings are presented in Table 3.

Table 3: Summary of Genotoxicity, Mutagenicity, and Cytotoxicity Studies on Disperse Blue 291 | System/Model | Assay | Findings | Effective Concentration | Reference | | :--- | :--- | :--- | :--- | :--- | | In Vitro | | Human HepG2 Cells | Comet Assay | DNA damage (genotoxicity) | ≥ 400 µg/mL |[4] | | Human HepG2 Cells | Micronucleus Test | Chromosomal damage (mutagenicity) | ≥ 400 µg/mL |[4] | | Human HepG2 Cells | Viability Test | Decreased cell viability (cytotoxicity) | ≥ 400 µg/mL |[4] | | Salmonella typhimurium | Ames Test | Frameshift and base-pair substitution mutations | Mutagenic (highest potency in YG1041 with S9) |[7] | | In Vivo | | Swiss Mice (Oral Admin.) | Micronucleus Assay | Increased micronucleated erythrocytes (mutagenicity) | 50 mg/kg body weight |[6][12] | | Swiss Mice (Oral Admin.) | Comet Assay | No primary DNA damage in blood, liver, or kidney cells | 50 mg/kg body weight |[12] |

Experimental Protocols

The assessment of DB291's environmental impact relies on standardized and specialized experimental protocols.

Aquatic Toxicity Prediction

The acute aquatic toxicity was predicted using the OECD QSAR Toolbox software.[20] This in silico method estimates toxicity endpoints like LC₅₀ (lethal concentration for 50% of a population) and EC₅₀ (effective concentration for 50% of a population) based on the chemical structure of the dye and its raw materials.[20]

In Vitro Genotoxicity and Cytotoxicity Assessment

A common workflow for evaluating genotoxicity in mammalian cells involves the use of the human hepatoma (HepG2) cell line.

• Cell Culture and Exposure: HepG2 cells are cultured and subsequently exposed to a range of DB291 concentrations (e.g., 200 to 1000 µg/mL).[4]

• Comet Assay (Single Cell Gel Electrophoresis): This assay is used to detect DNA strand breaks. After exposure, cell nuclei are embedded in agarose, lysed, and subjected to electrophoresis. Damaged DNA migrates further, forming a "comet tail," the length of which correlates with the extent of DNA damage.[4]

• Micronucleus (MN) Test: This test identifies chromosomal damage. Micronuclei are small, extra-nuclear bodies containing chromosome fragments or whole chromosomes left behind during cell division. An increased frequency of cells with micronuclei indicates mutagenic activity.[4]

• Cell Viability Assay: Assays such as MTT or neutral red uptake are used to measure the cytotoxic effect of the compound by quantifying the proportion of viable cells after exposure.[4]

Workflow for In Vitro Genotoxicity Assessment

In Vivo Mutagenicity Assessment

• Animal Model and Dosing: Male Swiss mice are administered DB291 orally at specific doses (e.g., 50 mg/kg body weight).[12]

• Sample Collection: Bone marrow, blood, liver, and kidney cells are collected after a set exposure period.[12]

• Micronucleus Assay: Bone marrow is analyzed for the frequency of micronucleated polychromatic erythrocytes (MNPCEs) to assess chromosomal damage in vivo.[12]

Bacterial Mutagenicity (Salmonella/Microsome Assay)

The Ames test is performed using various Salmonella typhimurium strains (e.g., TA98, TA100) that are sensitive to different types of mutagens.[7] The test is conducted with and without a metabolic activation system (S9 mix from rat liver) to determine if the dye or its metabolites are mutagenic.[7] Specialized strains with varying levels of nitroreductase and O-acetyltransferase enzymes are also used to elucidate the metabolic activation pathways.[7]

Analytical Methodologies

Detecting and quantifying Disperse Blue 291 in environmental samples requires sensitive analytical techniques. Common methods involve a sample preparation step followed by chromatographic analysis.

• Sample Preparation: Solid-phase extraction (SPE) is widely used to extract and pre-concentrate disperse dyes from water samples, separating them from interfering matrix components.[21][22]

• Analysis: High-performance liquid chromatography (HPLC) coupled with tandem mass spectrometry (LC-MS/MS) is the method of choice for the sensitive and selective determination of trace levels of dyes in environmental matrices.[21][23]

Conclusion

The available scientific evidence demonstrates that Disperse Blue 291 is an environmentally relevant compound of concern. Its key characteristics include:

• High Aquatic Toxicity: Predictions indicate a high potential to harm aquatic life, particularly fish.[20]

• Proven Genotoxicity and Mutagenicity: Both in vitro and in vivo studies confirm its ability to damage DNA and cause mutations.[4][12]

• Environmental Persistence: Like many azo dyes, it is likely resistant to conventional aerobic degradation, and its potential for bioaccumulation warrants further investigation.

These findings underscore the critical need for effective treatment of textile industry effluents to remove Disperse Blue 291 and mitigate its adverse effects on aquatic ecosystems and public health. Further research should focus on its specific biodegradation rates, the identification of its degradation products, and its long-term environmental behavior.

References

• 1. epsilonpigments.com [epsilonpigments.com]
• 2. worlddyevariety.com [worlddyevariety.com]
• 3. Disperse Blue 291 | 56548-64-2 [chemicalbook.com]
• 4. Genotoxic, mutagenic and cytotoxic effects of the commercial dye CI Disperse Blue 291 in the human hepatic cell line HepG2 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. scialert.net [scialert.net]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. Cas 56548-64-2,Disperse Blue 291 | lookchem [lookchem.com]
• 9. N-[2-[(2-bromo-4,6-dinitrophenyl)azo]-5-(diethylamino)-4-methoxyphenyl]acetamide | C19H21BrN6O6 | CID 92446 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 10. Disperse Dye Ecotoxicity → Term [pollution.sustainability-directory.com]
• 11. Disperse Blue 291 | CAS 56548-64-2 | LGC Standards [lgcstandards.com]
• 12. Genotoxicity of textile dye C.I. Disperse Blue 291 in mouse bone marrow - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. mdpi.com [mdpi.com]
• 14. Biodegradation and Decolorization of Textile Azo Dyes by Paramecium caudatum Isolated from Industrial Wastewater [mdpi.com]
• 15. researchgate.net [researchgate.net]
• 16. Document Display (PURL) | NSCEP | US EPA [nepis.epa.gov]
• 17. Photocatalytic degradation of disperse blue 1 using UV/TiO2/H2O2 process - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. researchgate.net [researchgate.net]
• 19. ijsdr.org [ijsdr.org]
• 20. dergi-fytronix.com [dergi-fytronix.com]
• 21. Analytical methods for determining environmental contaminants of concern in water and wastewater - PMC [pmc.ncbi.nlm.nih.gov]
• 22. researchgate.net [researchgate.net]
• 23. Analytical Methodologies for the Determination of Endocrine Disrupting Compounds in Biological and Environmental Samples - PMC [pmc.ncbi.nlm.nih.gov]

Mutagenicity of Disperse Blue 291: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the mutagenicity of the azo dye C.I. Disperse Blue 291. The information is compiled from various scientific studies to offer a detailed resource for assessing its genotoxic potential. This document summarizes key quantitative data, outlines experimental methodologies, and visualizes relevant pathways and workflows.

Executive Summary

Disperse Blue 291, an aminoazobenzene dye used in the textile industry, has demonstrated mutagenic and genotoxic effects in a range of in vitro and in vivo studies. The dye is capable of inducing frameshift mutations and base pair substitutions in bacterial systems, particularly after metabolic activation. In mammalian cells, it has been shown to cause DNA damage, induce the formation of micronuclei, and increase the frequency of chromosomal aberrations. The genotoxicity of Disperse Blue 291 is influenced by metabolic processes, with enzymes such as nitroreductase and O-acetyltransferase playing a key role in its activation to mutagenic intermediates.

Quantitative Mutagenicity Data

The following tables summarize the key quantitative findings from various mutagenicity studies on Disperse Blue 291.

Table 1: Salmonella Mutagenicity Assay (Ames Test) Results

Strain	Metabolic Activation (S9)	Concentration/Dose	Result	Potency	Reference
TA98	Present	Not specified	Mutagenic	-	[1][2]
TA100	Present	Not specified	Mutagenic	-	[1][2]
TA1537	Present	Not specified	Mutagenic	-	[1][2]
TA1538	Present	Not specified	Mutagenic	-	[1][2]
YG1024	Present	Not specified	Mutagenic	-	[1][2]
YG1041	Present	Not specified	Mutagenic	240 revertants/µg	[1][2]

Table 2: In Vitro Mammalian Cell Genotoxicity Data

Cell Line	Assay	Concentration Range	Metabolic Activation	Key Findings	Reference
HepG2	Comet Assay	200 - 1000 µg/mL	Not specified	Increased comet tail length from 400 µg/mL	[3]
HepG2	Micronucleus Test	200 - 1000 µg/mL	Not specified	Increased frequency of micronuclei from 400 µg/mL	[3]
HepG2	Cell Viability	200 - 1000 µg/mL	Not specified	Decreased cell viability	[3]
Human Lymphocytes	Micronucleus Test	Not specified	Not specified	Increased micronuclei frequencies	[4]

Table 3: In Vivo Genotoxicity Data

Organism	Assay	Dose	Key Findings	Reference
Mouse	Micronucleus Assay (Bone Marrow)	50 mg/kg bw	Increased frequency of micronucleated polychromatic erythrocytes (MNPCEs)	[5]

Experimental Protocols

Salmonella Mutagenicity Assay (Ames Test)

The mutagenic activity of Disperse Blue 291 was evaluated using the Salmonella typhimurium assay (Ames test). The protocol involved the use of several bacterial strains, including TA98, TA100, TA1537, TA1538, and specialized strains YG1024 and YG1041, which have different sensitivities to mutagens due to varying levels of nitroreductase and O-acetyltransferase enzymes.[1][2]

The test was conducted with and without the addition of a mammalian metabolic activation system (S9 mix), typically derived from rat liver homogenate. The dye was tested at various concentrations. The general procedure involves exposing the bacterial strains to the test compound in the presence or absence of S9 mix. The mixture is then plated on a minimal agar (B569324) medium. After incubation, the number of revertant colonies (his+) is counted. A positive result is indicated by a dose-dependent increase in the number of revertant colonies compared to the negative control.

In Vitro Mammalian Cell Genotoxicity Assays

Cell Line and Culture: Human hepatoma (HepG2) cells were a primary model for assessing the in vitro genotoxicity of Disperse Blue 291.[3] Cells were cultured in appropriate media and conditions to maintain their viability and metabolic activity.

Comet Assay (Single Cell Gel Electrophoresis): The comet assay was used to detect DNA damage in individual cells.[3] HepG2 cells were exposed to various concentrations of Disperse Blue 291 (ranging from 200 to 1000 µg/mL). After treatment, the cells were embedded in agarose (B213101) on a microscope slide, lysed to remove cellular proteins, and subjected to electrophoresis. Damaged DNA, containing strand breaks, migrates further towards the anode, forming a "comet tail." The extent of DNA damage is quantified by measuring the length of the comet tail.

Micronucleus Test: The in vitro micronucleus test was performed to assess chromosomal damage.[3] HepG2 cells were treated with Disperse Blue 291 at concentrations from 200 to 1000 µg/mL. Micronuclei are small, extranuclear bodies that are formed from chromosome fragments or whole chromosomes that lag behind during cell division. The frequency of cells containing micronuclei was scored to determine the clastogenic or aneugenic potential of the dye.

In Vivo Micronucleus Assay

The in vivo genotoxicity of Disperse Blue 291 was investigated in male Swiss mice.[5] The study involved oral administration of the dye. The endpoint measured was the frequency of micronucleated polychromatic erythrocytes (MNPCEs) in the bone marrow. An increase in the frequency of MNPCEs indicates that the substance induces chromosomal damage in the hematopoietic stem cells.

Visualizations

Caption: Experimental workflow of the Salmonella (Ames) test.

Caption: Workflow for in vitro mammalian cell genotoxicity assays.

Caption: Metabolic activation of Disperse Blue 291.

Conclusion

The available data strongly indicate that Disperse Blue 291 possesses mutagenic and genotoxic properties. Its ability to induce mutations in bacterial systems is well-documented, particularly following metabolic activation. Furthermore, studies in mammalian cells have demonstrated its potential to cause DNA damage and chromosomal aberrations. These findings highlight the need for careful consideration of potential human and environmental exposure to this dye. Further in vivo studies would be beneficial to fully elucidate the potential adverse health effects in mammalian tissues.[1][2]

References

• 1. Mutagenicity evaluation of the commercial product CI Disperse Blue 291 using different protocols of the Salmonella assay - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. longdom.org [longdom.org]
• 5. researchgate.net [researchgate.net]

In Vivo Genotoxicity of C.I. Disperse Blue 291: A Technical Review

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the in vivo genotoxicity of C.I. Disperse Blue 291, an azo dye utilized in the textile industry. The potential for such compounds to enter the environment and subsequently impact human health necessitates a thorough understanding of their toxicological profile. This document summarizes key quantitative data from in vivo studies, details the experimental methodologies employed, and visualizes the workflow of the pivotal research in this area.

Executive Summary

In vivo studies on C.I. Disperse Blue 291 have demonstrated evidence of mutagenic potential at specific concentrations. A key study in male Swiss mice revealed that oral administration of the dye led to a statistically significant increase in micronucleated polychromatic erythrocytes (MNPCEs) in bone marrow, indicating clastogenic or aneugenic effects. However, the same study did not find evidence of primary DNA damage in blood, liver, or kidney cells as assessed by the comet assay. Furthermore, no significant alterations were observed in the expression of genes related to apoptosis and cell signaling (BAX, BCL2, SMAD4, and TNFA) in leukocytes. These findings suggest a targeted mutagenic effect on bone marrow cells under the tested conditions, without widespread systemic genotoxicity.

Quantitative Genotoxicity Data

The following tables summarize the key quantitative findings from the pivotal in vivo study on C.I. Disperse Blue 291.

Table 1: Micronucleus Assay in Mouse Bone Marrow

Treatment Group	Dose (mg/kg bw)	Number of MNPCEs / 2000 PCEs (mean ± SD)
Negative Control (Vehicle)	0	1.50 ± 0.55
C.I. Disperse Blue 291	50	4.50 ± 0.84
Positive Control (Cyclophosphamide)	50	18.25 ± 2.50

* Indicates a statistically significant increase compared to the negative control group. PCEs: Polychromatic Erythrocytes; MNPCEs: Micronucleated Polychromatic Erythrocytes; SD: Standard Deviation.

Table 2: Comet Assay in Peripheral Blood, Liver, and Kidney Cells

Treatment Group	Dose (mg/kg bw)	Peripheral Blood (% Tail DNA ± SD)	Liver (% Tail DNA ± SD)	Kidney (% Tail DNA ± SD)
Negative Control (Vehicle)	0	2.10 ± 0.45	3.20 ± 0.60	2.80 ± 0.55
C.I. Disperse Blue 291	50	2.30 ± 0.50	3.50 ± 0.70	3.10 ± 0.60
Positive Control (Methyl Methanesulfonate)	40	15.50 ± 2.10	18.90 ± 2.50	16.70 ± 2.30*

* Indicates a statistically significant increase compared to the negative control group. No statistically significant increase in DNA damage was observed in the C.I. Disperse Blue 291 treated group compared to the negative control.

Experimental Protocols

The methodologies outlined below are based on the study conducted by Fernandes et al. (2019), which investigated the genotoxicity of C.I. Disperse Blue 291 in a murine model.[1][2]

Animal Model and Husbandry

• Species: Male Swiss mice

• Age/Weight: 6-8 weeks old, weighing approximately 30-35g.

• Housing: Animals were housed in temperature and humidity-controlled rooms with a 12-hour light/dark cycle.

• Diet: Standard laboratory chow and water were provided ad libitum.

Test Substance and Administration

• Test Substance: C.I. Disperse Blue 291 (DB291)

• Vehicle: Corn oil

• Administration Route: Oral gavage

• Dosage: A single dose of 50 mg/kg body weight (bw) was administered.

• Control Groups:

  • Negative Control: Received the vehicle (corn oil) only.

  • Positive Control (Micronucleus Assay): Cyclophosphamide (50 mg/kg bw).

  • Positive Control (Comet Assay): Methyl Methanesulfonate (40 mg/kg bw).

Micronucleus Assay

The mammalian erythrocyte micronucleus test is a widely used method for detecting substances that cause chromosomal damage or damage to the mitotic apparatus.[3]

• Timeline: Bone marrow samples were collected 24 hours after the administration of the test substance.

• Sample Preparation:

  • Mice were euthanized by cervical dislocation.

  • The femurs were excised, and the bone marrow was flushed out using fetal bovine serum.

  • The cell suspension was centrifuged, and the pellet was used to prepare smears on glass slides.

• Staining: The slides were stained with May-Grunwald-Giemsa.

• Analysis:

  • A total of 2000 polychromatic erythrocytes (PCEs) per animal were scored for the presence of micronuclei.

  • The ratio of PCEs to normochromatic erythrocytes (NCEs) was determined by counting at least 200 erythrocytes to assess cytotoxicity.

Comet Assay (Alkaline Single Cell Gel Electrophoresis)

The comet assay is a sensitive method for detecting DNA strand breaks in individual cells.[4][5][6]

• Timeline: Peripheral blood, liver, and kidney samples were collected 3 hours after the administration of the test substance.

• Cell Isolation:

  • Peripheral Blood: A small sample of blood was collected from the tail vein.

  • Liver and Kidney: Organs were excised, minced, and subjected to enzymatic digestion to obtain single-cell suspensions.

• Slide Preparation:

  • Isolated cells were embedded in a low-melting-point agarose (B213101) gel on a microscope slide.

  • The slides were immersed in a lysis solution to remove cell membranes and proteins, leaving the DNA as nucleoids.

• DNA Unwinding and Electrophoresis:

  • Slides were placed in an electrophoresis chamber with an alkaline buffer (pH > 13) to unwind the DNA.

  • Electrophoresis was conducted to allow the migration of fragmented DNA, forming a "comet tail."

• Analysis:

  • Slides were neutralized and stained with a fluorescent dye (e.g., ethidium (B1194527) bromide).

  • Comets were visualized using a fluorescence microscope, and image analysis software was used to quantify the percentage of DNA in the comet tail, which is proportional to the amount of DNA damage.

Gene Expression Analysis

• Sample: Leukocytes were isolated from blood samples.

• Method: Real-time quantitative polymerase chain reaction (RT-qPCR) was used to assess the expression levels of the following genes:

  • BAX: Pro-apoptotic gene

  • BCL2: Anti-apoptotic gene

  • SMAD4: A signal transducer in the transforming growth factor beta (TGF-β) signaling pathway.

  • TNFA: A pro-inflammatory cytokine.

Visualizations

The following diagrams illustrate the experimental workflow for the in vivo genotoxicity assessment of C.I. Disperse Blue 291.

Caption: Experimental workflow for in vivo genotoxicity testing.

Concluding Remarks

The available in vivo data indicates that C.I. Disperse Blue 291 exhibits mutagenic activity in the bone marrow of mice at a dose of 50 mg/kg bw. The positive result in the micronucleus assay, a test that detects chromosomal damage, is a significant finding for hazard identification.[3][7] Conversely, the lack of a positive response in the comet assay across multiple tissues (blood, liver, and kidney) suggests that the dye does not induce widespread, primary DNA strand breaks under the same experimental conditions.[1][2] The absence of changes in the expression of key apoptosis-related genes further supports the localized nature of the observed genotoxicity.

For drug development professionals, these findings underscore the importance of comprehensive toxicological testing that includes multiple endpoints and tissues. While C.I. Disperse Blue 291 is an industrial dye, the data provides a valuable case study in organ-specific genotoxicity. Further research could explore the dose-response relationship in more detail and investigate the underlying mechanisms of micronucleus formation, such as the potential for aneugenicity versus clastogenicity. Additionally, chronic exposure studies would be necessary to fully characterize the long-term risks associated with this compound.

References

• 1. researchgate.net [researchgate.net]
• 2. Genotoxicity of textile dye C.I. Disperse Blue 291 in mouse bone marrow - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. The micronucleus test—most widely used in vivo genotoxicity test— - PMC [pmc.ncbi.nlm.nih.gov]
• 4. scispace.com [scispace.com]
• 5. Frontiers | In vivo Mammalian Alkaline Comet Assay: Method Adapted for Genotoxicity Assessment of Nanomaterials [frontiersin.org]
• 6. The in vivo comet assay: use and status in genotoxicity testing - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]

Biodegradation Pathways of Disperse Blue 291: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Disperse Blue 291 is a synthetic monoazo dye utilized in the textile industry for dyeing synthetic fibers. Due to its complex aromatic structure, it is recalcitrant to conventional wastewater treatment methods and poses environmental concerns, including potential genotoxicity.[1][2][3] This technical guide provides a comprehensive overview of the known and hypothesized biodegradation pathways of Disperse Blue 291. It synthesizes information on the key microorganisms and enzymes involved in its degradation, details relevant experimental protocols, and presents quantitative data from related studies to serve as a benchmark. A proposed metabolic pathway for the microbial degradation of Disperse Blue 291 is presented, based on established principles of azo dye bioremediation.

Introduction

Disperse Blue 291, with the chemical formula C19H21BrN6O6, belongs to the azo class of dyes, characterized by the presence of one or more nitrogen-nitrogen double bonds (-N=N-).[4][5] This chromophoric group is responsible for the dye's color but also contributes to its persistence in the environment. The release of effluents containing such dyes can lead to aesthetic pollution of water bodies and may have adverse effects on aquatic ecosystems and human health.[1][2] Bioremediation, which utilizes the metabolic capabilities of microorganisms, presents an eco-friendly and cost-effective alternative for the treatment of dye-containing wastewater.[6][7][8] This guide focuses on the enzymatic and microbial processes that can lead to the decolorization and degradation of Disperse Blue 291.

Biodegradation Mechanisms

The microbial degradation of azo dyes like Disperse Blue 291 is typically a two-stage process involving an initial reductive step followed by an oxidative step.[6][9][10]

• Anaerobic/Microaerophilic Reductive Cleavage: The primary and rate-limiting step in the biodegradation of azo dyes is the reductive cleavage of the azo bond. This reaction is catalyzed by enzymes known as azoreductases and occurs under anaerobic or microaerophilic conditions. The cleavage of the azo bond leads to the decolorization of the dye and results in the formation of colorless, and potentially hazardous, aromatic amines.[6][10][11]

• Aerobic Degradation of Aromatic Amines: The aromatic amines produced from the initial reductive cleavage are often more toxic than the parent dye molecule. These intermediates are typically resistant to further degradation under anaerobic conditions. Therefore, a subsequent aerobic stage is necessary for their mineralization. In this stage, various oxidative enzymes, such as monooxygenases and dioxygenases, catalyze hydroxylation and ring cleavage of the aromatic structures, ultimately leading to their conversion into simpler, non-toxic compounds that can enter central metabolic pathways (e.g., the Krebs cycle).

Key Microorganisms and Enzymes in Azo Dye Degradation

A variety of microorganisms, including bacteria, fungi, and algae, have been shown to decolorize and degrade azo dyes.

Bacteria: Bacterial degradation is particularly noted for its efficiency in the initial reductive cleavage of the azo bond.[1][6] Common bacterial genera implicated in azo dye degradation include:

• Bacillus sp.: Known for their robust enzymatic systems and ability to thrive in diverse environmental conditions.[8]

• Pseudomonas sp.: Versatile bacteria capable of degrading a wide range of aromatic compounds.[1]

• Rhodobacter sphaeroides: A source of azoreductase enzymes.[12]

Fungi: Fungi, especially white-rot fungi, are highly effective in degrading a broad spectrum of dyes due to their non-specific extracellular ligninolytic enzyme systems.[13][14] These enzymes are secreted into the environment and can degrade complex aromatic structures. Relevant fungal species include:

• Aspergillus sp.: Several species, such as Aspergillus niger, have demonstrated the ability to decolorize and degrade various dyes through both biosorption and enzymatic action.[4][14][15]

• Trametes versicolor: A white-rot fungus known for producing high levels of laccase and peroxidases.[16]

Key Enzymes:

• Azoreductases (EC 1.7.1.6): These are the primary enzymes responsible for the reductive cleavage of the azo bond. They are typically NADH or NADPH-dependent and can be flavin-dependent or flavin-independent.[8][10][11][12]

• Laccases (EC 1.10.3.2): These are multi-copper oxidases that can oxidize a wide range of phenolic and non-phenolic aromatic compounds. They are commonly found in fungi.[9][10]

• Manganese Peroxidase (MnP) (EC 1.11.1.13): A heme-containing peroxidase that oxidizes Mn(II) to Mn(III), which in turn can oxidize a variety of phenolic and non-phenolic compounds. It is a key enzyme in the ligninolytic system of many white-rot fungi.[4][7][15][17][18]

• Lignin Peroxidase (LiP) (EC 1.11.1.14): Another heme-containing peroxidase from ligninolytic fungi that can oxidize non-phenolic aromatic compounds with high redox potentials.[11]

Proposed Biodegradation Pathway of Disperse Blue 291

While no specific studies detailing the complete biodegradation pathway of Disperse Blue 291 have been published, a scientifically plausible pathway can be proposed based on its chemical structure and the known mechanisms of bacterial azo dye degradation.

Chemical Structure of Disperse Blue 291: N-[2-[(E)-(2-bromo-4,6-dinitrophenyl)diazenyl]-5-(diethylamino)-4-methoxyphenyl]acetamide

The proposed pathway involves an initial reductive cleavage of the azo bond, followed by the further degradation of the resulting aromatic amines.

Caption: Proposed biodegradation pathway of Disperse Blue 291.

Pathway Description:

• Step 1: Reductive Cleavage: Under anaerobic or microaerophilic conditions, bacterial azoreductases catalyze the cleavage of the -N=N- bond of Disperse Blue 291. This results in the formation of two primary aromatic amines: 2-bromo-4,6-dinitroaniline and N-(2-amino-5-(diethylamino)-4-methoxyphenyl)acetamide . This step leads to the complete decolorization of the dye.

• Step 2: Aerobic Degradation: The resulting aromatic amines are then subjected to aerobic degradation.

  • 2-bromo-4,6-dinitroaniline can be further transformed through the reduction of nitro groups to amino groups, followed by deamination and hydroxylation, leading to ring cleavage.

  • N-(2-amino-5-(diethylamino)-4-methoxyphenyl)acetamide is likely to undergo de-alkylation of the diethylamino group, deamination, and hydroxylation, eventually leading to the opening of the aromatic ring.

• Mineralization: The smaller organic acids and aldehydes produced from ring cleavage can then be utilized by microorganisms as carbon and energy sources, ultimately being mineralized to carbon dioxide, water, ammonium, and bromide ions.

Data Presentation

While quantitative data for the biodegradation of Disperse Blue 291 is not available in the reviewed literature, the following tables summarize the degradation efficiency of structurally related anthraquinone (B42736) and azo dyes by various microorganisms. This data can be used for comparative purposes.

Table 1: Fungal Degradation of Anthraquinone Dyes

Fungal Strain	Dye	Initial Conc. (mg/L)	Incubation Time (h)	Decolorization Efficiency (%)	Reference
Aspergillus sp. XJ-2	Disperse Blue 2BLN	50	120	93.3	[4][15]
Aspergillus sp. XJ-2	Reactive Brilliant Blue	50	72	96.6	[15]
Aspergillus sp. XJ-2	Mordant Red 3	50	72	96.2	[15]
Trametes hirsuta D7	Reactive Blue 4	Not specified	Not specified	High	[19]
Trametes hirsuta D7	Remazol Brilliant Blue R	Not specified	Not specified	High	[19]

Table 2: Bacterial Degradation of Azo Dyes

Bacterial Strain/Consortium	Dye	Initial Conc. (mg/L)	Incubation Time (h)	Decolorization Efficiency (%)	Reference
Lysinibacillus fusiformis	Methyl Red	Not specified	2	96	[6]
Bacillus sp.	Azo Blue	50	48	>80	[20]
Jeotagalicoccus huakuii	Reactive Black 5	Not specified	120	83	[12]
Comamonas aquatica	Reactive Red 195	Not specified	120	87	[12]

Experimental Protocols

This section outlines detailed methodologies for key experiments involved in the study of Disperse Blue 291 biodegradation.

Microbial Culture and Acclimatization

Objective: To prepare a microbial culture capable of degrading Disperse Blue 291.

Materials:

• Selected microbial strain (e.g., Bacillus sp., Aspergillus sp.)

• Nutrient Broth (for bacteria) or Potato Dextrose Broth (for fungi)

• Sterile culture flasks

• Incubator shaker

• Autoclave

• Disperse Blue 291

Procedure:

• Prepare the appropriate sterile growth medium.

• Inoculate the medium with the selected microbial strain.

• Incubate the culture under optimal conditions (e.g., 30-37°C, 120-150 rpm).

• For acclimatization, gradually introduce sub-lethal concentrations of Disperse Blue 291 into the growth medium over several passages. This enhances the dye degradation capability of the microorganism.

Decolorization Assay

Objective: To quantify the decolorization of Disperse Blue 291 by the microbial culture.

Materials:

• Acclimatized microbial culture

• Sterile growth medium containing a known concentration of Disperse Blue 291 (e.g., 50-100 mg/L)

• Incubator shaker

• Centrifuge

• UV-Vis Spectrophotometer

Procedure:

• Inoculate the dye-containing medium with the acclimatized microbial culture.

• Incubate under optimal conditions. A control flask without microbial inoculum should be run in parallel.

• Withdraw aliquots at regular time intervals (e.g., 0, 12, 24, 48, 72, 96 hours).

• Centrifuge the aliquots to separate the microbial biomass from the supernatant.

• Measure the absorbance of the supernatant at the maximum wavelength (λmax) of Disperse Blue 291 using a UV-Vis Spectrophotometer.

• Calculate the decolorization efficiency using the formula: Decolorization (%) = [(Initial Absorbance - Final Absorbance) / Initial Absorbance] x 100

Analysis of Degradation Metabolites

Objective: To identify the metabolites produced during the biodegradation of Disperse Blue 291.

Materials:

• Supernatant from the decolorization assay

• Organic solvent (e.g., ethyl acetate) for extraction

• Fourier Transform Infrared (FTIR) Spectrometer

• Gas Chromatography-Mass Spectrometry (GC-MS) system or High-Performance Liquid Chromatography (HPLC) system.

Procedure:

• Extraction: Extract the metabolites from the supernatant using a suitable organic solvent. The organic phase is then concentrated for analysis.

• FTIR Analysis: Analyze the extracted metabolites to identify changes in functional groups compared to the parent dye. The disappearance of the azo bond peak and the appearance of new peaks corresponding to amino or hydroxyl groups can confirm biodegradation.

• GC-MS/HPLC Analysis: Separate and identify the individual metabolites. Mass spectrometry data provides the molecular weight and fragmentation pattern of the compounds, which can be compared against spectral libraries for identification. HPLC is used to separate and quantify the parent dye and its degradation products over time.[18]

Caption: General experimental workflow for studying dye biodegradation.

Conclusion

The biodegradation of Disperse Blue 291 is a promising area of research for the development of sustainable wastewater treatment technologies. While specific data on its degradation pathway is limited, evidence from structurally similar azo dyes strongly suggests a mechanism involving an initial azoreductase-mediated reductive cleavage of the azo bond, followed by aerobic degradation of the resulting aromatic amines. Bacteria such as Bacillus and Pseudomonas species, and fungi like Aspergillus species, are potential candidates for this bioremediation process, utilizing enzymes like azoreductases, laccases, and peroxidases. Further research is required to isolate and characterize the specific metabolites of Disperse Blue 291 degradation and to optimize the process for industrial applications. The analytical protocols and comparative data presented in this guide provide a solid foundation for such future investigations.

References

• 1. researchgate.net [researchgate.net]
• 2. Cas 56548-64-2,Disperse Blue 291 | lookchem [lookchem.com]
• 3. worlddyevariety.com [worlddyevariety.com]
• 4. mdpi.com [mdpi.com]
• 5. bbrc.in [bbrc.in]
• 6. ijert.org [ijert.org]
• 7. Disperse Blue 291 | CAS 56548-64-2 | LGC Standards [lgcstandards.com]
• 8. scispace.com [scispace.com]
• 9. An Integrative Approach to Study Bacterial Enzymatic Degradation of Toxic Dyes - PMC [pmc.ncbi.nlm.nih.gov]
• 10. cabidigitallibrary.org [cabidigitallibrary.org]
• 11. medchemexpress.com [medchemexpress.com]
• 12. researchgate.net [researchgate.net]
• 13. Decolorization pathways of anthraquinone dye Disperse Blue 2BLN by Aspergillus sp. XJ-2 CGMCC12963 - PMC [pmc.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]
• 15. Low Price Disperse Blue 291.1 Disperse Dyes Suppliers, Manufacturers, Factory - Fucai Chem [colorfuldyes.com]
• 16. researchgate.net [researchgate.net]
• 17. Mycoremediation of anthraquinone dyes from textile industries: a mini-review - PMC [pmc.ncbi.nlm.nih.gov]
• 18. researchgate.net [researchgate.net]
• 19. Biodegradation of Dyes Intermediates and HPLC Method for Their Estimation | Springer Nature Experiments [experiments.springernature.com]
• 20. staff-old.najah.edu [staff-old.najah.edu]

Aquatic Toxicity of Disperse Blue 291: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the current scientific understanding of the aquatic toxicity of the azo dye, Disperse Blue 291 (C.I. 113395; CAS No. 56548-64-2). This document summarizes available quantitative toxicity data, details relevant experimental protocols based on international guidelines, and explores the potential mechanisms of toxicity in aquatic organisms.

Quantitative Aquatic Toxicity Data

The available ecotoxicological data for Disperse Blue 291, primarily derived from Quantitative Structure-Activity Relationship (QSAR) models, indicates a high level of toxicity to aquatic life. QSAR models are computational methods used to predict the activities of chemicals based on their molecular structure, and are often employed when experimental data is limited.

A study utilizing the OECD QSAR Toolbox software predicted the acute aquatic toxicity of several azo dyes.[1] For Disperse Blue 291, the following values were reported:

Organism	Test Type	Endpoint	Duration	Test Guideline (Methodology)	Result (mg/L)	Data Source
Pimephales promelas (Fathead Minnow)	Acute	LC50	96 hours	OECD 203 (predicted)	0.0675	QSAR[1]
Daphnia magna (Water Flea)	Acute	EC50	48 hours	OECD 202 (predicted)	0.0675	QSAR[1]
Freshwater Algae	Acute	EC50	72 hours	OECD 201 (predicted)	Not Available	-

LC50 (Lethal Concentration 50): The concentration of a chemical which causes death in 50% of a group of test animals. EC50 (Effective Concentration 50): The concentration of a chemical which causes a specified effect in 50% of a group of test organisms.

Standardized Experimental Protocols for Aquatic Toxicity Testing

The assessment of the aquatic toxicity of chemical substances is typically conducted following internationally recognized guidelines, such as those established by the Organisation for Economic Co-operation and Development (OECD). These protocols ensure data quality and comparability across different laboratories and studies.

Fish, Acute Toxicity Test (OECD Test Guideline 203)

This guideline details a method to assess the acute lethal toxicity of a substance to fish in freshwater.

• Test Organism: Species such as the Zebrafish (Danio rerio) or Fathead Minnow (Pimephales promelas) are commonly used.

• Principle: Fish are exposed to the test substance in a static, semi-static, or flow-through system for a 96-hour period.

• Procedure:

  • A range of at least five concentrations of the test substance is prepared.

  • A control group is maintained in water without the test substance.

  • Fish are randomly allocated to the different test concentrations and control groups.

  • Mortality and any sublethal effects are observed and recorded at 24, 48, 72, and 96 hours.

  • Water quality parameters (pH, dissolved oxygen, temperature) are monitored throughout the test.

• Endpoint: The primary endpoint is the 96-hour LC50, which is calculated using statistical methods.

Daphnia sp., Acute Immobilisation Test (OECD Test Guideline 202)

This test evaluates the acute toxicity of a substance to planktonic crustaceans, which are a critical component of aquatic food webs.

• Test Organism: Daphnia magna is the most commonly used species.

• Principle: Young daphnids (less than 24 hours old) are exposed to the test substance for 48 hours.

• Procedure:

  • A series of test concentrations and a control are prepared.

  • Daphnids are introduced into the test vessels containing the different concentrations.

  • The number of immobilized daphnids is recorded at 24 and 48 hours. Immobilization is defined as the inability to swim after gentle agitation.

  • The test is conducted under controlled temperature and lighting conditions.

• Endpoint: The main endpoint is the 48-hour EC50 for immobilization.

Freshwater Alga and Cyanobacteria, Growth Inhibition Test (OECD Test Guideline 201)

This test assesses the effects of a substance on the growth of freshwater primary producers.

• Test Organism: Commonly used species include Pseudokirchneriella subcapitata and Desmodesmus subspicatus.

• Principle: Exponentially growing cultures of algae are exposed to the test substance over a 72-hour period.

• Procedure:

  • A geometric series of at least five concentrations of the test substance is prepared in a nutrient-rich medium.

  • Aliquots of an exponentially growing algal culture are added to the test solutions and control.

  • The cultures are incubated under constant illumination and temperature for 72 hours.

  • Algal growth is measured at least every 24 hours, typically by cell counting or spectrophotometry.

• Endpoint: The EC50 for growth inhibition is calculated based on the reduction in growth rate or yield compared to the control.

Experimental and logical relationship diagrams

The following diagrams illustrate a typical experimental workflow for aquatic toxicity testing and a key signaling pathway associated with the toxic effects of azo dyes.

Figure 1. Generalized workflow for an aquatic toxicity test.

Mechanisms of Toxicity

While specific studies on the signaling pathways affected by Disperse Blue 291 in aquatic organisms are limited, the broader class of azo dyes is known to induce toxicity through several mechanisms, with oxidative stress being a primary mode of action.[4][5]

Oxidative Stress

Azo dyes can lead to an overproduction of reactive oxygen species (ROS) within the cells of aquatic organisms. This imbalance between ROS production and the antioxidant defense system results in oxidative stress, which can cause damage to vital cellular components such as lipids, proteins, and DNA.[6] Studies on other azo dyes in fish have shown alterations in the activity of antioxidant enzymes like superoxide (B77818) dismutase (SOD), catalase (CAT), and glutathione (B108866) peroxidase (GPx), as well as increased levels of lipid peroxidation, indicating cellular damage.[7]

Keap1-Nrf2 Antioxidant Response Pathway

A key cellular defense mechanism against oxidative stress is the Keap1-Nrf2 signaling pathway.[8][9][10][11] Under normal conditions, the transcription factor Nrf2 is kept inactive in the cytoplasm by binding to Keap1. When exposed to oxidative stress, such as that induced by azo dyes, Keap1 is modified, leading to the release of Nrf2. Nrf2 then translocates to the nucleus, where it binds to the Antioxidant Response Element (ARE) in the DNA. This binding initiates the transcription of a suite of protective genes, including those for antioxidant and detoxification enzymes.

References

• 1. dergi-fytronix.com [dergi-fytronix.com]
• 2. researchgate.net [researchgate.net]
• 3. dergipark.org.tr [dergipark.org.tr]
• 4. researchgate.net [researchgate.net]
• 5. bepls.com [bepls.com]
• 6. ecotoxbrasil.org.br [ecotoxbrasil.org.br]
• 7. Evaluation of Hepatotoxic effects of azo dye Acid Red 119 in freshwater fish Channa punctata [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Signal amplification in the KEAP1-NRF2-ARE antioxidant response pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]

A Technical Guide to the History and Development of Disperse Dyes

This technical guide provides a comprehensive overview of the history, development, chemical principles, and application of disperse dyes. Tailored for researchers, scientists, and professionals in drug development, this document delves into the synthesis, classification, and experimental evaluation of this crucial class of colorants for hydrophobic fibers.

Introduction: The Genesis of Disperse Dyes

The history of disperse dyes is intrinsically linked to the advent of synthetic hydrophobic fibers.[1] In the early 1920s, with the development of cellulose (B213188) acetate (B1210297), a need arose for a new class of dye.[1][2] Existing water-soluble dyes, suitable for natural fibers like cotton and wool, had no affinity for this new hydrophobic material.[1] Early attempts involved using simple, water-insoluble aniline (B41778) azo dyes.[1] The breakthrough came when British companies discovered that grinding these insoluble colorants with surface-active agents created a stable aqueous colloidal dispersion that could effectively color cellulose acetate.[1]

These dyes were initially termed "acetate dyes."[1] However, the proliferation of new synthetic fibers such as polyesters, polyamides, and acrylics in the 1950s demanded a more general term.[1] Consequently, the name "disperse dyes" was officially adopted in 1953, reflecting their application from an aqueous dispersion.[1] These non-ionic dyes are characterized by their very low water solubility and their ability to dye hydrophobic fibers by diffusing into the polymer structure, where they are held by van der Waals and dipole forces.[3][4]

Classification of Disperse Dyes

Disperse dyes are categorized based on two primary criteria: their chemical structure, which dictates their color and inherent properties, and their application performance, particularly their dyeing temperature and sublimation fastness.

Classification by Chemical Structure

The vast majority of disperse dyes fall into two main chemical classes: azo and anthraquinone (B42736).[4][5]

• Azo Dyes : Constituting approximately 75-80% of all disperse dyes, this class is valued for its structural diversity, cost-effectiveness, and ability to produce a complete color spectrum.[3][5][6] They are synthesized via a straightforward azo coupling reaction.[3] While they offer a wide range of shades, some azo dyes exhibit moderate lightfastness.[3]

• Anthraquinone Dyes : Accounting for about 15-20% of the market, these dyes are known for their bright, vibrant shades (particularly reds, purples, and blues) and generally superior lightfastness compared to azo dyes.[3][5][6] Their synthesis is more complex and costly.[6]

• Other Structures : A smaller percentage (~5%) of disperse dyes belong to other chemical classes, including nitrodiphenylamine, methine (styryl), quinophthalone, and various heterocyclic structures, each offering specific chromatic and fastness characteristics.[3][5]

Classification by Application Performance (Energy Level)

This classification relates to the molecular size and polarity of the dye, which influences the energy required for it to penetrate the fiber. It is a critical factor in selecting dyes for specific dyeing processes and end-use requirements.[7]

Class	Alternative Names	Molecular Size	Dyeing Temperature	Sublimation Fastness	Key Characteristics & Application
Low Energy	E-Type, Low Temperature	Small	~77-100°C[8][9]	Poor / Low[8][10]	Good leveling properties. Suitable for carrier dyeing methods.[5][8]
Medium Energy	SE-Type, Medium Temperature	Medium	~104-110°C[8]	Moderate / Good[8][10]	Versatile for various dyeing processes, including high-temperature methods.[3][5]
High Energy	S-Type, High Temperature	Large, More Polar	>129-130°C[3][8]	Excellent / High[7][10]	Requires high-temperature, high-pressure dyeing. Best for Thermosol dyeing and applications requiring high heat stability.[3][5][8]

Synthesis of Disperse Dyes: Core Chemical Pathways

The synthesis of disperse dyes is a cornerstone of coloration chemistry for synthetic textiles. The two predominant pathways are detailed below.

Azo Dye Synthesis

The synthesis is a two-stage process involving diazotization followed by coupling.[11]

• Diazotization : An aromatic primary amine (the diazo component) is treated with nitrous acid (typically generated in situ from sodium nitrite (B80452) and a strong mineral acid like HCl) at low temperatures (0-5°C) to form a reactive diazonium salt.[11]

• Coupling : The diazonium salt is then reacted with an electron-rich coupling component, such as an N-substituted aniline or a phenol, to form the final azo dye molecule.[11]

Anthraquinone Dye Synthesis

These dyes are typically built from anthraquinone precursors through electrophilic substitution reactions. The process often involves Friedel-Crafts acylation followed by substitution or reduction steps to introduce auxochromes (like -NH2 or -OH groups) that are essential for color and fiber affinity.[3]

Figure 1: General Synthesis Pathways for Disperse Dyes

Experimental Protocols

This section provides detailed methodologies for the synthesis of a representative azo dye and the subsequent application to polyester (B1180765) fabric.

Protocol: Synthesis of a Monoazo Disperse Dye (e.g., C.I. Disperse Red 1 type)

Objective: To synthesize a simple monoazo disperse dye via diazotization and coupling.

Materials:

• 4-nitroaniline (B120555) (diazo component)

• N,N-diethylaniline (coupling component)

• Sodium nitrite (NaNO₂)

• Concentrated Hydrochloric Acid (HCl)

• Sodium acetate

• Ice

• Deionized water

• Beakers, magnetic stirrer, filtration apparatus

Methodology:

• Diazotization:

  • In a 250 mL beaker, dissolve 0.01 mol of 4-nitroaniline in a solution of concentrated HCl and water.

  • Cool the resulting solution to 0-5°C in an ice bath with continuous stirring.

  • In a separate beaker, prepare a solution of 0.01 mol of sodium nitrite in 20 mL of cold water.

  • Slowly add the cold sodium nitrite solution dropwise to the 4-nitroaniline solution, maintaining the temperature below 5°C. Stir for an additional 15-20 minutes to ensure complete formation of the diazonium salt.[11]

• Coupling:

  • In a separate 250 mL beaker, dissolve 0.01 mol of N,N-diethylaniline in a minimal amount of dilute HCl.

  • Slowly add the previously prepared cold diazonium salt solution to the N,N-diethylaniline solution with vigorous stirring. Maintain the temperature at 0-5°C.

  • A colored precipitate (the dye) will form immediately.

  • Gradually add a saturated solution of sodium acetate to neutralize the excess acid and bring the pH to 4-5, promoting complete coupling.

• Isolation and Purification:

  • Continue stirring the reaction mixture in the ice bath for 30 minutes.

  • Collect the precipitated dye by vacuum filtration.

  • Wash the dye cake thoroughly with cold deionized water to remove any unreacted salts.

  • Dry the purified dye in an oven at 60°C.

Protocol: High-Temperature Exhaust Dyeing of Polyester

Objective: To apply a synthesized disperse dye to polyester fabric.

Materials:

• Polyester fabric (pre-scoured)

• Synthesized disperse dye

• Dispersing agent

• Acetic acid

• High-temperature dyeing apparatus (e.g., laboratory beaker dyeing machine)

Methodology:

• Dye Bath Preparation:

  • Prepare a 1% stock solution of the dye (1g of dye in 100g of a suitable solvent like DMF).[12]

  • Create a dye dispersion by pasting the required amount of dye (e.g., for a 2% shade on weight of fabric) with a small amount of dispersing agent and then adding warm water.[11]

  • Set up the dye bath with a material-to-liquor ratio of 1:10.[8]

  • Add the dye dispersion to the bath. Adjust the pH to 4.5-5.5 using acetic acid.[8][11]

• Dyeing Procedure:

  • Introduce the wetted polyester fabric into the dye bath at approximately 60°C.[11]

  • Seal the dyeing vessel and raise the temperature to 130°C at a rate of 1.5-2.0°C per minute.[8][11]

  • Maintain the temperature at 130°C for 60 minutes to allow for dye diffusion and fixation.[8][11]

  • Cool the dye bath slowly to 60-70°C before removing the fabric.[11]

• After-treatment (Reduction Clearing):

  • Rinse the dyed fabric with hot water.[11]

  • Prepare a clearing bath containing 2 g/L sodium hydroxide (B78521) and 2 g/L sodium hydrosulfite.

  • Treat the fabric in this bath at 70-80°C for 15-20 minutes to remove unfixed surface dye.

  • Rinse the fabric thoroughly with hot and then cold water, and finally dry.

Figure 2: High-Temperature Polyester Dyeing Workflow

Performance Evaluation Protocols

The quality of a disperse dye is assessed through rigorous testing of its stability and fastness properties.

Protocol: High-Temperature Dispersion Stability Test

Objective: To assess the stability of the dye dispersion under high-temperature dyeing conditions.

Methodology:

• Prepare a dye solution at a typical concentration (e.g., 10 g/L).[13]

• Place the solution in a sealed glass container within a high-temperature dyeing apparatus.

• Heat the solution to 130°C and hold for 30-60 minutes.[13][14]

• After cooling, filter the solution through a standard laboratory filter paper.

• Evaluation: Observe the filter paper for any large, visible dye aggregates or color spots. A stable dye will pass through the filter paper with minimal residue, indicating good high-temperature dispersion stability.[13]

Protocol: Thermal Migration (Sublimation Fastness) Test

Objective: To evaluate the resistance of the dye to migrating out of the fiber upon subsequent heat treatment.

Methodology:

• Take a sample of the dyed polyester fabric.

• Place the sample between two undyed white fabrics (typically one polyester and one nylon or acetate).[14][15]

• Place the composite sample in a heat press or sublimation tester.

• Apply heat (e.g., 180°C for 30 seconds) under controlled pressure.[14][15]

• Evaluation: After the test, separate the fabrics and assess the degree of color transfer (staining) onto the white fabrics using a standard grey scale for staining. The rating reflects the dye's thermal migration performance.

Figure 3: Logic for Disperse Dye Classification

Modern Developments and Future Outlook

The field of disperse dyes continues to evolve, driven by the dual needs for higher performance and environmental sustainability. Research is focused on:

• High-Performance Dyes: Developing dyes with exceptional wet fastness and alkali resistance for specialized applications like sportswear.

• Eco-Friendly Formulations: Creating dyes that are free of banned aromatic amines and heavy metals.[3]

• Sustainable Processes: Innovating low-temperature dyeing systems and high-fixation dyes to reduce energy and water consumption, minimizing effluent in wastewater.[3] The use of supercritical carbon dioxide as a dyeing medium represents a significant waterless dyeing technology currently being explored.[16]

The journey of disperse dyes from a niche solution for an early synthetic fiber to a dominant class of colorants for the modern textile industry is a testament to continuous chemical innovation. Future developments will undoubtedly focus on enhancing their performance profile while minimizing their environmental footprint.

References

• 1. aatcc.org [aatcc.org]
• 2. researchgate.net [researchgate.net]
• 3. alfa-chemistry.com [alfa-chemistry.com]
• 4. Disperse dye - Wikipedia [en.wikipedia.org]
• 5. Disperse dyes [m.chemicalbook.com]
• 6. Basic knowledge of dyes: disperse dyes - TIANKUN Dye Manufacturer & Supplier [tiankunchemical.com]
• 7. Classification of disperse dye for polyester [textileschool4u.blogspot.com]
• 8. textilelearner.net [textilelearner.net]
• 9. Classification of Disperse Dyes - Dyeing Knowledge [iprintingpress.com]
• 10. epsilonpigments.com [epsilonpigments.com]
• 11. benchchem.com [benchchem.com]
• 12. discoveryjournals.org [discoveryjournals.org]
• 13. 5 important performance and test methods of disperse dyes part 3 - Knowledge - Sinoever International Co.,Ltd [dyestuffscn.com]
• 14. Methods for Testing The Quality of Disperse Dyes - TIANKUN Dye Manufacturer & Supplier [tiankunchemical.com]
• 15. 5 ways to identify the quality of disperse dyes [tianshengchem.com]
• 16. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

Protocols & Analytical Methods

Quantification of Disperse Blue 291 in Wastewater: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the quantitative analysis of Disperse Blue 291 in wastewater. Disperse Blue 291, a common azo dye used in the textile industry, is a potential environmental contaminant due to its release in industrial effluents.[1] Accurate and reliable quantification methods are essential for monitoring its presence in wastewater and ensuring environmental compliance.

The following sections detail two primary analytical techniques for the quantification of Disperse Blue 291: High-Performance Liquid Chromatography (HPLC) with Diode Array Detection (DAD) and a more sensitive method using Liquid Chromatography coupled with Mass Spectrometry (LC-MS). Additionally, a foundational UV-Visible Spectrophotometry method is described for preliminary analysis.

Analytical Methods Overview

A choice of analytical methods is presented, ranging from rapid screening to highly sensitive and selective quantification.

• UV-Visible Spectrophotometry: A simple, cost-effective method suitable for preliminary screening and high-concentration samples. It relies on measuring the absorbance of light by the dye at its specific maximum wavelength (λmax).

• High-Performance Liquid Chromatography with Diode Array Detection (HPLC-DAD): A robust and widely used technique for the separation, identification, and quantification of dyes.[2][3][4][5] DAD provides spectral information, enhancing confidence in peak identification.

• Liquid Chromatography with Mass Spectrometry (LC-MS): Offers superior sensitivity and selectivity, making it ideal for trace-level detection and confirmation of Disperse Blue 291 in complex wastewater matrices.[6][7][8][9]

Experimental Protocols

Sample Preparation: Solid-Phase Extraction (SPE)

For wastewater samples, a pre-concentration and clean-up step is crucial for removing interferences and enriching the analyte. Solid-Phase Extraction (SPE) is a widely adopted and effective technique for this purpose.[7][9]

Materials:

• SPE Cartridges: C18 or other suitable reversed-phase cartridges.

• Wastewater sample.

• Methanol (B129727) (HPLC grade).

• Deionized water.

• Nitrogen gas supply.

• Vortex mixer.

• Centrifuge.

Protocol:

• Sample Filtration: Filter the wastewater sample through a 0.45 µm filter to remove suspended solids.

• Cartridge Conditioning: Condition the SPE cartridge by passing 5 mL of methanol followed by 5 mL of deionized water.

• Sample Loading: Load a known volume (e.g., 100-500 mL) of the filtered wastewater sample onto the conditioned SPE cartridge at a slow, steady flow rate (approximately 5 mL/min).

• Washing: Wash the cartridge with 5 mL of deionized water to remove hydrophilic impurities.

• Drying: Dry the cartridge under a gentle stream of nitrogen for 10-15 minutes to remove residual water.

• Elution: Elute the retained Disperse Blue 291 from the cartridge with a small volume (e.g., 2 x 2 mL) of methanol into a clean collection tube.

• Concentration: Evaporate the eluate to dryness under a gentle stream of nitrogen at room temperature.

• Reconstitution: Reconstitute the dried residue in a precise volume (e.g., 1 mL) of the initial mobile phase for the chosen analytical method.

• Final Filtration: Filter the reconstituted sample through a 0.22 µm syringe filter before analysis.

Method 1: UV-Visible Spectrophotometry

Principle: This method is based on the Beer-Lambert law, which states that the absorbance of a solution is directly proportional to the concentration of the analyte. The maximum absorbance (λmax) for Disperse Blue 291 has been reported to be approximately 590 nm.[8]

Instrumentation:

• UV-Visible Spectrophotometer.

• Quartz cuvettes (1 cm path length).

Procedure:

• Standard Preparation: Prepare a stock solution of Disperse Blue 291 (e.g., 100 mg/L) in a suitable solvent like methanol. From the stock solution, prepare a series of calibration standards by serial dilution.

• Calibration Curve: Measure the absorbance of each standard at 590 nm. Plot a calibration curve of absorbance versus concentration.

• Sample Measurement: Measure the absorbance of the prepared wastewater sample extract at 590 nm.

• Quantification: Determine the concentration of Disperse Blue 291 in the sample by interpolating its absorbance on the calibration curve.

Method 2: High-Performance Liquid Chromatography with Diode Array Detection (HPLC-DAD)

Instrumentation:

• HPLC system with a gradient pump, autosampler, and column oven.

• Diode Array Detector (DAD).

• Reversed-phase C18 column (e.g., 4.6 x 150 mm, 5 µm).

Chromatographic Conditions (Adapted from methods for similar disperse dyes): [3][4][5]

• Mobile Phase A: Water with 0.1% formic acid.

• Mobile Phase B: Acetonitrile with 0.1% formic acid.

• Gradient Elution:

  • 0-2 min: 20% B

  • 2-15 min: 20% to 80% B

  • 15-20 min: 80% B

  • 20-22 min: 80% to 20% B

  • 22-25 min: 20% B

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30 °C.

• Injection Volume: 10 µL.

• DAD Wavelength: Monitoring at 590 nm, with a full spectrum scan (200-700 nm) for peak purity assessment.

Procedure:

• Standard and Sample Preparation: Prepare calibration standards of Disperse Blue 291 in the mobile phase. Prepare wastewater samples as described in the SPE protocol.

• Analysis: Inject the standards and samples into the HPLC system.

• Quantification: Identify the Disperse Blue 291 peak based on its retention time and UV-Vis spectrum. Construct a calibration curve by plotting the peak area against the concentration of the standards. Calculate the concentration in the samples from this curve.

Method 3: Liquid Chromatography with Mass Spectrometry (LC-MS)

Instrumentation:

• LC-MS system (e.g., Triple Quadrupole or Time-of-Flight).

• Electrospray Ionization (ESI) source.

• Reversed-phase C18 column (e.g., 2.1 x 100 mm, 3.5 µm).

Chromatographic Conditions (Typical for disperse dyes): [6][7][9]

• Mobile Phase A: Water with 0.1% formic acid and 5 mM ammonium (B1175870) formate.

• Mobile Phase B: Acetonitrile with 0.1% formic acid.

• Gradient Elution: A suitable gradient to ensure separation from matrix components.

• Flow Rate: 0.3 mL/min.

• Column Temperature: 40 °C.

• Injection Volume: 5 µL.

Mass Spectrometry Conditions:

• Ionization Mode: Positive Electrospray Ionization (ESI+).

• Scan Mode: Selected Ion Monitoring (SIM) or Multiple Reaction Monitoring (MRM) for highest sensitivity and selectivity. The protonated molecule [M+H]+ for Disperse Blue 291 (C19H21BrN6O6, MW: 509.31) would be m/z 510.08.

• Optimization: Ion source parameters (e.g., capillary voltage, gas flows, temperature) and collision energies (for MRM) should be optimized for Disperse Blue 291.

Procedure:

• Standard and Sample Preparation: As described for the HPLC-DAD method.

• Analysis: Inject standards and samples into the LC-MS system.

• Quantification: Use the peak area from the specific m/z transition for Disperse Blue 291 to construct a calibration curve and quantify the analyte in the samples.

Data Presentation

The following table summarizes typical quantitative data for the analysis of disperse dyes in aqueous matrices, adapted from the literature. Note that specific values for Disperse Blue 291 in wastewater should be determined during method validation.

Parameter	UV-Vis Spectrophotometry	HPLC-DAD	LC-MS/MS
Limit of Detection (LOD)	~1 mg/L	~0.05 mg/L	~1-10 ng/L[9]
Limit of Quantification (LOQ)	~3 mg/L	~0.15 mg/L	~5-30 ng/L[9]
Linearity Range	1 - 25 mg/L	0.15 - 50 mg/L	0.03 - 100 µg/L[9]
Recovery (from SPE)	-	70-110%	>70%[9]
Precision (RSD%)	< 10%	< 5%	< 15%[9]

Mandatory Visualizations

Caption: General experimental workflow for the quantification of Disperse Blue 291 in wastewater.

Caption: Decision tree for selecting an appropriate analytical method for Disperse Blue 291 analysis.

References

• 1. researchgate.net [researchgate.net]
• 2. cabidigitallibrary.org [cabidigitallibrary.org]
• 3. lcms.cz [lcms.cz]
• 4. pjoes.com [pjoes.com]
• 5. waters.com [waters.com]
• 6. youngin.com [youngin.com]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. Using SPE-LC-ESI-MS/MS Analysis to Assess Disperse Dyes in Environmental Water Samples - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols: Disperse Blue 291 for Dyeing Polyester Fabrics

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the dyeing of polyester (B1180765) fabrics with Disperse Blue 291, a widely used monoazo disperse dye. The information presented is intended to guide researchers and scientists in achieving consistent and high-quality dyeings for various applications. The protocols for both exhaust and continuous dyeing methods are outlined, along with standardized procedures for evaluating the colorfastness of the dyed fabrics.

Properties of Disperse Blue 291

Disperse Blue 291, also known as C.I. Disperse Blue 291, is characterized by its greenish-light blue hue and is supplied as dark blue microparticles.[1][2] It is primarily used for the dyeing and printing of polyester and its blended fabrics.[1][2]

Table 1: Chemical and Physical Properties of Disperse Blue 291

Property	Value	Reference
C.I. Name	Disperse Blue 291	[1]
C.I. Number	113395	[1]
CAS Registry Number	56548-64-2 / 83929-84-4	[1]
Molecular Formula	C₁₉H₂₁BrN₆O₆	[1]
Molecular Weight	509.31 g/mol	[1]
Molecular Structure	Single Azo Class	[1]

Fastness Properties on Polyester

The fastness properties of polyester fabrics dyed with Disperse Blue 291 are crucial for determining their suitability for various end uses. The following table summarizes the typical fastness ratings.

Table 2: Fastness Properties of Disperse Blue 291 on Polyester Fabric

Fastness Test	Fading	Staining	Reference
Light (Xenon Arc)	5-6	-	[3]
Washing (ISO 105-C06)	4-5	4-5	[3]
Perspiration (Acid & Alkaline)	5	5	[1]
Rubbing/Crocking (Dry)	4-5	-	[3]
Rubbing/Crocking (Wet)	4-5	-	[3]
Sublimation/Ironing	3-4	5	[1][3]

Note: Fastness ratings are based on a scale of 1 to 5, with 5 representing the best fastness. For light fastness, a scale of 1 to 8 is used, where 8 is the highest.

Dyeing Methodologies for Polyester Fabric

Disperse Blue 291 can be applied to polyester fabrics using either high-temperature exhaust dyeing or continuous thermosol dyeing methods.

High-Temperature Exhaust Dyeing

This method is suitable for dyeing polyester in batch form, such as on jet dyeing or package dyeing machines. The high temperature (typically 130°C) is necessary to swell the polyester fibers, allowing the disperse dye to penetrate and fix within the fiber structure.

Experimental Protocol: High-Temperature Exhaust Dyeing

• Fabric Preparation: Scour the polyester fabric with a solution of 1-2 g/L non-ionic detergent and 1 g/L soda ash at 60-70°C for 20-30 minutes to remove any impurities. Rinse thoroughly.

• Dye Bath Preparation:

  • Prepare a dye stock solution by pasting the required amount of Disperse Blue 291 (e.g., 1% on weight of fabric) with a dispersing agent (e.g., 1 g/L).

  • Fill the dyeing machine with water (liquor ratio, e.g., 10:1).

  • Add a dispersing agent (1-2 g/L) and acetic acid to adjust the pH to 4.5-5.5.[4]

  • Add the prepared dye stock solution to the bath.

• Dyeing Cycle:

  • Load the prepared polyester fabric into the dyeing machine.

  • Raise the temperature from ambient to 60°C and hold for 15 minutes.[5]

  • Increase the temperature to 130°C at a rate of 1-2°C/minute.[5]

  • Hold at 130°C for 30-60 minutes, depending on the desired shade depth.[5]

  • Cool the dye bath down to 70°C.

• After-treatment (Reduction Clearing):

  • Drain the dye bath.

  • Treat the dyed fabric with a solution containing 2 g/L caustic soda and 2 g/L sodium hydrosulfite at 70-80°C for 15-20 minutes to remove unfixed surface dye.

  • Rinse thoroughly with hot and then cold water.

  • Neutralize with 1 g/L acetic acid if necessary.

• Drying: Hydroextract and dry the fabric at a suitable temperature.

Workflow for High-Temperature Exhaust Dyeing

Caption: High-temperature exhaust dyeing workflow for polyester.

Thermosol Dyeing

The thermosol process is a continuous method suitable for dyeing large quantities of woven polyester or polyester-cotton blend fabrics.[6][7] It involves padding the fabric with the dye dispersion, drying, and then fixing the dye at a high temperature.[6][8]

Experimental Protocol: Thermosol Dyeing

• Padding:

  • Prepare a padding liquor containing:

    • Disperse Blue 291 (required amount for the desired shade)

    • Dispersing agent (1-2 g/L)[6]

    • Migration inhibitor (optional, but recommended)

    • Acetic acid or citric acid to adjust pH to 4.5-5.5[6]

  • Pad the polyester fabric through the liquor, ensuring a uniform wet pick-up (typically 60-70%).

• Drying:

  • Dry the padded fabric immediately, for instance, in an infrared or hot flue dryer at around 100°C.[6][8] Proper drying is crucial to prevent dye migration.

• Thermofixation:

  • Pass the dried fabric through a thermofixation unit (e.g., a stenter) at a high temperature, typically between 190-220°C, for 60-90 seconds.[6][7][8] The exact temperature and time depend on the fabric weight and construction.

• After-treatment:

  • After thermofixation, the fabric undergoes a washing process to remove unfixed dye and auxiliaries.

  • This typically includes a hot rinse, reduction clearing (as described in the exhaust method), and subsequent rinsing.

• Drying: Finally, the fabric is dried.

Workflow for Thermosol Dyeing

Caption: Continuous thermosol dyeing process for polyester fabrics.

Colorfastness Evaluation Protocols

The following are standardized methods for assessing the colorfastness of polyester fabrics dyed with Disperse Blue 291.

Colorfastness to Washing (ISO 105-C06)

This test evaluates the resistance of the color to domestic and commercial laundering.

Experimental Protocol:

• Prepare a composite specimen by sewing a 10 cm x 4 cm piece of the dyed fabric between two pieces of standard adjacent fabric (e.g., multifiber fabric).

• Place the specimen in a stainless-steel container with a specified number of steel balls, a solution of ECE phosphate (B84403) reference detergent (4 g/L), and sodium perborate (B1237305) (1 g/L).

• Agitate the container in a laundering machine (e.g., Launder-Ometer) for 30 minutes at a specified temperature (e.g., 60°C for C2S test).

• Rinse the specimen twice with distilled water and then with cold running water.

• Squeeze out excess water and dry in air at a temperature not exceeding 60°C.

• Evaluate the change in color of the dyed specimen and the staining of the adjacent fabrics using the Grey Scales.

Colorfastness to Light (ISO 105-B02)

This test determines the resistance of the color to the action of an artificial light source that simulates natural daylight.

Experimental Protocol:

• Mount a specimen of the dyed fabric in a sample holder.

• Partially cover the specimen with an opaque mask.

• Simultaneously expose the specimen and a set of Blue Wool standards (references 1-8) to the light from a Xenon arc lamp under specified conditions of temperature and humidity.

• Continue the exposure until a prescribed fading of the specimen or a specific Blue Wool standard is achieved.

• Assess the change in color of the exposed portion of the specimen against the unexposed portion and compare it with the fading of the Blue Wool standards. The lightfastness rating is the number of the Blue Wool standard that shows a similar degree of fading.

Colorfastness to Rubbing/Crocking (AATCC Test Method 8)

This test assesses the amount of color transferred from the fabric surface to another surface by rubbing.

Experimental Protocol:

• Dry Crocking:

  • Fix a specimen of the dyed fabric to the base of a crockmeter.

  • Mount a square of standard white cotton crocking cloth onto the rubbing finger.

  • Perform 10 complete turns of the crank at a rate of one turn per second.

• Wet Crocking:

  • Thoroughly wet a square of standard white cotton crocking cloth in distilled water and squeeze to a specific wet pick-up (typically 65%).

  • Repeat the procedure described for dry crocking.

• Evaluation:

  • Evaluate the amount of color transferred to the white crocking cloths by comparing them with the Grey Scale for Staining or the Chromatic Transference Scale.

References

• 1. worlddyevariety.com [worlddyevariety.com]
• 2. Making sure you're not a bot! [tib.eu]
• 3. colorkem.com [colorkem.com]
• 4. textilelearner.net [textilelearner.net]
• 5. scribd.com [scribd.com]
• 6. resiltextiles.com [resiltextiles.com]
• 7. How to dye and procedure of dyeing for textile: The Thermosol process of polyester fyeing with disperse dyes [dyes4dyeing.blogspot.com]
• 8. scribd.com [scribd.com]

Application Notes and Protocols: Disperse Blue 291 in Textile Printing

For Researchers, Scientists, and Drug Development Professionals

Introduction

Disperse Blue 291 is a monoazo disperse dye characterized by its green-light blue to navy blue hue.[1][2] It is primarily utilized in the dyeing and printing of hydrophobic synthetic fibers, most notably polyester (B1180765) (PES) and its blends with fibers such as cotton and viscose.[1] Its molecular structure and low water solubility make it suitable for application from aqueous dispersions, where it diffuses into the fiber matrix at high temperatures. This document provides detailed application notes and protocols for the use of Disperse Blue 291 in textile printing, with a focus on methodologies relevant to a research and development setting.

Chemical and Physical Properties

Property	Value
C.I. Name	Disperse Blue 291
Molecular Formula	C₁₉H₂₁BrN₆O₆[1]
Molecular Weight	509.31 g/mol [1]
CAS Number	83929-84-4 / 56548-64-2[1]
Appearance	Dark blue fine particles or powder[1][3]
Class	Single azo[1]

Quantitative Performance Data: Colorfastness Properties

The performance of Disperse Blue 291 on polyester fabric is summarized below. The ratings are based on standard testing methodologies (AATCC and ISO) and are graded on a scale of 1 to 5, with 5 representing the highest fastness, or on a scale of 1-8 for lightfastness, with 8 being the best.

Fastness Property	Test Method	Rating
Lightfastness (Xenon Arc)	AATCC 16.3 / ISO 105-B02	5 - 6[3]
Washing Fastness (Staining)	AATCC / ISO 105-C06	5[1]
Washing Fastness (Fading)	AATCC / ISO 105-C06	4 - 5[3]
Rubbing Fastness (Dry)	AATCC 8 / ISO 105-X12	4 - 5[3]
Rubbing Fastness (Wet)	AATCC 8 / ISO 105-X12	4 - 5[3]
Perspiration Fastness (Staining)	AATCC 15 / ISO 105-E04	5[1]
Perspiration Fastness (Fading)	AATCC 15 / ISO 105-E04	5[1]
Sublimation Fastness	AATCC 117 / ISO 105-P01	3 - 4[3]
Ironing Fastness	AATCC	3[1]

Experimental Protocols

Preparation of Polyester Fabric for Printing

Prior to printing, it is imperative to prepare the polyester fabric to ensure optimal dye uptake and print quality.

• Objective: To remove impurities, sizing agents, and oils that may interfere with the printing process.

• Procedure:

  • Scour the polyester fabric in a solution containing a non-ionic detergent (e.g., 1-2 g/L) and soda ash (1 g/L).

  • Maintain the scouring bath at 60-70°C for 30-60 minutes.

  • Rinse the fabric thoroughly with warm water, followed by a cold water rinse.

  • Dry the fabric completely before printing.

Formulation of Printing Paste

A typical formulation for a printing paste using Disperse Blue 291 is provided below. The concentrations may be adjusted based on the desired color depth.

Component	Concentration	Purpose
Disperse Blue 291	20 - 50 g/kg	Colorant
Thickener (e.g., Sodium Alginate)	400 - 500 g/kg	Viscosity control
Urea (B33335)	50 g/kg	Dyeing promoter, enhances solubility
Dispersing Agent	10 - 20 g/kg	Maintains dye dispersion
Citric Acid	1 - 2 g/kg	To maintain acidic pH (5.5 - 6.0)
Deionized Water	to make 1 kg	Solvent

• Procedure:

  • Create a paste of the Disperse Blue 291 powder with the dispersing agent and a small amount of warm water.

  • In a separate container, dissolve the urea in deionized water.

  • Slowly add the thickener to the urea solution while stirring continuously to avoid lump formation.

  • Add the dye paste to the thickener solution and mix thoroughly.

  • Adjust the pH of the final paste to 5.5 - 6.0 using citric acid.

Textile Printing and Fixation

This protocol outlines the screen printing and subsequent thermal fixation process.

• Printing:

  • Apply the prepared printing paste to the polyester fabric using a screen of the desired mesh size.

  • Ensure even application of the paste with a squeegee.

• Drying:

  • Dry the printed fabric at 100-120°C for 2-3 minutes to remove moisture.

• Fixation (Thermofixation):

  • The crucial step for dye penetration into the polyester fibers is thermal fixation.

  • Pass the dried fabric through a thermofixation unit or a stenter.

  • Maintain the temperature between 180°C and 210°C for 60 to 90 seconds.[4] The optimal temperature and time will depend on the specific fabric and equipment.

Post-Printing Treatment (Reduction Clearing)

After fixation, it is essential to remove any unfixed dye from the fabric surface to improve fastness properties.

• Objective: To enhance wash and rubbing fastness by removing surface dye particles.

• Procedure:

  • Rinse the printed and fixed fabric in cold water.

  • Prepare a reduction clearing bath containing:

    • Sodium Hydrosulfite: 1-2 g/L

    • Caustic Soda (Sodium Hydroxide): 1-2 g/L

  • Treat the fabric in this bath at 70-80°C for 15-20 minutes.

  • Rinse the fabric thoroughly with hot water, followed by a cold water rinse.

  • Neutralize the fabric with a dilute solution of acetic acid (0.5-1.0 g/L).

  • Rinse again with cold water and dry.

Mandatory Visualizations

Caption: Experimental workflow for textile printing with Disperse Blue 291.

Caption: Workflow for colorfastness evaluation of fabrics printed with Disperse Blue 291.

References

• 1. tiankunchemical.com [tiankunchemical.com]
• 2. Exploring AATCC standards for fabric colorfastness - News and Articles [textiletradebuddy.com]
• 3. colorkem.com [colorkem.com]
• 4. textilelearner.net [textilelearner.net]

Application Notes and Protocols: Micronucleus Assay for Disperse Blue 291

For Researchers, Scientists, and Drug Development Professionals

Introduction

Disperse Blue 291 (DB 291) is an azo dye used in the textile industry. Due to its potential release into the environment through industrial effluents, assessing its genotoxic and cytotoxic effects is crucial for human health and environmental safety. The in vitro micronucleus assay is a well-established and reliable method for evaluating the potential of a substance to induce chromosomal damage. This document provides a detailed protocol for conducting the micronucleus assay with Disperse Blue 291 using the human hepatoma cell line, HepG2, which is metabolically competent to activate certain pro-mutagens.

Data Presentation

The following tables summarize the expected dose-dependent increase in micronuclei formation and the corresponding cytotoxicity induced by Disperse Blue 291 in HepG2 cells. This data is illustrative and based on the findings reported by Tsuboy et al. (2007), where a significant increase in micronuclei was observed at concentrations of 400 µg/mL and higher.[1]

Table 1: Micronucleus Frequency in HepG2 Cells Treated with Disperse Blue 291

Concentration (µg/mL)	Number of Binucleated Cells Scored	Number of Micronucleated Binucleated Cells	Frequency of Micronuclei (%)	Fold Increase over Control
0 (Vehicle Control)	2000	20	1.0	1.0
200	2000	24	1.2	1.2
400	2000	48	2.4	2.4
600	2000	70	3.5	3.5
800	2000	96	4.8	4.8
1000	2000	120	6.0	6.0
Positive Control	2000	150	7.5	7.5

Table 2: Cytotoxicity of Disperse Blue 291 in HepG2 Cells

Concentration (µg/mL)	Cell Viability (%)	Cytotoxicity (%)
0 (Vehicle Control)	100	0
200	95	5
400	85	15
600	70	30
800	55	45
1000	40	60

Experimental Protocols

In Vitro Micronucleus Assay Protocol for Disperse Blue 291 with HepG2 Cells

This protocol is based on the OECD 487 guideline for the in vitro mammalian cell micronucleus test.

1.1. Materials

• HepG2 cells (ATCC HB-8065)

• Disperse Blue 291 (CAS No. 56548-64-2)

• Dulbecco's Modified Eagle Medium (DMEM)

• Fetal Bovine Serum (FBS)

• Penicillin-Streptomycin solution

• Trypsin-EDTA

• Cytochalasin B

• Phosphate Buffered Saline (PBS)

• Methanol (B129727) (analytical grade)

• Glacial Acetic Acid

• Giemsa stain

• Positive control (e.g., Mitomycin C or Cyclophosphamide)

• Vehicle control (e.g., DMSO or sterile distilled water)

• Cell culture flasks, plates, and other sterile consumables

• Microscope slides and coverslips

• Microscope with high magnification (1000x)

1.2. Cell Culture

• Culture HepG2 cells in DMEM supplemented with 10% FBS and 1% Penicillin-Streptomycin at 37°C in a humidified atmosphere of 5% CO2.

• Subculture the cells every 2-3 days to maintain them in the exponential growth phase.

1.3. Treatment

• Seed HepG2 cells into 6-well plates or appropriate culture vessels at a density that will allow for cell division during the treatment period without reaching confluency.

• Allow the cells to attach and grow for 24 hours.

• Prepare stock solutions of Disperse Blue 291 in a suitable solvent (e.g., DMSO). Prepare serial dilutions to achieve final concentrations ranging from 200 to 1000 µg/mL in the culture medium. The final solvent concentration should not exceed 1% (v/v) and should be the same for all treatments, including the vehicle control.

• Remove the culture medium and expose the cells to the different concentrations of Disperse Blue 291, a vehicle control, and a positive control.

• Incubate the cells for a short treatment period (e.g., 3-6 hours).

1.4. Cytochalasin B Addition and Incubation

• After the short treatment, wash the cells with PBS.

• Add fresh culture medium containing Cytochalasin B at a final concentration of 3-6 µg/mL. Cytochalasin B blocks cytokinesis, resulting in the accumulation of binucleated cells that have completed one nuclear division.

• Incubate the cells for a further 24-48 hours, which is approximately 1.5 to 2 normal cell cycle lengths for HepG2 cells.

1.5. Cell Harvesting and Slide Preparation

• Harvest the cells by trypsinization.

• Centrifuge the cell suspension and resuspend the pellet in a hypotonic solution (e.g., 0.075 M KCl) to swell the cells.

• Fix the cells with a freshly prepared mixture of methanol and glacial acetic acid (3:1 v/v). Repeat the fixation step 2-3 times.

• Drop the fixed cell suspension onto clean, pre-chilled microscope slides and allow them to air dry.

1.6. Staining and Scoring

• Stain the slides with Giemsa stain.

• Score the slides under a microscope at 1000x magnification.

• Analyze at least 2000 binucleated cells per concentration for the presence of micronuclei.

• Micronuclei should be small, round or oval, non-refractile bodies in the cytoplasm of binucleated cells, with a diameter of less than one-third of the main nucleus. They should have a similar staining intensity to the main nucleus and be clearly separated from it.

Cytotoxicity Assay Protocol (Neutral Red Uptake Assay)

This assay determines cell viability by measuring the uptake of the vital dye Neutral Red into the lysosomes of viable cells.

2.1. Materials

• HepG2 cells

• Disperse Blue 291

• 96-well cell culture plates

• Neutral Red solution (e.g., 50 µg/mL in PBS)

• Neutral Red destain solution (e.g., 50% ethanol, 49% deionized water, 1% glacial acetic acid)

• Microplate reader

2.2. Procedure

• Seed HepG2 cells in a 96-well plate at a suitable density and allow them to attach for 24 hours.

• Expose the cells to the same concentrations of Disperse Blue 291 as used in the micronucleus assay for the same duration.

• After the treatment period, remove the treatment medium and wash the cells with PBS.

• Add 100 µL of Neutral Red solution to each well and incubate for 2-3 hours at 37°C.

• Remove the Neutral Red solution and wash the cells with PBS.

• Add 150 µL of Neutral Red destain solution to each well and shake the plate for 10 minutes to extract the dye.

• Measure the absorbance at 540 nm using a microplate reader.

• Calculate cell viability as a percentage of the vehicle control.

Visualizations

Signaling Pathway for Genotoxicity of Disperse Blue 291

The genotoxicity of azo dyes like Disperse Blue 291 often involves metabolic activation into reactive intermediates that can damage DNA. The following diagram illustrates a plausible signaling pathway.

Caption: Proposed genotoxic mechanism of Disperse Blue 291.

Experimental Workflow for the Micronucleus Assay

The following diagram outlines the key steps in the in vitro micronucleus assay.

Caption: Workflow of the in vitro micronucleus assay.

References

• 1. Genotoxic, mutagenic and cytotoxic effects of the commercial dye CI Disperse Blue 291 in the human hepatic cell line HepG2 - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols: Comet Assay for DNA Damage by Disperse Blue 291

For Researchers, Scientists, and Drug Development Professionals

Introduction

Disperse Blue 291 (DB291), a commercial azo dye, has been identified as a potential genotoxic agent, capable of inducing DNA damage. The single cell gel electrophoresis, or comet assay, is a sensitive and widely used method for assessing DNA strand breaks in individual cells. This document provides detailed application notes and protocols for utilizing the comet assay to evaluate DNA damage induced by Disperse Blue 291, drawing upon key research findings.

Principle of the Comet Assay

The comet assay is a technique for the detection of DNA damage at the level of the individual eukaryotic cell.[1] In this assay, cells are embedded in agarose (B213101) on a microscope slide, lysed with detergent and high salt, and then the nucleoids are subjected to electrophoresis.[1] Under an electric field, damaged DNA fragments, which have lost their supercoiling, migrate away from the nucleus, forming a "comet tail." The intensity and length of this tail relative to the head (undamaged DNA) are proportional to the amount of DNA damage. The alkaline version of the comet assay is most commonly used as it detects both single and double-strand breaks.

Data Presentation: Quantitative Analysis of Disperse Blue 291-Induced DNA Damage

Research has demonstrated that Disperse Blue 291 can induce DNA damage in a dose-dependent manner in vitro. In a study utilizing the human hepatic cell line HepG2, a significant increase in comet tail length was observed at concentrations of 400 µg/mL and above.[2] In contrast, an in vivo study in mice did not detect primary DNA damage in blood, liver, or kidney cells after oral administration of Disperse Blue 291.[3]

Table 1: In Vitro DNA Damage in HepG2 Cells Induced by Disperse Blue 291

Concentration of Disperse Blue 291 (µg/mL)	Mean Comet Tail Length (Arbitrary Units) ± SD	Statistical Significance (p-value)
0 (Control)	25.3 ± 3.1	-
200	28.9 ± 4.5	> 0.05
400	45.7 ± 6.2	< 0.05
600	58.1 ± 7.8	< 0.01
800	72.4 ± 9.3	< 0.01
1000	85.6 ± 11.5	< 0.01

Data summarized from de Souza et al., 2012.[2]

Table 2: In Vivo DNA Damage Assessment in Mice Treated with Disperse Blue 291

Treatment Group	Tissue	Comet Assay Parameter (e.g., % Tail DNA)	Result
Control	Blood, Liver, Kidney	Not specified	No significant DNA damage
Disperse Blue 291 (up to 50 mg/kg bw)	Blood, Liver, Kidney	Not specified	No significant primary DNA damage

Data summarized from Fernandes et al., 2019.[3]

Experimental Protocols

This section provides a detailed methodology for performing the alkaline comet assay to assess DNA damage induced by Disperse Blue 291 in a human cell line, such as HepG2.

Materials

• Cell Culture: HepG2 cells, appropriate culture medium (e.g., DMEM), fetal bovine serum (FBS), penicillin-streptomycin, trypsin-EDTA.

• Disperse Blue 291 Stock Solution: Prepare a stock solution of Disperse Blue 291 in a suitable solvent (e.g., DMSO) and dilute to final concentrations in culture medium.

• Comet Assay Reagents:

  • Normal melting point agarose (for pre-coating slides)

  • Low melting point agarose

  • Lysis solution (2.5 M NaCl, 100 mM EDTA, 10 mM Tris, pH 10, with 1% Triton X-100 and 10% DMSO added fresh)

  • Alkaline electrophoresis buffer (300 mM NaOH, 1 mM EDTA, pH > 13)

  • Neutralization buffer (0.4 M Tris, pH 7.5)

  • DNA staining solution (e.g., SYBR Green, ethidium (B1194527) bromide)

  • Phosphate-buffered saline (PBS)

• Equipment:

  • Microscope slides (pre-coated with normal melting point agarose)

  • Coverslips

  • Horizontal gel electrophoresis tank

  • Power supply

  • Fluorescence microscope with appropriate filters

  • Image analysis software

Protocol Steps

• Cell Culture and Treatment:

  • Culture HepG2 cells in appropriate flasks until they reach 70-80% confluency.

  • Seed cells into 24-well plates at a density of approximately 2 x 10^5 cells/well and allow them to attach overnight.

  • Expose the cells to various concentrations of Disperse Blue 291 (e.g., 200, 400, 600, 800, 1000 µg/mL) and a vehicle control (DMSO) for a specified time (e.g., 24 hours). Include a positive control (e.g., H₂O₂) to ensure the assay is working correctly.

• Slide Preparation:

  • Harvest the cells by trypsinization and centrifuge to form a cell pellet.

  • Resuspend the cell pellet in ice-cold PBS.

  • Mix approximately 2 x 10^4 cells with 75 µL of 0.5% low melting point agarose (at 37°C).

  • Quickly pipette the cell/agarose mixture onto a pre-coated microscope slide and cover with a coverslip.

  • Place the slides on a cold flat tray for 10 minutes to solidify the agarose.

• Lysis:

  • Gently remove the coverslips and immerse the slides in cold lysis solution.

  • Incubate at 4°C for at least 1 hour to lyse the cells and unfold the DNA.

• Alkaline Unwinding and Electrophoresis:

  • Carefully remove the slides from the lysis solution and place them in a horizontal electrophoresis tank.

  • Fill the tank with fresh, cold alkaline electrophoresis buffer, ensuring the slides are fully submerged.

  • Let the DNA unwind in the alkaline buffer for 20-40 minutes at 4°C.

  • Perform electrophoresis at a low voltage (e.g., 25 V) and adjust the current to approximately 300 mA for 20-30 minutes.

• Neutralization and Staining:

  • After electrophoresis, gently remove the slides and wash them three times for 5 minutes each with neutralization buffer.

  • Stain the slides with a fluorescent DNA dye for 5-10 minutes in the dark.

  • Gently rinse with distilled water and allow the slides to dry.

• Visualization and Analysis:

  • Examine the slides using a fluorescence microscope.

  • Capture images of at least 50-100 randomly selected comets per slide.

  • Use specialized image analysis software to quantify the extent of DNA damage. Common parameters include tail length, percentage of DNA in the tail, and tail moment.

Mandatory Visualizations

Experimental Workflow

Caption: Experimental workflow for the comet assay to detect DNA damage.

Potential Signaling Pathway for Azo Dye-Induced DNA Damage

The exact signaling pathway for Disperse Blue 291-induced DNA damage is not fully elucidated. However, the genotoxicity of many azo dyes is linked to their metabolic activation, which can lead to the formation of reactive intermediates and oxidative stress.

Caption: Putative pathway of azo dye-induced DNA damage.

References

• 1. Genotoxic, mutagenic and cytotoxic effects of the commercial dye CI Disperse Blue 291 in the human hepatic cell line HepG2 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Genotoxicity of textile dye C.I. Disperse Blue 291 in mouse bone marrow - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols: Salmonella Assay for Assessing the Mutagenicity of Disperse Blue 291

For Researchers, Scientists, and Drug Development Professionals

Introduction

Disperse Blue 291, a commercial azo dye, has been identified as a potential mutagen.[1][2] The Salmonella assay, commonly known as the Ames test, is a widely used and validated short-term bacterial reverse mutation assay to evaluate the mutagenic potential of chemical substances.[3] This document provides detailed application notes and protocols for assessing the mutagenicity of Disperse Blue 291 using the Salmonella assay.

Disperse Blue 291 has demonstrated mutagenic activity in various strains of Salmonella typhimurium.[1][2] The mutagenicity of this dye is influenced by metabolic activation, highlighting the importance of incorporating a mammalian metabolic enzyme system, such as the S9 fraction, in the assay.[1][4][5] The presence of nitroreductase and O-acetyltransferase enzymes in the bacterial strains is also crucial for the metabolic activation of this compound.[1]

Data Presentation

The mutagenic potential of Disperse Blue 291 is evident from the dose-dependent increase in the number of revertant colonies in various Salmonella typhimurium strains. The following table summarizes the mutagenicity of Disperse Blue 291 in the presence and absence of a metabolic activation system (S9 mix).

Salmonella typhimurium Strain	Type of Mutation Detected	Metabolic Activation (S9)	Concentration of Disperse Blue 291	Result
TA98	Frameshift	With and Without	Not specified	Mutagenic[1]
TA100	Base-pair substitution	With and Without	Not specified	Mutagenic[1]
TA1537	Frameshift	With and Without	Not specified	Mutagenic[1]
TA1538	Frameshift	With and Without	Not specified	Mutagenic[1]
YG1024 (nitroreductase-overproducing)	Frameshift	With	Not specified	Highly Mutagenic[1]
YG1041 (O-acetyltransferase-overproducing)	Frameshift	With	Not specified	Highest Potency (240 revertants/µg)[1]

Experimental Protocols

Materials

• Bacterial Strains: Salmonella typhimurium strains TA98, TA100, TA1537, TA1538, YG1024, and YG1041.[1][6][7] These strains are histidine auxotrophs, meaning they cannot synthesize histidine and require it for growth.

• Test Compound: Disperse Blue 291, dissolved in a suitable solvent (e.g., dimethyl sulfoxide (B87167) - DMSO).

• S9 Fraction: A post-mitochondrial supernatant from the liver of rats or hamsters treated with an enzyme-inducing agent like Aroclor 1254 or a combination of phenobarbital (B1680315) and β-naphthoflavone.[5][8] The S9 fraction contains microsomal enzymes that can metabolize xenobiotics.

• S9 Cofactor Mix: Contains glucose-6-phosphate, NADP+, MgCl2/KCl, and sodium phosphate (B84403) buffer. For azo dyes, the addition of flavin mononucleotide (FMN) is recommended to facilitate azo reduction.[9][10]

• Media:

  • Nutrient broth for overnight cultures.

  • Minimal glucose agar (B569324) plates (Vogel-Bonner medium E) with a limited amount of histidine and biotin.

  • Top agar containing a small amount of histidine and biotin.

• Positive Controls:

  • Without S9 activation: Sodium azide (B81097) (for TA100 and TA1535), 4-nitro-o-phenylenediamine (B140028) (for TA98 and TA1538).

  • With S9 activation: 2-anthramine (for all strains).

• Negative Control: The solvent used to dissolve the test compound (e.g., DMSO).

Experimental Procedure: Plate Incorporation Method

• Preparation of Bacterial Cultures: Inoculate each Salmonella tester strain into separate flasks containing nutrient broth and incubate overnight at 37°C with shaking to reach a cell density of approximately 1-2 x 10⁹ cells/mL.[3]

• Preparation of S9 Mix: On the day of the experiment, prepare the S9 mix by combining the S9 fraction with the cofactor mix. Keep the S9 mix on ice.

• Exposure:

  • To sterile test tubes, add the following in order:

    • 2.0 mL of molten top agar (kept at 45°C).

    • 0.1 mL of the overnight bacterial culture.

    • 0.1 mL of the test compound solution at the desired concentration.

    • 0.5 mL of S9 mix (for assays with metabolic activation) or 0.5 mL of phosphate buffer (for assays without metabolic activation).

• Plating: Vortex the tubes gently and pour the contents onto the surface of minimal glucose agar plates. Distribute the top agar evenly by tilting the plate.

• Incubation: Allow the top agar to solidify, then invert the plates and incubate at 37°C for 48-72 hours.

• Scoring: Count the number of revertant colonies (his+) on each plate. A positive result is indicated by a dose-dependent increase in the number of revertant colonies that is at least twice the spontaneous reversion rate (negative control).

Visualizations

Principle of the Ames Test

References

• 1. Mutagenicity evaluation of the commercial product CI Disperse Blue 291 using different protocols of the Salmonella assay - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Microbial Mutagenicity Assay: Ames Test - PMC [pmc.ncbi.nlm.nih.gov]
• 4. academic.oup.com [academic.oup.com]
• 5. droracle.ai [droracle.ai]
• 6. Redirecting [linkinghub.elsevier.com]
• 7. Sources of variability in Ames Salmonella typhimurium tester strains: analysis of the International Collaborative Study on 'genetic drift' - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Trinova Biochem | S9 liver extract is simulating the hepatic metabolic activation and designed for use in the Ames test [trinova.de]
• 9. Analysis of a method for testing azo dyes for mutagenic activity in Salmonella typhimurium in the presence of flavin mononucleotide and hamster liver S9 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]

Application Notes and Protocols for the Photocatalytic Degradation of Azo Dyes: A Case Study of Disperse Blue 291

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the photocatalytic degradation of the azo dye Disperse Blue 291. While direct research on the photocatalytic degradation of Disperse Blue 291 is limited, this guide synthesizes established methodologies from studies on other azo dyes and disperse dyes to provide a robust framework for researchers. Disperse Blue 291 is an azo dye utilized in the textile industry, and its release into wastewater poses environmental concerns due to its potential genotoxicity.[1] Photocatalysis has emerged as a promising advanced oxidation process for the degradation of such organic pollutants.[2][3]

Introduction to Photocatalytic Degradation of Azo Dyes

Azo dyes, characterized by the presence of one or more azo groups (-N=N-), are a major class of synthetic colorants used in various industries.[4] Their complex aromatic structures make them resistant to conventional wastewater treatment methods.[3] Heterogeneous photocatalysis, often employing semiconductor metal oxides like titanium dioxide (TiO₂) and zinc oxide (ZnO), offers an effective alternative for the degradation of these dyes.[5][6] Upon irradiation with light of appropriate wavelength, the photocatalyst generates highly reactive oxygen species (ROS), such as hydroxyl radicals (•OH), which can non-selectively oxidize the dye molecules into simpler, less harmful compounds, and ultimately to CO₂, H₂O, and mineral acids.[7][8]

Experimental Protocols

Materials and Reagents

• Dye: Disperse Blue 291 (analytical grade)

• Photocatalyst:

  • Titanium dioxide (TiO₂) - Degussa P25 is a commonly used and efficient photocatalyst.[9][10]

  • Zinc oxide (ZnO)

  • Doped photocatalysts (e.g., metal-doped TiO₂ or ZnO)[5][11]

• Reagents:

  • Hydrogen peroxide (H₂O₂) (30%, analytical grade)[9][10]

  • Sodium hydroxide (B78521) (NaOH) and Hydrochloric acid (HCl) for pH adjustment

  • Distilled or deionized water

  • Acetonitrile (B52724) (HPLC grade)[12]

  • Scavengers for mechanistic studies (e.g., potassium iodide for holes, p-benzoquinone for electrons)[7]

Preparation of Photocatalyst and Dye Solution

Photocatalyst Suspension: A stock suspension of the photocatalyst (e.g., 1 g/L of TiO₂) is prepared in distilled water and sonicated for 15-30 minutes to ensure uniform dispersion.

Dye Solution: A stock solution of Disperse Blue 291 (e.g., 100 mg/L) is prepared by dissolving the required amount of dye in distilled water. Working solutions of desired concentrations are prepared by diluting the stock solution.[13]

Photocatalytic Degradation Experiment

The following protocol outlines a typical batch photocatalytic degradation experiment.

• Reactor Setup: A standard experimental setup consists of a beaker or photoreactor placed on a magnetic stirrer.[2] The light source (e.g., UV lamp or solar simulator) is positioned above or around the reactor.

• Reaction Mixture: In a typical experiment, a specific volume of the dye solution (e.g., 100 mL) is placed in the reactor. The desired amount of photocatalyst is added to the solution to achieve the target concentration (e.g., 0.05 - 0.25 g/L).[13][14]

• Adsorption-Desorption Equilibrium: The suspension is stirred in the dark for a certain period (e.g., 30-60 minutes) to establish adsorption-desorption equilibrium between the dye molecules and the photocatalyst surface.

• Initiation of Photocatalysis: The light source is turned on to initiate the photocatalytic reaction. The reaction is typically carried out at room temperature.

• Sample Collection: Aliquots of the reaction mixture are withdrawn at regular time intervals (e.g., 0, 15, 30, 60, 90, 120 minutes).

• Sample Preparation for Analysis: The collected samples are centrifuged or filtered through a syringe filter (e.g., 0.45 µm) to remove the photocatalyst particles before analysis.[15]

Analytical Methods

UV-Visible Spectrophotometry: The concentration of Disperse Blue 291 in the samples is monitored by measuring the absorbance at its maximum wavelength (λmax) using a UV-Visible spectrophotometer.[9][10] The degradation efficiency can be calculated using the following equation:

Degradation Efficiency (%) = [(A₀ - Aₜ) / A₀] x 100

Where A₀ is the initial absorbance of the dye solution and Aₜ is the absorbance at time 't'.

High-Performance Liquid Chromatography (HPLC): HPLC is used to separate and quantify the dye and its degradation byproducts.[12][15] A C18 column is commonly used with a mobile phase consisting of a mixture of acetonitrile and water.[12] Detection can be performed using a UV-Vis or diode-array detector.

Total Organic Carbon (TOC) Analysis: TOC analysis is performed to determine the extent of mineralization of the dye. A significant decrease in TOC indicates the conversion of the organic dye into inorganic compounds.[16]

Data Presentation

The following tables summarize typical quantitative data obtained from photocatalytic degradation studies of azo dyes, which can be expected for Disperse Blue 291.

Table 1: Effect of Operational Parameters on Azo Dye Degradation Efficiency

Parameter	Range Studied	Optimal Condition	Reference
pH	3 - 11	7.0 - 8.5	[13][14]
Catalyst Loading (g/L)	0.05 - 0.40	0.25	[13]
Initial Dye Concentration (mg/L)	10 - 50	3 x 10⁻⁵ M (~18.75 mg/L)	[13]
H₂O₂ Concentration (mM)	1 - 10	Dependent on catalyst type	[7]

Table 2: Comparison of Different Photocatalysts for Azo Dye Degradation

Photocatalyst	Degradation Efficiency (%)	Reaction Time (min)	Light Source	Reference
Bare TiO₂	~20	120	UV	[16]
Au:TiO₂	~80	120	UV	[16]
γ-Fe₂O₃:TiO₂	~95	15	UV	[16]
Cu-Ni/TiO₂	100	90	Visible Light	[3][5]
ZnO/Mn	98	60	UV	[14]

Visualizations

Experimental Workflow

Caption: Experimental workflow for the photocatalytic degradation of Disperse Blue 291.

Photocatalytic Degradation Mechanism

References

• 1. researchgate.net [researchgate.net]
• 2. mdpi.com [mdpi.com]
• 3. researchgate.net [researchgate.net]
• 4. biomedres.us [biomedres.us]
• 5. Photocatalytic degradation and kinetic modeling of azo dye using bimetallic photocatalysts: effect of synthesis and operational parameters - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. chemrevlett.com [chemrevlett.com]
• 7. Catalysis Research | Photocatalytic Degradation of Azo Dyes Using Microreactors: Mechanistic Study of its Effects on H2O2 Addition [lidsen.com]
• 8. mdpi.com [mdpi.com]
• 9. Photocatalytic degradation of disperse blue 1 using UV/TiO2/H2O2 process - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. Photocatalytic degradation and kinetic modeling of azo dye using bimetallic photocatalysts: effect of synthesis and operational parameters: Abstract, Citation (BibTeX) & Reference | Bohrium [bohrium.com]
• 12. researchgate.net [researchgate.net]
• 13. ijsdr.org [ijsdr.org]
• 14. jetir.org [jetir.org]
• 15. icontrolpollution.com [icontrolpollution.com]
• 16. Photocatalytic degradation of azo dyes using Au:TiO2, gamma-Fe2O3:TiO2 functional nanosystems - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Removal of Disperse Blue 291 from Water Using Adsorption Techniques

For Researchers, Scientists, and Drug Development Professionals

Introduction

Disperse dyes, including Disperse Blue 291 (CAS No: 56548-64-2), are a class of synthetic colorants with low water solubility, commonly used for dyeing hydrophobic fibers such as polyester (B1180765) and acetate.[1][2] The release of these dyes into industrial effluents poses a significant environmental concern due to their potential toxicity and persistence, which can adversely affect aquatic ecosystems by reducing light penetration and exhibiting potential toxic effects. Adsorption has emerged as a cost-effective and efficient method for the removal of such dyes from wastewater.[1][3][4] This document provides a detailed overview of the application of various adsorbents, experimental protocols for evaluating their efficacy, and a summary of performance data for similar disperse dyes, owing to the limited specific data for Disperse Blue 291.

Adsorbent Materials

A wide range of materials have been investigated for the adsorption of disperse and other textile dyes. These are often categorized as conventional (e.g., activated carbon) and non-conventional low-cost adsorbents.[3][4] The latter are of particular interest due to their abundance, cost-effectiveness, and potential for sustainable waste management.

Examples of Adsorbents Investigated for Disperse and Other Dyes:

• Agricultural Wastes: Materials such as rice husk, sawdust, fruit peels, and various plant leaves are often utilized either in their natural state or after modification (e.g., chemical activation) to enhance their adsorption capacity.[5][6]

• Industrial Byproducts: Wastes from industrial processes can also be repurposed as adsorbents.

• Natural Materials: Clays, zeolites, and minerals like alunite (B1170652) have demonstrated significant potential for dye removal.[7]

• Synthesized Materials: Hydroxyapatite and other specifically engineered materials can offer high adsorption capacities.[7]

Data Presentation: Adsorption of Disperse Dyes

Due to a lack of specific quantitative data for Disperse Blue 291 in the reviewed literature, the following tables summarize the performance of various adsorbents for other disperse blue dyes. This data is intended to provide a comparative framework for the potential efficacy of these adsorbents for Disperse Blue 291.

Table 1: Adsorption Capacities of Various Adsorbents for Disperse Blue Dyes

Adsorbent	Target Dye	Maximum Adsorption Capacity (q_m, mg/g)	Isotherm Model	Reference
Poorly Crystalline Hydroxyapatite	Disperse Blue SBL	243.90 - 434.78	Langmuir	[7]
Calcined Alunite	Disperse Blue 56	498	Langmuir	[8]
Activated Carbon (from waste)	Disperse Red	Not Specified	BET	[9]
Modified Cotton Fibers	Disperse Red 167	Not Specified	Not Specified	[10]

Table 2: Optimal Conditions for Disperse Dye Adsorption

Adsorbent	Target Dye	Optimal pH	Contact Time (min)	Key Findings	Reference
Poorly Crystalline Hydroxyapatite	Disperse Blue SBL	< 7	30	Adsorption is pH-dependent, with higher uptake at lower pH.	[7]
Calcined Alunite	Disperse Dyes	Acidic	150	Acidic pH is favorable for adsorption.	[8]
Modified Cotton Fibers	Disperse Red 167	2-3	30	Maximum adsorption occurs in a highly acidic environment.	[10]

Experimental Protocols

The following are detailed, generalized protocols for conducting batch adsorption studies to evaluate the performance of an adsorbent for the removal of Disperse Blue 291.

Protocol 1: Preparation of Adsorbent

The preparation method will vary depending on the chosen adsorbent. For agricultural waste, a general procedure is as follows:

• Collection and Washing: Collect the raw agricultural material (e.g., rice husk, mango leaves).[11] Wash thoroughly with tap water to remove dirt and debris, followed by a final rinse with distilled water.

• Drying: Dry the washed material in an oven at a temperature of 60-105°C for 24 hours to remove all moisture.[11]

• Grinding and Sieving: Grind the dried material into a fine powder using a laboratory mill. Sieve the powder to obtain a uniform particle size.

• Chemical Activation (Optional): To enhance adsorption capacity, the adsorbent can be chemically activated. This may involve treatment with acids (e.g., H₂SO₄), bases (e.g., NaOH), or other activating agents. The specific procedure will depend on the adsorbent and the desired surface properties.

Protocol 2: Batch Adsorption Experiments

These experiments are conducted to determine the effects of various parameters on the adsorption of Disperse Blue 291.

• Preparation of Dye Stock Solution: Prepare a stock solution of Disperse Blue 291 (e.g., 1000 mg/L) by dissolving a known weight of the dye in a suitable solvent (e.g., a small amount of acetone (B3395972) or ethanol (B145695) to aid dissolution, followed by dilution with distilled water).

• Experimental Setup:

  • Prepare a series of flasks containing a fixed volume of Disperse Blue 291 solution of a known initial concentration.

  • Adjust the pH of the solutions to the desired values using 0.1 M HCl or 0.1 M NaOH.

  • Add a known mass of the prepared adsorbent to each flask.

  • Agitate the flasks at a constant speed and temperature for a predetermined period.

• Parameter Studies:

  • Effect of pH: Vary the initial pH of the dye solution (e.g., from 2 to 10) while keeping other parameters constant.

  • Effect of Adsorbent Dose: Vary the mass of the adsorbent (e.g., from 0.1 to 1.0 g/L) while keeping other parameters constant.

  • Effect of Contact Time: Collect samples at different time intervals (e.g., from 5 to 180 minutes) to determine the equilibrium time.

  • Effect of Initial Dye Concentration: Vary the initial concentration of the Disperse Blue 291 solution (e.g., from 10 to 200 mg/L) to study the effect on adsorption capacity.

• Analysis:

  • After the desired contact time, separate the adsorbent from the solution by centrifugation or filtration.

  • Determine the final concentration of Disperse Blue 291 in the supernatant using a UV-Vis spectrophotometer at its maximum absorbance wavelength (λ_max).

  • Calculate the amount of dye adsorbed per unit mass of adsorbent (q_e, in mg/g) and the percentage of dye removal using the following equations:

    • q_e = (C_0 - C_e) * V / W

    • Removal (%) = ((C_0 - C_e) / C_0) * 100 where C_0 and C_e are the initial and equilibrium dye concentrations (mg/L), V is the volume of the solution (L), and W is the mass of the adsorbent (g).

Protocol 3: Isotherm and Kinetic Studies

• Adsorption Isotherm Studies:

  • Conduct batch adsorption experiments with varying initial dye concentrations at a constant temperature until equilibrium is reached.

  • Analyze the equilibrium data using isotherm models such as the Langmuir and Freundlich models to describe the interaction between the dye and the adsorbent surface.

• Adsorption Kinetic Studies:

  • Conduct batch adsorption experiments at a fixed initial dye concentration and collect samples at various time intervals.

  • Analyze the kinetic data using models such as the pseudo-first-order and pseudo-second-order models to determine the rate of adsorption.[12]

Visualization of Experimental Workflow and Logical Relationships

The following diagrams, generated using Graphviz, illustrate the experimental workflow and the logical relationships in adsorption studies.

Caption: Experimental workflow for batch adsorption studies.

Caption: Logical relationship of parameters in adsorption studies.

References

• 1. Factors Affecting Synthetic Dye Adsorption; Desorption Studies: A Review of Results from the Last Five Years (2017–2021) - PMC [pmc.ncbi.nlm.nih.gov]
• 2. worlddyevariety.com [worlddyevariety.com]
• 3. Non-conventional low-cost adsorbents for dye removal: a review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Application of low-cost adsorbents for dye removal--a review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. [PDF] Removal of dyes using agricultural waste as low-cost adsorbents: a review | Semantic Scholar [semanticscholar.org]
• 6. Low Cost Adsorbent Derived from Agricultural Byproduct and Its Application for the Removal of Cationic Dye from Waste Water: A Review , American Journal of Biological and Environmental Statistics, Science Publishing Group [sciencepublishinggroup.com]
• 7. scispace.com [scispace.com]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. scindeks-clanci.ceon.rs [scindeks-clanci.ceon.rs]
• 11. researchgate.net [researchgate.net]
• 12. iasj.rdd.edu.iq [iasj.rdd.edu.iq]

Application Notes and Protocols: Use of Disperse Blue 291 in Blended Fabric Dyeing

Introduction

Disperse Blue 291, also identified by the Colour Index (C.I.) number 113395, is a monoazo disperse dye widely utilized in the textile industry.[1] It is primarily employed for the dyeing and printing of polyester (B1180765) fibers and their blends, such as polyester/cotton and polyester/viscose.[1][2] Dyeing blended fabrics presents a significant challenge, as each fiber component has different chemical properties; polyester is hydrophobic and requires disperse dyes, while cotton is hydrophilic and is typically dyed with reactive dyes.[3][4] Disperse Blue 291 is particularly noted for its suitability in modern one-bath dyeing procedures, which offer considerable savings in time, energy, and water compared to conventional two-bath methods.[1][2][5] These application notes provide detailed protocols for using Disperse Blue 291 in the dyeing of polyester/cotton blended fabrics.

Properties of Disperse Blue 291

Disperse Blue 291 is a synthetic, water-dispersible dye characterized by its vibrant blue color.[6] Its key chemical and physical properties are summarized below.

Table 1: Chemical and Physical Properties of Disperse Blue 291

Property	Value	Reference
C.I. Name	Disperse Blue 291, C.I. 113395	[1][6]
CAS Number	56548-64-2 / 83929-84-4	[1][6]
Molecular Formula	C₁₉H₂₁BrN₆O₆	[1][6]
Molecular Weight	509.31 g/mol	[1][6]
Chemical Class	Monoazo	[1]
Appearance	Dark blue grains or fine particles	[1][7]
Color	Greenish-light blue	[2]

The performance of a dye is critically evaluated by its fastness properties, which indicate the resistance of the color to various external factors. There are conflicting reports regarding the fastness properties of Disperse Blue 291, which should be considered during dye selection.

Table 2: Fastness Properties of Disperse Blue 291 (AATCC Standards)

Fastness Property	Fading Grade	Staining Grade	Reference
Ironing	3	5	[1]
Light	5	-	[1]
Perspiration	5	5	[1]
Washing	5**	5	[1]
Note: Some sources report poor light fastness.[8]
**Note: Other reports indicate that poor washing fastness can make it difficult to achieve deep shades.[9]

Dyeing Mechanisms on Polyester/Cotton Blends

The successful dyeing of polyester/cotton (P/C) blends relies on using two different dye classes, each targeting a specific fiber type within the same fabric.

• Polyester Fiber (Hydrophobic): The compact, crystalline structure of polyester is dyed with non-ionic disperse dyes. At high temperatures (typically 130°C), the amorphous regions of the polyester fibers swell, allowing the fine dye particles to diffuse into the fiber structure.[10][11] Upon cooling, the dye molecules are physically trapped, resulting in a stable coloration.[10]

• Cotton Fiber (Hydrophilic): Cotton, a cellulosic fiber, is dyed with anionic reactive dyes. These dyes form a strong, permanent covalent bond with the hydroxyl groups of the cellulose (B213188) under alkaline conditions and in the presence of an electrolyte (salt).

Blend Components and Corresponding Dye Classes

Experimental Protocols

Two primary methods for dyeing polyester/cotton blends are the conventional two-bath process and the more efficient one-bath, two-step process.

Protocol 1: Two-Bath Exhaust Dyeing Method (Conventional)

This traditional method involves dyeing the two fiber components in separate, sequential baths, which ensures optimal conditions for each dye class but is resource-intensive.[3][12]

Workflow for Two-Bath Dyeing Process

Workflow for the Two-Bath Dyeing Process

Methodology:

• Pre-treatment: Scour the polyester/cotton fabric to remove impurities. Perform heat setting to ensure dimensional stability.[3]

• Bath 1: Polyester Dyeing:

  • Prepare a dyebath with the components listed in Table 3.

  • Introduce the fabric at 50-60°C and run for 15 minutes.[12]

  • Raise the temperature to 130°C over 60 minutes.

  • Hold at 130°C for 60 minutes to allow for dye diffusion into the polyester.

  • Cool the bath, rinse the fabric, and drain.

• Reduction Clearing: Treat the fabric in a separate bath with sodium hydrosulfite and caustic soda to remove surface dye and improve fastness.

• Bath 2: Cotton Dyeing:

  • Prepare a new dyebath with a compatible reactive dye (see Table 4).

  • Add Glauber's salt and run for 15 minutes.

  • Add the reactive dye and run for another 15 minutes.

  • Add soda ash to raise the pH and fix the dye to the cotton.

  • Continue dyeing for 45-60 minutes at the recommended temperature for the reactive dye (typically 60-80°C).

• Final Wash: Rinse the fabric thoroughly, then soap at 95°C for 15 minutes to remove unfixed reactive dye.[13] Finally, perform hot and cold rinses and dry.

Table 3: Recipe for Polyester Dyeing (Bath 1)

Component	Concentration	Function
Disperse Blue 291	X% (on weight of fabric)	Colorant
Dispersing Agent	1 g/L	Keeps dye particles suspended
Leveling Agent	0.5 - 1 g/L	Promotes even dye uptake
Acetic Acid	q.s. to pH 4-5	Provides acidic medium for polyester dyeing
Material-to-Liquor Ratio	1:10 - 1:20	-

Table 4: Recipe for Cotton Dyeing (Bath 2)

Component	Concentration	Function
Reactive Dye	Y% (on weight of fabric)	Colorant
Glauber's Salt (Na₂SO₄)	20 - 80 g/L	Electrolyte to promote dye exhaustion
Soda Ash (Na₂CO₃)	5 - 20 g/L	Alkali for dye fixation
Material-to-Liquor Ratio	1:10 - 1:20	-

Protocol 2: One-Bath, Two-Step Exhaust Dyeing Method

This optimized process dyes both fibers in a single bath by controlling the temperature and pH in sequential steps, saving significant resources.[3][4] Disperse Blue 291 is well-suited for this method.[1]

Workflow for One-Bath, Two-Step Dyeing Process

Workflow for the One-Bath, Two-Step Dyeing Process

Methodology:

• Pre-treatment: Scour and heat-set the fabric as in the two-bath method.

• Bath Preparation:

  • Prepare a single dyebath with the components listed in Table 5. Ensure both the Disperse Blue 291 and the selected reactive dye are stable under these initial conditions.

  • Set the initial pH to 4-5 using acetic acid.

• Step 1: Polyester Dyeing:

  • Introduce the fabric at 50-60°C.

  • Raise the temperature to 130°C and hold for 60 minutes to dye the polyester component.

• Step 2: Cotton Dyeing:

  • Cool the dyebath to 80°C.[12]

  • Add the required amount of Glauber's salt and run for 10 minutes.

  • Add the required amount of soda ash to raise the pH and initiate fixation on the cotton component.

  • Maintain the temperature at 80°C for 45-60 minutes.

• Final Wash: Drain the bath. Rinse the fabric, then conduct a thorough soaping at 95°C to remove all unfixed dye.[13] Complete with final rinses and drying.

Table 5: Recipe for One-Bath, Two-Step Dyeing

Component	Concentration	Function
Disperse Blue 291	X% (o.w.f)	Dyes polyester
Compatible Reactive Dye	Y% (o.w.f)	Dyes cotton
Dispersing/Leveling Agent	1 g/L	Stabilizes disperse dye
Acetic Acid	q.s. to pH 4-5	Initial acidic medium
Glauber's Salt (Na₂SO₄)	20 - 80 g/L	Added in Step 2 for cotton dyeing
Soda Ash (Na₂CO₃)	5 - 20 g/L	Added in Step 2 for fixation
Material-to-Liquor Ratio	1:10 - 1:20	-

Data Summary and Comparison

The primary advantage of the one-bath method is the significant improvement in production efficiency and reduction in environmental impact.

Table 6: Comparison of Dyeing Methods

Parameter	Two-Bath Method	One-Bath Method	Advantage of One-Bath
Process Time	Longer	Shorter	Increased productivity
Water Consumption	High (two baths + intermediate rinses)	Reduced	Lower water and effluent treatment costs[5]
Energy Consumption	High (heating two separate baths)	Reduced	Lower energy costs[5]
Chemical Usage	Higher overall volume	Lower overall volume	Cost savings[5]
Process Complexity	High (requires two machines or draining/refilling)	Simplified	Improved workflow

Disperse Blue 291 is an effective dye for achieving blue shades on polyester and its blended fabrics. Its stability and performance characteristics make it particularly suitable for modern, resource-efficient one-bath dyeing processes.[1] By eliminating the need for a separate bath and intermediate steps like reduction clearing, the one-bath, two-step protocol offers substantial savings in time, water, and energy, aligning with the economic and environmental goals of the modern textile industry.[4][5] The successful application of this method requires careful selection of a compatible reactive dye that can withstand the initial high-temperature, acidic phase of the polyester dyeing cycle. Proper execution of pre-treatment and final washing steps remains critical to achieving high-quality, level dyeing with good fastness properties.

References

• 1. worlddyevariety.com [worlddyevariety.com]
• 2. Disperse Blue 291 | 56548-64-2 [chemicalbook.com]
• 3. ijaers.com [ijaers.com]
• 4. admin.umt.edu.pk [admin.umt.edu.pk]
• 5. One bath dyeing process of polyester,cotton(pc) blend fabric. | DOCX [slideshare.net]
• 6. Cas 56548-64-2,Disperse Blue 291 | lookchem [lookchem.com]
• 7. epsilonpigments.com [epsilonpigments.com]
• 8. US6039767A - Blended dyes and process for dyeing polypropylene fibers - Google Patents [patents.google.com]
• 9. CN112500717B - Disperse blue dye composition and dye product thereof - Google Patents [patents.google.com]
• 10. Assignment Dyeing of Cotton & Polyester Blend Fabric with suitable Dyes..pdf [slideshare.net]
• 11. Disperse Dye for Dyeing and Printing Polyester and Sythetic Fabrics [georgeweil.com]
• 12. textilelearner.net [textilelearner.net]
• 13. scribd.com [scribd.com]

Application Notes and Protocols for Leveling Agents in High-Temperature Dyeing of Polyester with Disperse Blue 291

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to the selection and use of leveling agents for dyeing polyester (B1180765) substrates with C.I. Disperse Blue 291 under high-temperature conditions. The included protocols and data are intended to facilitate the development of robust and reproducible dyeing processes, ensuring optimal color yield, levelness, and fastness.

Introduction to Leveling Agents in Polyester Dyeing

Disperse dyes, such as Disperse Blue 291, are non-ionic colorants with low water solubility, making them suitable for dyeing hydrophobic fibers like polyester.[1][2] High-temperature dyeing (typically at 130°C) is employed to swell the polyester fibers, allowing for the penetration of the dye molecules.[3] However, this process can lead to uneven dyeing due to the rapid initial uptake of the dye.[4][5][6]

Leveling agents are essential chemical auxiliaries that regulate the dye uptake rate, promoting uniform color distribution throughout the textile material.[7][8] They function through two primary mechanisms:

• Retarding: Leveling agents form temporary complexes with the dye molecules in the dyebath, slowing down their initial absorption by the fiber.[7]

• Migration: During the dyeing process, these agents help to desorb dye from areas of high concentration and transfer it to areas of lower concentration, correcting any initial unevenness.[2][6]

Leveling agents are typically surfactants and can be non-ionic, anionic, or a blend of both.[4][8] For high-temperature polyester dyeing, blends of non-ionic and anionic surfactants are often used to leverage their synergistic effects.[5]

Data Presentation: Performance of Leveling Agents

The selection of an appropriate leveling agent and its concentration is critical to achieving the desired dyeing outcome. Below is a summary of the expected performance of different types of leveling agents when used with Disperse Blue 291.

Note: The following data is illustrative and may vary depending on the specific commercial product, substrate, and dyeing conditions.

Leveling Agent Type	Concentration (% o.w.f.)	Color Yield (K/S Value)	Levelness Index (Relative)	Wash Fastness (ISO 105-C06)	Light Fastness (ISO 105-B02)
Control (No Agent)	0	15.2	1.0 (Baseline)	4-5	5
Non-ionic	1.0	14.5	1.5	4-5	5
Anionic	1.0	14.8	1.3	4-5	5
Anionic/Non-ionic Blend	1.0	14.6	1.8	5	5-6

Experimental Protocols

The following protocols are designed to evaluate the performance of leveling agents in the high-temperature dyeing of polyester with Disperse Blue 291.

Evaluation of Retarding Effect (Slow Dyeing)

This protocol assesses the ability of a leveling agent to slow down the initial rate of dye uptake.

Materials:

• Scoured and bleached polyester fabric

• C.I. Disperse Blue 291

• Leveling agent(s) to be tested

• Acetic acid (for pH adjustment)

• Sodium hydrosulfite and sodium hydroxide (B78521) (for reduction clearing)

• High-temperature laboratory dyeing apparatus

• Spectrophotometer

Procedure:

• Prepare a series of dyebaths, each containing:

  • 1.0% o.w.f. C.I. Disperse Blue 291

  • x g/L Leveling agent (e.g., 0.5, 1.0, 1.5 g/L)

  • Acetic acid to adjust pH to 4.5-5.5

  • Liquor ratio: 20:1

• Include a control dyebath with no leveling agent.

• Place a polyester fabric sample in each dyebath at 40°C.

• Increase the temperature to 130°C at a rate of 2°C/minute.

• Hold the temperature at 130°C for 60 minutes.

• During the heating phase, take small fabric samples at 90°C, 100°C, 110°C, and 120°C.

• After the 60-minute hold at 130°C, take a final sample.

• Cool the dyebaths, rinse the samples, and perform a reduction clearing (e.g., 2 g/L sodium hydrosulfite, 2 g/L sodium hydroxide at 80°C for 20 minutes).

• Rinse the samples thoroughly and air dry.

• Measure the color strength (K/S value) of each sample using a spectrophotometer.

Evaluation:

A more gradual increase in K/S values across the different temperature points indicates a better retarding effect of the leveling agent.

Evaluation of Migration Property

This protocol evaluates the ability of a leveling agent to promote the transfer of dye from dyed to undyed fabric.

Materials:

• Polyester fabric dyed with 1.0% o.w.f. C.I. Disperse Blue 291

• Undyed polyester fabric of the same type and size

• Leveling agent(s) to be tested

• Acetic acid

Procedure:

• Prepare a blank dyebath containing:

  • x g/L Leveling agent (e.g., 0.5, 1.0, 1.5 g/L)

  • Acetic acid to adjust pH to 4.5-5.5

  • Liquor ratio: 20:1

• Include a control bath with no leveling agent.

• Place one piece of the pre-dyed polyester fabric and one piece of the undyed polyester fabric together in the bath.

• Raise the temperature to 130°C at a rate of 2°C/minute and hold for 60 minutes.

• Cool the bath, rinse the fabrics, and perform reduction clearing.

• Rinse thoroughly and air dry.

• Measure the K/S values of both the initially dyed and initially undyed fabrics.

Evaluation:

A higher K/S value on the initially undyed fabric and a lower K/S value on the initially dyed fabric indicate better migration properties of the leveling agent.

Evaluation of High-Temperature Dispersion Stability

This test assesses the ability of the leveling agent to keep the disperse dye stable at high temperatures.

Materials:

• C.I. Disperse Blue 291

• Leveling agent(s) to be tested

• Acetic acid

• High-temperature dyeing apparatus

• Buchner funnel and filter paper (medium and fast speed)

Procedure:

• Prepare a dye solution containing:

  • 1.0 g/L C.I. Disperse Blue 291

  • x g/L Leveling agent (e.g., 0.5, 1.0, 1.5 g/L)

  • Acetic acid to adjust pH to 4.5-5.5

• Heat the solution to 130°C and hold for 30 minutes.

• Cool the solution to 70°C at a rate of 2°C/minute.

• Preheat a Buchner funnel with 70°C water and dry it.

• Place a medium-speed filter paper on top of a fast-speed filter paper in the funnel.

• Filter the dye solution under vacuum.

• Observe the amount of dye precipitate on the filter paper.

Evaluation:

A smaller amount of dye precipitate on the filter paper indicates better high-temperature dispersion stability.[1]

Visualizations

The following diagrams illustrate key concepts in the high-temperature dyeing of polyester with Disperse Blue 291 and the role of leveling agents.

Caption: Workflow for high-temperature polyester dyeing.

Caption: Retarding and migration action of leveling agents.

References

• 1. How to Choose a Leveling Agent for Disperse Dyes? - Skychem Group [skychemi.com]
• 2. How to choose a leveling agent for disperse dyes? - Dyeing-pedia - Hangzhou Tiankun Chem Co.,Ltd [china-dyestuff.com]
• 3. Dispersing and Leveling agent | Dyeing | NICCA Textile Chemicals [nctexchem.com]
• 4. Application of Dispersed Dye Leveling Agent in Dyeing and Polyester | VANABIO [wanabio.com]
• 5. Application of Disperse Dye Leveling Agent in Dyeing - TIANKUN Dye Manufacturer & Supplier [tiankunchemical.com]
• 6. Application of Leveling Agent in Dyeing and Washing - Knowledge [colorfuldyes.com]
• 7. Leveling agents: chemistry and performance [textiletoday.com.bd]
• 8. Leveling agents chemistry and Performance | PDF [slideshare.net]

Application Notes and Protocols: Disperse Blue 291 in Ink Formulations for Digital Textile Printing

Introduction

Disperse Blue 291 is a single azo, medium-energy disperse dye known for its green-light blue to dark blue shades.[1][2] It is primarily utilized in the dyeing and printing of synthetic fibers, particularly polyester (B1180765) and its blends, due to its good fastness properties and suitability for high-temperature application methods.[2][3] In digital textile printing, formulating stable and reliable inks with disperse dyes like Disperse Blue 291 is critical. This requires milling the dye to a nanoparticle size and combining it with a precise mixture of solvents, dispersants, and other additives to achieve the desired viscosity, surface tension, and stability for inkjet printing. These water-based disperse inkjet inks offer environmental advantages by reducing volatile organic compounds (VOCs) compared to solvent-based alternatives.[4]

Physicochemical and Fastness Properties of Disperse Blue 291

Disperse Blue 291 is characterized by its chemical structure and performance on synthetic textiles. Its properties make it suitable for applications requiring good durability.

Table 1: General Properties of C.I. Disperse Blue 291

Property	Value	Reference
C.I. Name	Disperse Blue 291	[2]
Chemical Class	Single Azo	[2]
CAS Registry No.	83929-84-4 / 56548-64-2	[2]
Molecular Formula	C₁₉H₂₁BrN₆O₆	[2]
Molecular Weight	509.31 g/mol	[2]
Appearance	Dark blue tiny particles or grain	[2][3]

| Primary Application | Polyester and polyester-blend dyeing and printing |[2] |

Table 2: Fastness Properties of C.I. Disperse Blue 291 on Polyester Fabric

Fastness Test	Rating (Scale)	Reference
Light Fastness (Xenon Arc)	5 - 6 (1-8)	[3][5]
Washing Fastness (Staining)	4 - 5 (1-5)	[1][2]
Washing Fastness (Fading)	5 (1-5)	[2]
Sublimation Fastness (180°C, 30s)	3 - 4 (1-5)	[3][5]
Rubbing Fastness (Dry)	4 - 5 (1-5)	[3][5]
Rubbing Fastness (Wet)	4 - 5 (1-5)	[3]
Perspiration Fastness (Staining)	5 (1-5)	[2]
Perspiration Fastness (Fading)	5 (1-5)	[2]

Note: Fastness properties can vary based on the depth of shade, specific formulation, and fixation process.

Experimental Protocols

Protocol 1: Preparation of Disperse Blue 291 Nanoparticle Dispersion

This protocol details the wet-milling process to reduce the particle size of the dye, which is crucial for preventing nozzle clogging in inkjet printheads.

Objective: To prepare a stable, fine-particle dispersion of Disperse Blue 291.

Materials & Equipment:

• C.I. Disperse Blue 291 (press cake or powder)

• Dispersing agent (e.g., hydrophilic polyacrylic acid block copolymer)[4]

• Wetting agent (e.g., Diethylene Glycol - DEG)[4]

• Deionized water

• Zirconia beads (0.4–0.6 mm diameter)[4]

• Planetary ball mill[4]

• Agate mortar[4]

Procedure:

• Accurately weigh the components for the dye paste. A typical formulation is:

  • Disperse Blue 291: 16.7 wt%[4]

  • Dispersing agent: 9.2 wt%[4]

  • Diethylene Glycol (DEG): 16.7 wt%[4]

  • Deionized water: 57.4 wt%[4]

• Add the weighed components into an agate mortar or milling chamber.

• Add zirconia beads to the mixture. A common bead-to-slurry ratio is 1:1 by volume.

• Place the chamber in the planetary ball mill and operate at 800 rpm for approximately 3 hours.[4]

• After milling, separate the zirconia beads from the dye dispersion (paste) via filtration or sieving.

• The resulting dispersion should have an average particle size of less than 250 nm to be suitable for inkjet applications.[6]

Protocol 2: Formulation of a Disperse Blue 291 Inkjet Ink

Objective: To formulate a water-based inkjet ink using the prepared dye dispersion.

Materials & Equipment:

• Disperse Blue 291 dispersion (from Protocol 1)

• Wetting agents/Humectants (e.g., Ethylene Glycol - EG, Diethylene Glycol - DEG)[4]

• Water-based polymer/binder (e.g., Polyvinyl Alcohol - PVA, or waterborne polyester)[4][7]

• Defoamer (e.g., organosilicon defoamer)[4]

• pH adjuster (e.g., Triethanolamine - TEOA)[4]

• Deionized water

• Magnetic stirrer

• Vacuum filtration unit with a 0.22 µm membrane filter[4]

Procedure:

• In a beaker, combine the components according to the desired formulation. A general formulation is provided in Table 3.

• Mix the components under magnetic stirring at approximately 1000 rpm at room temperature (25°C) until a homogeneous dispersion is achieved.[4]

• Adjust the pH of the ink to a neutral or slightly alkaline range (pH 7-8) using TEOA, if necessary.[7]

• Perform a final filtration of the ink using a 0.22 µm filter membrane under a vacuum to remove any remaining large particles or agglomerates.[4]

• Store the final ink in a sealed, clean container.

Table 3: Example Formulation of a Water-Based Disperse Blue 291 Ink

Component	Function	Weight Percentage (wt%)	Reference
Disperse Blue 291	Colorant	0.3 – 15%	[4]
Dispersing Agent	Stabilizes dye particles	2 – 5%	[4]
Wetting Agent/Humectant (e.g., EG, DEG)	Prevents nozzle drying, controls viscosity	5 – 25%	[4]
Water-based Polymer (e.g., PVA)	Binder, improves fastness	0.075 – 2%	[7]
Defoamer	Prevents foam during mixing/printing	~0.5%	[8]
pH Adjuster (e.g., TEOA)	Stabilizes ink	As needed	[4]

| Deionized Water | Solvent/Vehicle | 30 – 80% |[4] |

Protocol 3: Digital Printing and Post-Processing of Polyester Fabric

Objective: To print the formulated ink onto polyester fabric and fix the dye for optimal color and fastness.

Materials & Equipment:

• Inkjet printer equipped with a suitable printhead (e.g., Kyocera, Epson)

• Untreated polyester fabric[9]

• Heat press or laboratory steamer/oven

• Washing bath

• Reductive clearing chemicals (e.g., Caustic soda, Sodium hydrosulfite)[1]

Procedure:

• Printing: Load the Disperse Blue 291 ink into the inkjet printer. Print the desired design directly onto the untreated polyester fabric.[9]

• Drying: Allow the printed fabric to air-dry or use a low-temperature setting (100–130°C) to evaporate the water and solvents.[1]

• Fixation (Thermofixation): Heat-set the printed fabric at a high temperature, typically between 180–210°C for 60-90 seconds.[1][10] This process, also known as sublimation, causes the disperse dye to diffuse from the ink film into the polyester fibers.

• Reductive Washing (Clearing): To remove unfixed dye from the fabric surface and improve wet fastness, perform a reductive wash.[1]

  • Prepare a bath with 2 g/L caustic soda and 2 g/L sodium hydrosulfite.[1]

  • Wash the fabric in this solution at approximately 70°C.[1]

• Rinsing and Drying: Rinse the fabric thoroughly with hot and then cold water to remove any remaining chemicals and loose dye. Finally, dry the fabric.

Visualizations

References

• 1. betakim.com.tr [betakim.com.tr]
• 2. worlddyevariety.com [worlddyevariety.com]
• 3. epsilonpigments.com [epsilonpigments.com]
• 4. Preparation of disperse inks for direct inkjet printing of non-pretreated polyester fabrics - PMC [pmc.ncbi.nlm.nih.gov]
• 5. colorkem.com [colorkem.com]
• 6. imaging.org [imaging.org]
• 7. Performance of Washing-Free Printing of Disperse Dye Inks: Influence of Water-Borne Polymers [mdpi.com]
• 8. pubs.acs.org [pubs.acs.org]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]

Technical Notes & Optimization

Technical Support Center: Enhancing the Light Fastness of Disperse Blue 291

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and professionals in drug development and materials science who are working to improve the light fastness of Disperse Blue 291.

Troubleshooting Guides & FAQs

Q1: My polyester (B1180765) fabric dyed with Disperse Blue 291 is showing poor light fastness. What are the primary causes?

A1: Poor light fastness of Disperse Blue 291 on polyester can stem from several factors:

• Dye Concentration: Lighter shades of Disperse Blue 291 tend to have lower light fastness because the dye molecules are more dispersed and individually exposed to light.[1][2][3] Deeper shades generally exhibit better resistance to fading due to a higher concentration of dye.[1]

• Improper Dyeing Process: Inadequate control of dyeing parameters such as temperature, pH, and time can lead to poor dye fixation and penetration, resulting in lower light fastness.[1]

• Residual Auxiliaries: The presence of certain finishing agents, such as some cationic softeners, on the fabric can negatively impact the light fastness of the dye.[2][4]

• Fiber Quality: The morphology and crystallinity of the polyester fiber can influence dye uptake and aggregation, which in turn affects light fastness.[1]

• Absence of UV Protection: Without the use of UV absorbers or other light-stabilizing treatments, the azo-based structure of Disperse Blue 291 is more susceptible to degradation from UV radiation.[1]

Q2: I applied a UV absorber, but the light fastness of my Disperse Blue 291 dyed fabric did not improve significantly. What could be the issue?

A2: Several factors could contribute to the insufficient performance of a UV absorber:

• Incorrect UV Absorber Type: For polyester, benzotriazole-type UV absorbers are commonly recommended.[1] Using an incompatible type may not yield the desired results.

• Insufficient Concentration: The amount of UV absorber applied is critical. An inadequate concentration will not provide sufficient protection against UV degradation.

• Improper Application Method: The method of application (pretreatment, simultaneous dyeing, or after-treatment) can influence the uptake and effectiveness of the UV absorber.[5] After-treatment is often found to be more effective for improving light fastness.[5]

• Uneven Application: If the UV absorber is not evenly distributed on the fabric, some areas will remain unprotected, leading to patchy fading.

• Leaching during Washing: If the UV absorber is not properly fixed onto the fiber, it may be removed during subsequent washing processes.

Q3: After applying a UV absorber as an after-treatment, I noticed a slight change in the shade of my Disperse Blue 291 dyed fabric. Is this normal?

A3: A slight change in shade can sometimes occur after the application of a UV absorber. This can be due to the inherent color of the UV absorber itself or its interaction with the dye molecules. However, a significant color change may indicate a problem with the process, such as using too high a concentration of the UV absorber or an incompatibility between the dye and the finishing agent. It's also possible that the pH of the treatment bath was not optimal.

Q4: Can the dyeing depth of Disperse Blue 291 affect the level of improvement seen with a UV absorber?

A4: Yes, the dyeing depth plays a significant role. Lighter shades, which have inherently lower light fastness, often show a more pronounced improvement in their light fastness rating after the application of a UV absorber.[2] While deeper shades already have better light fastness, the addition of a UV absorber can still provide enhanced protection, especially for applications requiring very high durability to light exposure.[1]

Data Presentation

Table 1: Light Fastness of Disperse Blue 291 on Polyester

Condition	Light Fastness Rating (ISO 105-B02)
Standard Dyeing	5-6[6]

Note: The Blue Wool Scale ranges from 1 (very poor) to 8 (excellent).

Table 2: Representative Improvement in Light Fastness of Azo Disperse Dyes on Polyester with UV Absorber Treatment

Treatment	Dye Concentration (% owf)	Light Fastness Improvement (Blue Wool Scale Units)
Benzotriazole-type UV Absorber (After-treatment)	0.5 - 2.0	0 - 2[5]

% owf = percent on weight of fiber

Experimental Protocols

Protocol 1: High-Temperature Exhaust Dyeing of Polyester with Disperse Blue 291

This protocol outlines the standard high-temperature dyeing process for polyester fabric.

• Pre-treatment (Scouring):

  • Prepare a bath with a non-ionic detergent (e.g., 1 g/L) and sodium carbonate (e.g., 1 g/L).

  • Treat the polyester fabric at 60-70°C for 20-30 minutes to remove impurities.

  • Rinse the fabric thoroughly with warm and then cold water.

• Dye Bath Preparation and Dyeing:

  • Prepare a dye dispersion by pasting the required amount of Disperse Blue 291 with a dispersing agent (1:1 ratio) and a small amount of cold water. Dilute with warm water (40-50°C).

  • Set the dye bath at 60°C and adjust the pH to 4.5-5.5 with acetic acid.

  • Add a dispersing agent to the bath.

  • Introduce the scoured polyester fabric and run for 10 minutes for even wetting.

  • Add the prepared dye dispersion to the bath.

  • Raise the temperature to 130°C at a rate of 1-2°C per minute.

  • Hold at 130°C for 30-60 minutes, depending on the desired shade depth.

  • Cool the dye bath to 70°C.

• Reduction Clearing (After-clearing):

  • Drain the dye bath and rinse the fabric.

  • Prepare a new bath with sodium hydrosulfite (e.g., 2 g/L) and sodium hydroxide (B78521) (e.g., 2 g/L).

  • Treat the dyed fabric at 70-80°C for 15-20 minutes to remove unfixed surface dye.

  • Rinse the fabric thoroughly with hot and then cold water.

  • Neutralize with a weak acid (e.g., acetic acid) if necessary, followed by a final rinse.

  • Dry the fabric.

Protocol 2: Application of a Benzotriazole-Type UV Absorber by Exhaust After-treatment

This protocol describes the application of a UV absorber to polyester fabric previously dyed with Disperse Blue 291.

• Bath Preparation:

  • Prepare a fresh bath with water at 40-50°C.

  • Adjust the pH of the bath to 4.5-5.5 with acetic acid.

  • Add a dispersing agent.

• UV Absorber Application:

  • Disperse the required amount of a benzotriazole-type UV absorber (e.g., 1-3% owf) in a small amount of water and add it to the treatment bath.

  • Introduce the dyed, rinsed, and neutralized polyester fabric.

  • Raise the temperature to 120-130°C at a rate of 1-2°C per minute.

  • Hold at this temperature for 30 minutes.

  • Cool the bath to 70°C.

• Final Rinsing and Drying:

  • Rinse the treated fabric thoroughly with warm and then cold water.

  • Dry the fabric at a temperature that does not exceed the manufacturer's recommendation for the specific UV absorber to avoid sublimation.

Visualizations

References

• 1. autumnchem.com [autumnchem.com]
• 2. How to improve the light fastness of textiles? [utstesters.com]
• 3. danlintex.com [danlintex.com]
• 4. Factors Affecting The Light Fastness of Dyes And Improvement Methods - TIANKUN Dye Manufacturer & Supplier [tiankunchemical.com]
• 5. researchgate.net [researchgate.net]
• 6. epsilonpigments.com [epsilonpigments.com]

Technical Support Center: Reducing the Environmental Impact of Disperse Blue 291 Dyeing

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working to reduce the environmental impact of Disperse Blue 291 dyeing experiments.

Troubleshooting Guides

This section addresses specific issues that may be encountered during experimental work to treat wastewater containing Disperse Blue 291.

Enzymatic Degradation Troubleshooting

Question: Why is the decolorization efficiency of Disperse Blue 291 by laccase lower than expected?

Answer: Several factors can contribute to low decolorization efficiency. Consider the following troubleshooting steps:

• pH of the reaction medium: Laccase activity is highly pH-dependent. The optimal pH for the degradation of many dyes by laccase is often in the acidic range.[1][2][3][4] Verify that the pH of your reaction buffer is optimal for the specific laccase being used. If the optimal pH is unknown, perform a pH optimization experiment (e.g., testing a range from pH 3 to 8).[4]

• Enzyme concentration: The concentration of the enzyme directly impacts the rate of degradation. If the decolorization is slow or incomplete, consider increasing the laccase concentration.

• Mediator presence and concentration: The degradation of some azo dyes by laccase is significantly enhanced by the presence of a redox mediator.[5] If you are not using a mediator, consider adding one (e.g., HBT, ABTS). If you are already using a mediator, its concentration may need to be optimized.

• Enzyme inhibition: Components in the dye solution or byproducts of the degradation process may be inhibiting the enzyme. Consider purifying the wastewater before enzymatic treatment or using immobilized enzymes to improve stability.[5]

• Temperature: Ensure the reaction is being carried out at the optimal temperature for the laccase. While higher temperatures can increase reaction rates, excessive heat can lead to enzyme denaturation.

Question: The decolorization of Disperse Blue 291 by peroxidase is inconsistent. What could be the cause?

Answer: Inconsistent results with peroxidase-mediated degradation can be due to several factors:

• Hydrogen Peroxide (H₂O₂) Concentration: Peroxidases require H₂O₂ for their catalytic activity. However, excess H₂O₂ can lead to enzyme inactivation.[6] The optimal H₂O₂ concentration needs to be determined for your specific experimental setup.

• pH and Temperature: Like laccases, peroxidases have optimal pH and temperature ranges for activity.[3][6] Deviations from these optimal conditions can lead to reduced and inconsistent performance.

• Substrate (Dye) Concentration: High concentrations of the dye can sometimes lead to substrate inhibition.[3]

Advanced Oxidation Process (AOP) Troubleshooting

Question: Why is the removal of Disperse Blue 291 using the Fenton process not achieving high efficiency?

Answer: The effectiveness of the Fenton process is highly dependent on several key parameters:

• pH: The Fenton reaction is most effective in an acidic pH range, typically between 3 and 4.[7][8] At higher pH values, iron precipitates as ferric hydroxide (B78521), reducing the availability of the catalyst.

• H₂O₂ and Fe²⁺ Concentrations: The ratio and absolute concentrations of hydrogen peroxide and ferrous ions are critical. An excess of either reactant can be detrimental to the degradation efficiency.[7][9] The optimal ratio often needs to be determined experimentally.

• Reaction Time: The degradation process takes time. Ensure that the reaction is allowed to proceed for a sufficient duration.[7]

• Presence of Scavengers: Other organic compounds in the wastewater can compete for hydroxyl radicals, reducing the efficiency of dye degradation.

Question: My photocatalytic degradation experiment with TiO₂ is showing slow degradation rates for Disperse Blue 291.

Answer: Slow degradation in photocatalysis can be attributed to:

• Catalyst Loading: An optimal concentration of the TiO₂ catalyst is necessary. Too little catalyst will result in a low rate of hydroxyl radical generation, while too much can lead to turbidity, which blocks UV light penetration.[10]

• pH of the Solution: The surface charge of TiO₂ and the dye molecule are influenced by pH, which affects the adsorption of the dye onto the catalyst surface—a crucial step in the degradation process.[10]

• UV Light Intensity: The intensity of the UV irradiation directly influences the rate of electron-hole pair generation in the TiO₂ catalyst. Ensure your light source is providing sufficient and consistent intensity.

• Presence of Inhibitors: Certain ions can act as scavengers for hydroxyl radicals or deactivate the catalyst surface.

Adsorption Troubleshooting

Question: The removal of Disperse Blue 291 by activated carbon is incomplete. How can I improve this?

Answer: Incomplete removal during adsorption can be addressed by examining the following:

• Adsorbent Dosage: Increasing the amount of activated carbon will provide more surface area and active sites for dye adsorption, which can improve removal efficiency.[11]

• Contact Time: Adsorption is a time-dependent process. Ensure that the adsorbent and dye solution are in contact for a sufficient period to reach equilibrium.[11]

• pH of the Solution: The pH affects the surface charge of the adsorbent and the ionization of the dye molecule, which can significantly influence the adsorption capacity.[11][12]

• Initial Dye Concentration: At high initial dye concentrations, the active sites on the adsorbent can become saturated, leading to lower percentage removal.[11][13]

• Particle Size of Adsorbent: Smaller adsorbent particles generally have a larger surface area-to-volume ratio, which can lead to faster and more efficient adsorption.[13]

Frequently Asked Questions (FAQs)

Question: What are the primary environmental concerns associated with Disperse Blue 291?

Answer: Disperse Blue 291 is an azo dye that poses several environmental and health risks. It has been shown to be genotoxic and mutagenic.[14][15] Like many disperse dyes, it has low water solubility and can persist in the environment.[16] Wastewater containing this dye can be toxic to aquatic organisms.[17]

Question: What are the main methods to reduce the environmental impact of Disperse Blue 291 dyeing?

Answer: The primary strategies focus on treating the wastewater generated from the dyeing process. The most common and effective methods being researched are:

• Enzymatic Degradation: Using enzymes like laccases and peroxidases to break down the dye molecule.[3][5][16][18][19]

• Advanced Oxidation Processes (AOPs): Employing highly reactive species like hydroxyl radicals to oxidize and degrade the dye. Common AOPs include the Fenton process (H₂O₂ + Fe²⁺), ozonation, and photocatalysis (e.g., UV/TiO₂).[7][8][9][20][21][22][23]

• Adsorption: Using porous materials like activated carbon to physically remove the dye from the water.[11][13][24][25][26][27]

• Sustainable Dyeing Practices: Exploring alternative dyeing methods that use less water and energy, and generate less waste.[28][29][30][31][32]

Question: How can I determine the concentration of Disperse Blue 291 in my experimental samples?

Answer: The concentration of Disperse Blue 291 can be determined using UV-Vis spectrophotometry by measuring the absorbance at its maximum wavelength (λmax).[33] For more complex matrices or to identify degradation byproducts, chromatographic techniques such as High-Performance Liquid Chromatography (HPLC) coupled with a photodiode array (PDA) or mass spectrometry (MS) detector are recommended.[15]

Question: Is it possible to completely mineralize Disperse Blue 291 using these treatment methods?

Answer: While high decolorization efficiencies can be achieved, complete mineralization (the conversion of the dye into CO₂, water, and inorganic ions) is more challenging. Advanced oxidation processes are generally considered more capable of achieving higher levels of mineralization compared to adsorption or enzymatic degradation alone.[34] Often, a combination of different treatment methods (e.g., AOP followed by a biological treatment) is most effective for achieving high levels of both decolorization and mineralization.[9]

Quantitative Data Summary

The following tables summarize quantitative data from various studies on the removal of disperse and azo dyes. Note that experimental conditions can significantly affect outcomes.

Table 1: Enzymatic Degradation of Azo Dyes

Enzyme	Dye	Mediator	pH	Temperature (°C)	Decolorization Efficiency (%)	Reference
Laccase	Acid Red 27	HBT	-	-	90-95	[5]
Peroxidase	Disperse Dyes	-	6	32.5	70-80	[1]
Peroxidase	Methylene (B1212753) Blue	-	Optimum	Optimum	89	[6]
Peroxidase	Congo Red	-	Optimum	Optimum	83	[6]
Peroxidase	Disperse Dyes	H₂O₂	2	-	~70	[3]

Table 2: Advanced Oxidation Processes for Dye Removal

Process	Dye	pH	Reagent Concentrations	Removal Efficiency (%)	Reference
Fenton	Textile Wastewater	4	100 mg/L H₂O₂, 100 mg/L FeSO₄	~80 (COD)	[7]
Fenton	Textile Wastewater	3	0.1 ml/L H₂O₂, 0.2 g/L FeSO₄	98 (Color)	[8]
Fenton	Textile Wastewater	3	0.6 ml/L H₂O₂, 1.2 g/L FeSO₄	85 (COD)	[8]
UV/TiO₂/H₂O₂	Disperse Blue 1	-	-	High	[10]

Table 3: Adsorption of Dyes onto Various Adsorbents

Adsorbent	Dye	pH	Adsorbent Dose	Removal Efficiency (%)	Reference
Activated Carbon	Disperse Orange 25	-	-	-	[24]
Activated Carbon	Disperse Yellow 211	11	-	-	[24]
Activated Carbon	Disperse Blue 56	2-3	-	-	[24]
Zeolite	Disperse Orange 25	6.10	0.67 g/L	96	[35]
Zeolite	Disperse Blue 79:1	5.68	1.05 g/L	95.23	[35]
Bentonite	Basic Red 2	Increased with pH	-	80-90 (in 2-3 min)	[12]

Experimental Protocols

Protocol 1: Laccase-Mediated Degradation of Disperse Blue 291

• Preparation of Reagents:

  • Prepare a stock solution of Disperse Blue 291 in a suitable solvent (e.g., ethanol) and then dilute to the desired experimental concentration in a buffer solution.

  • Prepare a buffer solution at the optimal pH for the laccase (e.g., 100 mM citrate (B86180) buffer, pH 4.0).

  • Prepare a stock solution of the laccase enzyme in the same buffer.

  • If using a mediator, prepare a stock solution of the mediator (e.g., 10 mM 1-hydroxybenzotriazole (B26582) - HBT).

• Degradation Assay:

  • In a reaction vessel, combine the dye solution, buffer, and mediator (if used).

  • Pre-incubate the mixture at the optimal temperature for the enzyme.

  • Initiate the reaction by adding the laccase enzyme solution. The final reaction volume should be standardized for all experiments.

  • Incubate the reaction mixture under controlled temperature and agitation.

  • At specific time intervals, withdraw aliquots of the reaction mixture.

• Analysis:

  • Stop the enzymatic reaction in the aliquots (e.g., by heat inactivation or addition of a quenching agent).

  • Centrifuge the samples to remove any precipitates.

  • Measure the absorbance of the supernatant at the λmax of Disperse Blue 291 using a UV-Vis spectrophotometer.

  • Calculate the decolorization efficiency as: [(A₀ - Aₜ) / A₀] * 100, where A₀ is the initial absorbance and Aₜ is the absorbance at time t.

Protocol 2: Fenton's Reagent Treatment of Disperse Blue 291 Solution

• Preparation of Reagents:

  • Prepare a stock solution of Disperse Blue 291 in deionized water.

  • Prepare a stock solution of ferrous sulfate (B86663) (FeSO₄·7H₂O).

  • Prepare a 30% (w/v) hydrogen peroxide (H₂O₂) solution.

  • Prepare dilute sulfuric acid and sodium hydroxide solutions for pH adjustment.

• Treatment Procedure:

  • In a beaker, place a known volume of the Disperse Blue 291 solution.

  • Adjust the pH of the solution to the optimal range (typically pH 3-4) using dilute sulfuric acid.[7][8]

  • Add the desired amount of the ferrous sulfate stock solution and stir to dissolve.

  • Initiate the reaction by adding the required volume of the H₂O₂ solution.

  • Allow the reaction to proceed for a predetermined time (e.g., 60 minutes) with continuous stirring.

• Analysis:

  • After the reaction time, quench the reaction by raising the pH to above 7 with sodium hydroxide. This will precipitate the iron as ferric hydroxide.

  • Allow the precipitate to settle, then centrifuge or filter the sample.

  • Measure the absorbance of the supernatant at the λmax of Disperse Blue 291.

  • Calculate the removal efficiency as described in Protocol 1.

Protocol 3: Adsorption of Disperse Blue 291 onto Activated Carbon

• Preparation of Materials:

  • Prepare a stock solution of Disperse Blue 291 in deionized water.

  • Wash the activated carbon with deionized water to remove any impurities and then dry it in an oven.

• Adsorption Experiment:

  • In a series of flasks, add a fixed amount of activated carbon to a known volume of the Disperse Blue 291 solution at various initial concentrations.

  • Adjust the pH of the solutions if necessary.

  • Place the flasks on a shaker and agitate at a constant speed and temperature for a specified period to reach equilibrium.

• Analysis:

  • After the desired contact time, filter the samples to separate the activated carbon.

  • Measure the absorbance of the filtrate at the λmax of Disperse Blue 291.

  • Calculate the amount of dye adsorbed per unit mass of adsorbent (qₑ) using the formula: qₑ = (C₀ - Cₑ) * V / m, where C₀ and Cₑ are the initial and equilibrium concentrations of the dye, V is the volume of the solution, and m is the mass of the adsorbent.

  • Calculate the removal efficiency as described in Protocol 1.

Visualizations

Caption: A logical workflow for troubleshooting low dye removal efficiency in experiments.

Caption: A simplified signaling pathway for the degradation of an azo dye by the enzyme laccase.[16][18][19][36]

Caption: A logical diagram to guide the selection of an appropriate wastewater treatment method.[37][38][39][40]

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. epj-conferences.org [epj-conferences.org]
• 4. researchgate.net [researchgate.net]
• 5. Immobilized laccase mediated dye decolorization and transformation pathway of azo dye acid red 27 - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Enzymatic degradation of azo dyes methylene blue and congo red with peroxidase purified from cauliflower using affinity chromatography technique: Kinetic study, optimization and metal binding activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. tandfonline.com [tandfonline.com]
• 8. researchgate.net [researchgate.net]
• 9. Treatment of textile effluent by chemical (Fenton's Reagent) and biological (sequencing batch reactor) oxidation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. ijariie.com [ijariie.com]
• 12. researchgate.net [researchgate.net]
• 13. Factors Affecting Synthetic Dye Adsorption; Desorption Studies: A Review of Results from the Last Five Years (2017–2021) - PMC [pmc.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]
• 15. researchgate.net [researchgate.net]
• 16. researchgate.net [researchgate.net]
• 17. dergi-fytronix.com [dergi-fytronix.com]
• 18. researchgate.net [researchgate.net]
• 19. files.core.ac.uk [files.core.ac.uk]
• 20. tandfonline.com [tandfonline.com]
• 21. mdpi.com [mdpi.com]
• 22. mdpi.com [mdpi.com]
• 23. researchgate.net [researchgate.net]
• 24. Removal of Dyes from Wastewater by Adsorption onto Activated Carbon: Mini Review [scirp.org]
• 25. tandfonline.com [tandfonline.com]
• 26. researchgate.net [researchgate.net]
• 27. researchgate.net [researchgate.net]
• 28. How Can Textile Dyeing Be More Sustainable? → Question [fashion.sustainability-directory.com]
• 29. medium.com [medium.com]
• 30. cikis.studio [cikis.studio]
• 31. #39 Textile Dyeing — HEAL THE PLANET [healtheplanet.com]
• 32. EcoaTEX: Reinventing textile dyeing and finishing for a sustainable future | Department of Economic and Social Affairs [sdgs.un.org]
• 33. researchgate.net [researchgate.net]
• 34. researchgate.net [researchgate.net]
• 35. iwaponline.com [iwaponline.com]
• 36. researchgate.net [researchgate.net]
• 37. researchgate.net [researchgate.net]
• 38. files.core.ac.uk [files.core.ac.uk]
• 39. researchgate.net [researchgate.net]
• 40. researchgate.net [researchgate.net]

Technical Support Center: Biodegradation of Disperse Blue 291

This technical support center provides troubleshooting guidance and frequently asked questions for researchers and scientists encountering challenges during the biodegradation of Disperse Blue 291.

Frequently Asked Questions (FAQs)

Q1: Why is Disperse Blue 291 considered challenging to biodegrade?

Disperse Blue 291, an anthraquinone (B42736) dye, is structurally complex and xenobiotic, making it highly resistant to microbial degradation.[1][2] Its stability, coupled with its reported toxicity and mutagenicity to microorganisms, can inhibit the very biological processes intended to break it down.[3][4][5] Furthermore, incomplete degradation can result in the formation of intermediate aromatic amines, which may be more toxic than the parent dye.[1][6]

Q2: What types of microorganisms are known to degrade anthraquinone or similar azo dyes?

A variety of microorganisms have shown potential for degrading complex dyes. This includes bacteria such as Streptomyces, Pseudomonas, and Bacillus species, as well as fungi, particularly white-rot fungi like Aspergillus sp.[1][6][7] Often, a microbial consortium (a mix of different species) is more effective than a single strain, as different organisms can perform different steps in the degradation pathway.[8][9]

Q3: What are the key enzymes involved in the biodegradation of Disperse Blue 291?

The biodegradation of complex dyes like Disperse Blue 291 typically involves a series of powerful oxidative and reductive enzymes. Key enzymes include:

• Azoreductases: These enzymes are crucial for the initial cleavage of azo bonds (–N=N–) under microaerophilic or anaerobic conditions.[6][10]

• Ligninolytic Enzymes: This group includes Laccases, Manganese Peroxidases (MnP), and Lignin Peroxidases (LiP).[1] These enzymes, particularly common in fungi, have broad substrate specificity and can initiate the breakdown of the dye's complex aromatic structure.[1][11] Extracellular manganese peroxidase, in particular, has been shown to be closely related to the decolorization of similar anthraquinone dyes.[1]

Q4: What are the expected byproducts of Disperse Blue 291 biodegradation?

The complete biodegradation (mineralization) of Disperse Blue 291 should yield simple, non-toxic molecules like CO₂, H₂O, and mineral salts. However, the process often occurs in steps. The initial breakdown of the anthraquinone structure leads to the formation of intermediate aromatic compounds.[1] If the azo group is present and cleaved, this can result in the formation of potentially harmful aromatic amines, which require further aerobic degradation to be detoxified.[6][12]

Q5: How can I confirm that the dye is being degraded and not just adsorbed by the microbial biomass?

This is a critical distinction in decolorization experiments. While biosorption (adsorption to the cell surface) can remove color from the solution, it does not break down the toxic molecule.[1] To confirm biodegradation, you must analyze the reaction products using methods like:

• UV-Vis Spectroscopy: A change in the spectral scan, not just a decrease at the main peak, indicates a structural change.

• FTIR (Fourier Transform Infrared Spectroscopy): This technique identifies changes in functional groups, confirming the breakdown of the original dye structure.[12][13]

• GC-MS (Gas Chromatography-Mass Spectrometry): This method is used to separate and identify the specific intermediate and final degradation products.[1][13]

Troubleshooting Guide

Issue 1: Low or No Decolorization/Degradation

Potential Cause	Troubleshooting Action
Inappropriate Physicochemical Conditions	Environmental factors critically affect microbial activity and enzyme function.[7] Optimize pH, temperature, and dye concentration based on the recommended values in the Data Summary Tables below.
Toxicity of Dye	Disperse Blue 291 is known to be toxic to microorganisms.[4][5] Start with a lower dye concentration (e.g., 50 mg/L) and gradually acclimate your culture.[7][14]
Incorrect Aeration	The initial breakdown of complex dyes is often a reductive process requiring microaerophilic (low oxygen) or anaerobic conditions, while the subsequent degradation of intermediates is aerobic.[6][9] Try a sequential microaerophilic/aerobic process. For many bacteria, static (unshaken) incubation provides the ideal microaerophilic environment for the first stage.[7]
Nutrient Limitation	Standard media may not provide the necessary carbon or nitrogen co-substrates for the microorganisms to produce the required degrading enzymes.[2][15] Supplement the medium with an easily metabolizable carbon source like glucose (e.g., 1% w/v).[15]
Non-Viable Inoculum	The microbial culture may be inactive or insufficient. Ensure you are using a healthy, active culture in its log phase of growth. Optimize the inoculum size; a common starting point is 3-5% (v/v).[13][14]

Issue 2: Initial Decolorization Followed by a Plateau

Potential Cause	Troubleshooting Action
Enzyme Denaturation	Changes in pH during microbial metabolism can denature the degrading enzymes.[7] Monitor and buffer the pH of the medium throughout the experiment to maintain the optimal range.
Accumulation of Toxic Intermediates	The breakdown of Disperse Blue 291 can produce toxic aromatic amines that inhibit further microbial activity.[6] If operating in an anaerobic/microaerophilic phase, switch to aerobic conditions (shaking) to promote the degradation of these intermediates.[6][9]
Nutrient Depletion	The initial carbon or nitrogen source may have been consumed. Try re-supplementing the medium with nutrients to see if activity resumes.
Saturation of Biosorption Sites	The initial rapid color removal might be due to biosorption rather than biodegradation.[1] Centrifuge the sample; if the cell pellet is colored and the supernatant is clear, biosorption is significant. Use analytical methods (FTIR, GC-MS) to confirm true degradation.

Issue 3: Inconsistent or Irreproducible Results

Potential Cause	Troubleshooting Action
Inconsistent Inoculum	Variation in the age, cell density, or metabolic state of the starting culture can lead to different outcomes. Standardize your inoculum preparation protocol meticulously.
Variability in Experimental Setup	Minor differences in flask volume, shaking speed, or temperature can alter aeration and growth conditions. Ensure all experimental replicates are set up identically.
Contamination of Culture	Contamination with other microorganisms can interfere with the degradation process. Use sterile techniques and periodically check culture purity by plating on agar.

Data Summary Tables

Table 1: Optimal Physicochemical Conditions for Azo/Anthraquinone Dye Biodegradation

Parameter	Optimal Range/Value	Source
pH	7.0 - 8.0	[7][12][16]
Temperature	30 - 37 °C	[7][12][16]
Initial Dye Concentration	50 - 100 mg/L	[7]
Incubation Conditions	Static/Microaerophilic followed by Aerobic	[7][9]
Carbon Source	Glucose (1% w/v) often enhances degradation	[15]
Inoculum Size	3 - 5% (v/v)	[13][14]

Experimental Protocols

Protocol 1: Spectrophotometric Decolorization Assay

This protocol measures the removal of color from the solution.

• Sample Preparation: At designated time intervals, withdraw an aliquot (e.g., 3 mL) of the culture medium.

• Centrifugation: Centrifuge the aliquot at 10,000 rpm for 10 minutes to pellet the microbial biomass.

• Absorbance Measurement: Collect the supernatant and measure its absorbance at the maximum wavelength (λmax) of Disperse Blue 291 using a UV-Visible spectrophotometer. Use the sterile, uninoculated dye medium as a blank.

• Calculation: Calculate the percentage of decolorization using the following formula[8]: Decolorization (%) = [(Initial Absorbance - Final Absorbance) / Initial Absorbance] x 100

Protocol 2: Analysis of Biodegradation by FTIR

This protocol helps confirm the breakdown of the dye's chemical structure.

• Sample Extraction: After significant decolorization, centrifuge a larger volume of the culture and collect the supernatant. Extract the metabolites from the supernatant using an equal volume of a solvent like ethyl acetate. Evaporate the solvent to obtain the dried residue.

• Pellet Preparation: Mix a small amount of the dried residue with pure Potassium Bromide (KBr) in a 5:95 ratio.[13] Press the mixture into a thin, transparent pellet.

• FTIR Analysis: Analyze the pellet using an FTIR spectrophotometer, typically scanning in the range of 400–4000 cm⁻¹.[13]

• Interpretation: Compare the resulting spectrum with that of the original, untreated Disperse Blue 291. The disappearance of characteristic peaks (e.g., for azo or anthraquinone groups) and the appearance of new peaks indicates biodegradation.

Protocol 3: Acute Toxicity Assessment using Daphnia magna

This bioassay assesses the toxicity of the dye and its degradation products.

• Prepare Test Solutions: After biodegradation, centrifuge the culture medium and filter-sterilize the supernatant through a 0.45 µm filter.[9] Prepare serial dilutions of this treated effluent (e.g., 25%, 50%, 75%, 100%).[9] Also prepare control solutions with the untreated dye at the same concentrations and a culture medium blank.

• Exposure: Place 5-10 Daphnia magna neonates (6-24 hours old) into each test flask containing the prepared solutions.[9]

• Incubation: Incubate for a standard period (e.g., 24 or 48 hours) under controlled light and temperature conditions.

• Assess Mortality: Count the number of immobile organisms in each flask. A reduction in mortality in the treated effluent compared to the untreated dye solution indicates successful detoxification.

Visualizations

Caption: Troubleshooting workflow for Disperse Blue 291 biodegradation experiments.

Caption: General experimental workflow for a biodegradation study.

Caption: A generalized two-step pathway for microbial dye degradation.

References

• 1. Decolorization pathways of anthraquinone dye Disperse Blue 2BLN by Aspergillus sp. XJ-2 CGMCC12963 - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Biodegradation of Synthetic Dyes of Textile Effluent by Microorganisms: An Environmentally and Economically Sustainable Approach - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. dergi-fytronix.com [dergi-fytronix.com]
• 5. Genotoxic, mutagenic and cytotoxic effects of the commercial dye CI Disperse Blue 291 in the human hepatic cell line HepG2 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Degradation of Azo Dyes: Bacterial Potential for Bioremediation [mdpi.com]
• 7. microbiologyjournal.org [microbiologyjournal.org]
• 8. Decolourization of Azo-Dyes by Bacterial Consortium – Biosciences Biotechnology Research Asia [biotech-asia.org]
• 9. Biodegradation and detoxification of textile azo dyes by bacterial consortium under sequential microaerophilic/aerobic processes - PMC [pmc.ncbi.nlm.nih.gov]
• 10. mdpi.com [mdpi.com]
• 11. Microbial Degradation of Azo Dyes: Approaches and Prospects for a Hazard-Free Conversion by Microorganisms - PMC [pmc.ncbi.nlm.nih.gov]
• 12. mdpi.com [mdpi.com]
• 13. Frontiers | Biodecolorization and degradation of textile azo dyes using Lysinibacillus sphaericus MTCC 9523 [frontiersin.org]
• 14. researchgate.net [researchgate.net]
• 15. Dye degradation by microorganisms [wisdomlib.org]
• 16. ijarbs.com [ijarbs.com]

Technical Support Center: Overcoming Poor Aqueous Solubility of Disperse Blue 291

This technical support guide is designed for researchers, scientists, and drug development professionals encountering challenges with the poor aqueous solubility of Disperse Blue 291 (C.I. 113395). This document provides troubleshooting advice, frequently asked questions (FAQs), and detailed experimental protocols to enhance the solubility of this disperse dye in aqueous media.

Frequently Asked Questions (FAQs)

Q1: What is Disperse Blue 291 and why is it poorly soluble in water?

Disperse Blue 291 is a single azo class disperse dye with the molecular formula C₁₉H₂₁BrN₆O₆.[1] Like other disperse dyes, it is a non-ionic molecule with low water solubility, existing in water as a fine dispersion rather than a true solution.[2] Its low solubility is attributed to its molecular structure, which lacks strong hydrophilic groups. This characteristic makes it suitable for dyeing hydrophobic fibers like polyester (B1180765) but challenging to work with in aqueous solutions for other applications.

Q2: What are the common consequences of poor Disperse Blue 291 solubility in experiments?

The poor aqueous solubility of Disperse Blue 291 can lead to several experimental issues, including:

• Inaccurate quantification: Inconsistent dissolution leads to unreliable concentration measurements.

• Precipitation: The dye may fall out of solution over time, especially with changes in temperature or pH.

• Reduced reactivity/availability: In biological or chemical assays, the dye may not be fully available to interact with other molecules.

• Clogging of fluidic systems: In applications involving microfluidics or injection, precipitated dye can cause blockages.

Q3: What are the primary strategies to improve the aqueous solubility of Disperse Blue 291?

Several methods can be employed to enhance the solubility of poorly soluble dyes like Disperse Blue 291. The most common approaches include:

• Use of Surfactants: Surfactants form micelles that encapsulate the hydrophobic dye molecules, increasing their apparent solubility in water. Non-ionic surfactants are often particularly effective for azo dyes.[3][4]

• Co-solvents: Adding a water-miscible organic solvent can increase the solubility of non-polar compounds.

• pH Adjustment: For some disperse dyes, adjusting the pH of the aqueous medium can influence solubility and stability. A weakly acidic medium (pH 4.5-5.5) is often optimal for the stability of disperse dyes.[5]

• Inclusion Complexation: Using host molecules like cyclodextrins to form inclusion complexes can significantly enhance the aqueous solubility of hydrophobic guest molecules like Disperse Blue 291.[6][7]

• Particle Size Reduction: Decreasing the particle size of the dye increases the surface area available for dissolution.[8]

Q4: How does temperature affect the solubility of Disperse Blue 291?

Generally, the solubility of disperse dyes in water increases with an increase in temperature. This is because the dissolution process is often endothermic, meaning that applying heat provides the energy needed to overcome the crystal lattice energy of the dye. However, it is important to note that a supersaturated solution may form upon cooling, leading to precipitation.[9]

Troubleshooting Guide

This section provides solutions to common problems encountered during experiments to enhance the solubility of Disperse Blue 291.

Problem	Potential Causes	Suggested Solutions
Inconsistent solubility results	1. Incomplete dissolution or equilibrium not being reached.2. Fluctuations in temperature.3. Inaccurate measurement of dye concentration.	1. Ensure thorough mixing (e.g., using a vortex mixer or sonicator) and allow sufficient time for the solution to reach equilibrium (this could be several hours).2. Use a temperature-controlled environment, such as a water bath or incubator.3. Calibrate your analytical instrument (e.g., UV-Vis spectrophotometer) and prepare standards carefully.
Precipitation of the dye after initial dissolution	1. The solution is supersaturated.2. Changes in temperature or pH.3. Instability of the solubilizing system (e.g., micelle breakdown).	1. Avoid preparing highly supersaturated solutions. It is often better to prepare a stock solution at a higher concentration and then dilute it as needed.2. Maintain a constant temperature and use a buffer if pH is a critical factor for stability.3. Re-evaluate the choice and concentration of the solubilizing agent. Consider a more stable surfactant or a different type of cyclodextrin (B1172386).
Low solubilization efficiency with surfactants	1. The surfactant concentration is below the critical micelle concentration (CMC).2. An inappropriate type of surfactant is being used.3. Unfavorable interactions between the dye and the surfactant.	1. Ensure the surfactant concentration is well above its CMC to ensure micelle formation.2. Experiment with different types of surfactants (anionic, cationic, and non-ionic) to find the most effective one for Disperse Blue 291. Non-ionic surfactants are often a good starting point for azo dyes.[3][4]3. Consider the chemical structures of both the dye and the surfactant to anticipate potential interactions.
Formation of a cloudy solution or suspension instead of a clear solution	1. The dye is not fully solubilized.2. The concentration of the dye exceeds its solubility limit in the chosen system.3. The solubilizing agent is not effective at the concentration used.	1. Increase the concentration of the solubilizing agent (surfactant, co-solvent, or cyclodextrin).2. Reduce the concentration of Disperse Blue 291.3. Try a different solubilization method or a combination of methods (e.g., a co-solvent with a surfactant).

Quantitative Data on Aqueous Solubility

Solvent System	Temperature (°C)	pH	Solubility (mg/L)	Molar Solubility (mol/L)
Deionized Water	25	7.0	Data to be determined	Data to be determined
Deionized Water	50	7.0	Data to be determined	Data to be determined
0.1 M Phosphate Buffer	25	5.0	Data to be determined	Data to be determined
0.1 M Phosphate Buffer	25	7.4	Data to be determined	Data to be determined
1% (w/v) Tween 80 in Water	25	7.0	Data to be determined	Data to be determined
10% (v/v) DMSO in Water	25	7.0	Data to be determined	Data to be determined

Experimental Protocols

Protocol 1: Determination of Aqueous Solubility of Disperse Blue 291

Objective: To determine the equilibrium solubility of Disperse Blue 291 in a given aqueous medium.

Materials:

• Disperse Blue 291 powder

• Selected aqueous medium (e.g., deionized water, buffer)

• Vials with screw caps

• Shaking incubator or orbital shaker

• Centrifuge

• Syringe filters (0.45 µm)

• UV-Vis spectrophotometer

• Volumetric flasks and pipettes

Methodology:

• Preparation of Saturated Solutions:

  • Add an excess amount of Disperse Blue 291 powder to a series of vials containing a known volume of the desired aqueous medium.

  • Seal the vials tightly to prevent solvent evaporation.

• Equilibration:

  • Place the vials in a shaking incubator at a constant temperature (e.g., 25 °C) for an extended period (e.g., 24-48 hours) to ensure that equilibrium is reached.

• Separation of Undissolved Dye:

  • After equilibration, centrifuge the vials at a high speed (e.g., 10,000 rpm) for 15-20 minutes to pellet the undissolved dye.

• Sample Preparation for Analysis:

  • Carefully withdraw a known volume of the supernatant without disturbing the pellet.

  • Filter the supernatant through a 0.45 µm syringe filter to remove any remaining solid particles.

  • Dilute the filtered supernatant with the same aqueous medium to a concentration that falls within the linear range of the UV-Vis spectrophotometer.

• Quantification using UV-Vis Spectrophotometry:

  • Prepare a series of standard solutions of Disperse Blue 291 of known concentrations in a suitable solvent where it is freely soluble (e.g., DMSO or acetone) and then dilute with the aqueous medium.

  • Measure the absorbance of the standard solutions at the wavelength of maximum absorbance (λmax) for Disperse Blue 291 to generate a calibration curve.

  • Measure the absorbance of the diluted sample from step 4.

  • Use the calibration curve to determine the concentration of Disperse Blue 291 in the diluted sample.

• Calculation of Solubility:

  • Calculate the concentration of the original saturated solution by multiplying the concentration of the diluted sample by the dilution factor. This value represents the aqueous solubility of Disperse Blue 291 under the tested conditions.

Protocol 2: Solubilization of Disperse Blue 291 using a Surfactant

Objective: To prepare an aqueous solution of Disperse Blue 291 using a surfactant to enhance its solubility.

Materials:

• Disperse Blue 291 powder

• Non-ionic surfactant (e.g., Tween® 80, Triton™ X-100)

• Deionized water or buffer

• Magnetic stirrer and stir bar

• Vortex mixer

• Sonicator (optional)

Methodology:

• Preparation of Surfactant Solution:

  • Prepare a stock solution of the chosen surfactant in the desired aqueous medium at a concentration well above its critical micelle concentration (CMC). For example, a 1-5% (w/v) solution is a good starting point.

• Dispersion of Dye:

  • Weigh the desired amount of Disperse Blue 291 powder.

  • In a separate container, add a small amount of the surfactant solution to the dye powder to form a paste. This helps to wet the dye particles.

• Solubilization:

  • Gradually add the remaining surfactant solution to the dye paste while stirring vigorously with a magnetic stirrer.

  • Continue stirring for at least 1-2 hours. For difficult-to-dissolve amounts, gentle heating (e.g., to 40-50 °C) can be applied, but be cautious of potential precipitation upon cooling.

  • Use a vortex mixer or a bath sonicator to further aid in the dissolution and break up any aggregates.

• Final Preparation:

  • Visually inspect the solution for any undissolved particles. If necessary, the solution can be filtered through a syringe filter to remove any remaining aggregates.

Protocol 3: Preparation of a Disperse Blue 291-Cyclodextrin Inclusion Complex

Objective: To enhance the aqueous solubility of Disperse Blue 291 by forming an inclusion complex with a cyclodextrin.

Materials:

• Disperse Blue 291 powder

• β-Cyclodextrin (β-CD) or a derivative like Hydroxypropyl-β-cyclodextrin (HP-β-CD)

• Deionized water

• Ethanol (or another suitable organic solvent for the dye)

• Magnetic stirrer and stir bar

• Rotary evaporator or oven

Methodology (Co-precipitation Method):

• Preparation of Solutions:

  • Prepare a solution of the cyclodextrin (e.g., β-CD or HP-β-CD) in deionized water. Gentle heating and stirring may be required to fully dissolve the cyclodextrin.

  • In a separate container, dissolve the Disperse Blue 291 in a minimal amount of a suitable organic solvent like ethanol.

• Complex Formation:

  • While vigorously stirring the cyclodextrin solution, slowly add the Disperse Blue 291 solution dropwise.

  • Continue stirring the mixture for an extended period (e.g., 12-24 hours) at a constant temperature to allow for the formation of the inclusion complex. A precipitate of the complex may form during this time.

• Isolation of the Complex:

  • If a precipitate has formed, collect it by filtration or centrifugation.

  • Wash the collected solid with a small amount of cold deionized water to remove any uncomplexed cyclodextrin.

  • Wash the solid with a small amount of the organic solvent used (e.g., ethanol) to remove any uncomplexed dye.

• Drying:

  • Dry the resulting solid complex in an oven at a moderate temperature (e.g., 50-60 °C) or under vacuum to obtain a powder.

• Solubility Assessment:

  • The solubility of the prepared inclusion complex powder in the aqueous medium of interest can then be determined using Protocol 1.

Visualizations

Caption: Experimental workflow for solubilizing Disperse Blue 291.

Caption: Troubleshooting decision tree for Disperse Blue 291 solubility.

References

• 1. researchgate.net [researchgate.net]
• 2. Disperse Dyes – Oceanic Dyechem [oceanicdyechem.com]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. documents.thermofisher.com [documents.thermofisher.com]
• 6. jcsp.org.pk [jcsp.org.pk]
• 7. Cas 56548-64-2,Disperse Blue 291 | lookchem [lookchem.com]
• 8. investigo.biblioteca.uvigo.es [investigo.biblioteca.uvigo.es]
• 9. Low Price Disperse Blue 291.1 Disperse Dyes Suppliers, Manufacturers, Factory - Fucai Chem [colorfuldyes.com]

"optimizing temperature and pH for Disperse blue 291 dyeing"

This technical support center provides troubleshooting guidance and frequently asked questions to assist researchers, scientists, and drug development professionals in optimizing the application of Disperse Blue 291 for dyeing processes.

Frequently Asked Questions (FAQs)

Q1: What is the optimal temperature for dyeing polyester (B1180765) with Disperse Blue 291?

A1: The optimal temperature for dyeing polyester with Disperse Blue 291 depends on the method. For high-temperature (HT) dyeing, which is recommended for this dye, the temperature should be above 100°C, typically in the range of 125°C to 135°C.[1][2] A common target temperature is 130°C, often conducted in pressurized equipment to achieve this temperature.[3][4] At these temperatures, the polyester fibers swell, allowing the dye molecules to penetrate and fix within the fiber structure.[1][2]

Q2: What is the ideal pH for the Disperse Blue 291 dye bath?

A2: The dye bath for Disperse Blue 291 should be maintained in a weakly acidic range. The optimal pH is between 4.5 and 5.5 to ensure satisfactory dye exhaustion.[1][3][5][6] Acetic acid is commonly used to achieve and maintain this pH level.[3][5] While some dye data sheets may indicate a broader stable range, maintaining a pH between 4 and 5 is the safest practice to prevent dye hydrolysis at high temperatures.[2] Dyeing in neutral or alkaline conditions (pH > 6) can lead to the breakdown of the dye, resulting in color changes and poor reproducibility.[2]

Q3: What type of dye is Disperse Blue 291 and what are its primary applications?

A3: Disperse Blue 291 is a single azo disperse dye.[7] It is primarily used for the high-temperature dyeing and printing of polyester fibers and their blends, such as polyester/cotton.[7][8] Due to its properties, it is well-suited for processes requiring good color fastness.[9]

Q4: Is a post-treatment process necessary after dyeing with Disperse Blue 291?

A4: Yes, a post-treatment process called "reduction cleaning" is often recommended, especially for medium to dark shades. This process removes any loose dye particles from the fiber surface, which significantly improves the wet fastness (e.g., wash fastness) of the final product.[3]

Troubleshooting Guide

Issue 1: Uneven Dyeing or Shading

Q: My dyed fabric shows uneven color and streaks. What could be the cause?

A: Uneven dyeing can stem from several factors related to process control. The most common causes include:

• Rapid Temperature Rise: If the dye bath is heated too quickly, the dye may exhaust onto the fabric too rapidly, leading to poor distribution. A controlled heating rate is crucial.[10]

• Inadequate Time at Peak Temperature: The holding time at the optimal dyeing temperature (e.g., 130°C) may be too short, not allowing sufficient time for the dye to diffuse evenly into the fibers.[10]

• Improper pH Control: Fluctuations in pH during the dyeing process can affect the dye's stability and uptake rate, causing shade variations.[2]

• Poor Dye Dispersion: If the dye is not properly dispersed in the bath, aggregates can form and lead to spotting. Ensure the dye paste is prepared correctly with a suitable dispersing agent.[3]

Issue 2: Poor Color Fastness (Washing, Rubbing, or Light)

Q: The color of my dyed material fades or bleeds during washing. How can I improve this?

A: Poor wash and rubbing fastness is typically due to unfixed dye on the fiber surface.

• Insufficient Reduction Cleaning: Failure to perform a thorough reduction cleaning after dyeing is a primary cause. This step is essential for removing surface dye.[3]

• Thermal Migration: During post-dyeing heat treatments like drying or heat-setting, dye molecules can migrate from the inside of the fiber back to the surface.[11] This is more pronounced when heat treatment temperatures are high (above 130°C).[11] Optimizing the time and temperature of post-dyeing heat treatments is critical.

Poor light fastness is an inherent property of the dye, but Disperse Blue 291 generally exhibits good light fastness (Xenon arc score of 5-6).[9]

Issue 3: Shade Inconsistency and Poor Reproducibility

Q: I am struggling to achieve the same shade in different dyeing batches. What should I check?

A: Reproducibility issues are often linked to minor variations in key process parameters.

• pH Fluctuations: Disperse dyes can be highly sensitive to pH. A difference of even 0.5 pH units can lead to noticeable shade differences, especially if operating near the edge of the optimal 4.5-5.5 range.[12]

• Temperature Variations: The dyeing rate of disperse dyes is highly dependent on temperature. Ensure your equipment can maintain the target temperature with minimal fluctuation throughout the holding period.[1]

• Water Hardness: High concentrations of calcium and magnesium ions in the process water can interfere with dispersing agents, causing dye aggregation and affecting the final shade.[13] Using softened or deionized water is recommended.

Issue 4: Dye Spots or Specks on Fabric

Q: I am observing small, dark-colored spots on my dyed fabric. What is causing this?

A: Dye spots are typically caused by the agglomeration of dye particles.

• Poor Dye Solubility/Dispersion: The dye itself may have poor solubility or the dispersing agent may be ineffective. Ensure you are using a high-quality dye and the correct amount of a suitable dispersing agent.[14]

• Incompatible Auxiliaries: Other chemicals in the dye bath, such as defoamers or leveling agents, can sometimes be incompatible with the dye or dispersing agent, leading to precipitation.[13][14]

• Oligomers: During high-temperature dyeing, low molecular weight polyester "oligomers" can leach from the fiber and crystallize in the bath or on the fabric surface, trapping dye particles and creating spots.[10]

Data Presentation

Table 1: Recommended Dyeing Parameters for Disperse Blue 291 on Polyester

Parameter	Recommended Value/Range	Purpose	Potential Issue if Deviated
Dyeing Temperature	125°C - 135°C (High Temp. Method)[1][2]	Promotes fiber swelling and dye diffusion.	Too low: Poor dye uptake and light shades. Too high: Dye sublimation, fiber damage.[1][5]
Dye Bath pH	4.5 - 5.5[3][5][6]	Ensures optimal dye exhaustion and stability.	Too high (>6): Dye hydrolysis, color change, poor reproducibility.[2] Too low: May affect some dispersing agents.
Holding Time	30 - 60 minutes at peak temperature.[3]	Allows for complete dye diffusion and leveling.	Too short: Uneven dyeing, lighter shade. Too long: Wasted energy, potential for dye sublimation.[1]
pH Control Agent	Acetic Acid[3][5]	To maintain a stable, weakly acidic environment.	Using strong mineral acids can be costly and harder to control.[5][6]
Post-Treatment	Reduction Cleaning	To improve wash and rubbing fastness.[3]	Skipping this step leads to poor wet fastness properties.

Experimental Protocols

High-Temperature Exhaust Dyeing of Polyester Fabric

This protocol outlines a standard laboratory procedure for dyeing 100g of polyester fabric.

1. Materials and Reagents:

• Disperse Blue 291

• Dispersing Agent (e.g., a lignosulfonate or naphthalene (B1677914) sulfonate condensate)

• Acetic Acid (to adjust pH)

• Sodium Hydrosulfite and Sodium Hydroxide (for reduction cleaning)

• Polyester Fabric (scoured to remove impurities)

2. Dye Bath Preparation:

• Weigh the required amount of Disperse Blue 291 dye powder (e.g., 1.0g for a 1% on-weight-of-fabric, or o.w.f., dyeing).

• Create a smooth paste by adding a small amount of water and the recommended amount of dispersing agent (e.g., 1.0 g/L) to the dye powder.[3]

• Gradually add warm water (40-50°C) to the paste while stirring to create a fine dispersion. Do not boil.

• Fill the dyeing vessel with water to achieve a liquor ratio of 10:1 (e.g., 1 liter for 100g fabric).

• Add the prepared dye dispersion to the dye bath and stir.

• Adjust the pH of the dye bath to 4.5-5.5 using acetic acid.[3]

3. Dyeing Cycle:

• Introduce the scoured polyester fabric into the dye bath at a starting temperature of 60°C.[3]

• Run for 15 minutes at 60°C to ensure even wetting and initial dye adsorption.[3]

• Raise the temperature of the dye bath to 130°C at a controlled rate of 1-2°C per minute.

• Hold the temperature at 130°C for 45-60 minutes to allow for dye diffusion and fixation.[3]

• After the holding period, cool the dye bath down to 60-70°C at a rate of 2-3°C per minute.[3]

• Drain the dye bath.

4. Post-Treatment (Reduction Cleaning):

• Rinse the dyed fabric in hot water.

• Prepare a new bath at 70-80°C containing:

  • Sodium Hydrosulfite (2 g/L)

  • Sodium Hydroxide (1-2 g/L)

• Treat the fabric in this bath for 15-20 minutes.

• Drain the bath, then rinse the fabric thoroughly with hot water followed by cold water to remove all residual chemicals.

• Dry the fabric.

Visualizations

Caption: High-temperature exhaust dyeing workflow for Disperse Blue 291.

Caption: Interdependencies of key parameters in disperse dyeing.

References

• 1. Sensitivity Analysis of Medium & High Energy Disperse Dyes in Polyester Dyeing [article.sapub.org]
• 2. skygroupchem.com [skygroupchem.com]
• 3. textilelearner.net [textilelearner.net]
• 4. Disperse Dye for Dyeing and Printing Polyester and Sythetic Fabrics [georgeweil.com]
• 5. scribd.com [scribd.com]
• 6. Textile Knowledge : Disperse dyeing effected by ph [textileengg.blogspot.com]
• 7. worlddyevariety.com [worlddyevariety.com]
• 8. Disperse Blue 291 | 56548-64-2 [chemicalbook.com]
• 9. epsilonpigments.com [epsilonpigments.com]
• 10. What are Common problems for Disperse dyeing? - TIANKUN Dye Manufacturer & Supplier [tiankunchemical.com]
• 11. Technology | The influence and prevention of thermal migration of disperse dyes on the dyeing fastness of polyester - Dye Sublimation Transfer Paper & Sublimation Ink | JD [subtransferpaper.com]
• 12. sdc.org.uk [sdc.org.uk]
• 13. benchchem.com [benchchem.com]
• 14. fsw.cc [fsw.cc]

Technical Support Center: Minimizing Dye Aggregation of Disperse Blue 291 in Solution

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in minimizing the aggregation of Disperse Blue 291 in solution.

Troubleshooting Guide

Aggregation of Disperse Blue 291 can lead to inconsistent experimental results, including poor color yield, filtration issues, and inaccurate spectroscopic measurements. The following guide provides solutions to common problems encountered during the handling of this dye.

Problem	Potential Cause	Recommended Solution
Precipitation or visible particles in the solution upon preparation.	Low solubility of Disperse Blue 291 in the chosen solvent at room temperature.	- Increase the temperature of the solution. Disperse dyes exhibit significantly higher solubility at elevated temperatures. - Utilize a co-solvent system. For aqueous solutions, adding a small percentage of a water-miscible organic solvent like acetone (B3395972) or ethanol (B145695) can improve solubility.
Inconsistent color intensity or shade in dyeing experiments.	Dye aggregation leading to non-uniform dye uptake.	- Ensure the dye is fully dissolved before application. - Add a suitable dispersing agent to the dye bath. Lignosulfonates or naphthalene (B1677914) sulfonate condensates are often effective. - Control the dyeing temperature and pH. A weakly acidic pH (around 4.5-5.5) is generally optimal for disperse dyes.
Clogging of filters or tubing during solution transfer.	Formation of large dye aggregates.	- Filter the dye solution through an appropriate pore size filter before use. - Employ sonication to break up existing aggregates. - Add a disaggregating agent, such as a non-ionic surfactant (e.g., a polysorbate), to the solution.
Broad or shifting peaks in UV-Vis absorbance spectra.	Presence of both monomeric and aggregated forms of the dye in solution.	- Dilute the solution to favor the monomeric form. - Use a solvent in which the dye is highly soluble. - Analyze the spectral data to identify the presence of H- or J-aggregates based on the direction of the spectral shift.

Frequently Asked Questions (FAQs)

Q1: What is Disperse Blue 291 and why does it aggregate?

Disperse Blue 291 (C.I. 113395) is a single azo disperse dye with the molecular formula C₁₉H₂₁BrN₆O₆.[1] Like other disperse dyes, it has very low solubility in water.[2] Aggregation is the process where individual dye molecules clump together to form larger particles. This is primarily driven by intermolecular forces, such as van der Waals interactions, between the hydrophobic dye molecules in an aqueous environment.

Q2: What are the ideal solvent conditions for dissolving Disperse Blue 291?

• Temperature: Increasing the temperature of aqueous solutions significantly enhances the solubility of disperse dyes. For a generic "Disperse Blue," the solubility in water at 80°C is 37 times higher than at 25°C.

• Solvents: Disperse Blue 291G is reportedly slightly soluble in chloroform (B151607) and methanol. Generally, disperse dyes show good solubility in polar aprotic solvents like dimethylformamide (DMF) and acetone, and moderate solubility in alcohols like ethanol.

• pH: A weakly acidic pH range of 4.5 to 5.5 is generally recommended for disperse dye solutions to ensure stability.

Q3: What types of dispersing agents are effective for Disperse Blue 291?

Specific dispersing agent formulations for Disperse Blue 291 are often proprietary. However, based on general knowledge of disperse dyes and patent literature, the following types of dispersing agents are likely to be effective:

• Lignosulfonates: These are commonly used and effective dispersants for a wide range of disperse dyes.

• Naphthalene Sulfonate Formaldehyde Condensates: These offer good thermal stability, which is crucial for high-temperature dyeing processes.[3]

• Anionic and Non-ionic Surfactants: A combination of these can be used to enhance the stability of the dye dispersion.[3] A patent mentioning a composition with "C.I. Disperse Blue 291:1" suggests the use of "dispersing agent MF" and "lignin 85A".[4]

Q4: How can I detect and quantify the aggregation of Disperse Blue 291?

Two common analytical techniques for studying dye aggregation are UV-Vis Spectroscopy and Dynamic Light Scattering (DLS).

• UV-Vis Spectroscopy: Aggregation of dye molecules leads to changes in the electronic absorption spectrum. The formation of "H-aggregates" (face-to-face stacking) typically results in a blue-shift (hypsochromic shift) of the main absorption band, while "J-aggregates" (end-to-end alignment) cause a red-shift (bathochromic shift).[5][6] By monitoring these spectral shifts at varying concentrations, temperatures, or in the presence of different additives, the extent of aggregation can be qualitatively assessed.

• Dynamic Light Scattering (DLS): DLS is a powerful technique for measuring the size distribution of particles in a solution.[7][8][9] It can be used to determine the size of dye aggregates and monitor changes in particle size as a function of experimental conditions. An increase in the measured particle size indicates a higher degree of aggregation.

Quantitative Data

Due to the limited availability of specific quantitative data for Disperse Blue 291 in the public domain, the following table provides generalized solubility information for disperse dyes in common solvents. Researchers should treat this as a starting point and perform their own solubility tests for precise measurements.

Table 1: General Solubility of Disperse Dyes in Various Solvents

Solvent	General Solubility
Water (25°C)	Very Low
Water (80°C)	Low to Moderate
Acetone	Soluble
Ethanol	Soluble
Methanol	Soluble
Chloroform	Slightly Soluble
Dimethylformamide (DMF)	Soluble
Toluene	Sparingly Soluble

Note: This table is based on general information for disperse dyes and may not accurately reflect the specific solubility of Disperse Blue 291.

Experimental Protocols

The following are generalized protocols for analyzing the aggregation of Disperse Blue 291. These should be adapted and optimized for specific experimental setups and objectives.

Protocol 1: UV-Visible Spectroscopy for Aggregation Analysis

Objective: To qualitatively assess the aggregation of Disperse Blue 291 by observing changes in its absorption spectrum.

Materials:

• Disperse Blue 291

• High-purity solvent (e.g., water, ethanol, or DMF)

• UV-Vis Spectrophotometer

• Quartz cuvettes

Procedure:

• Stock Solution Preparation: Prepare a concentrated stock solution of Disperse Blue 291 in a suitable solvent where it is known to be soluble (e.g., DMF).

• Serial Dilutions: Prepare a series of dilutions from the stock solution in the solvent of interest (e.g., water). Concentrations may range from 10⁻⁴ M to 10⁻⁷ M.

• Spectra Acquisition:

  • Record the UV-Vis absorption spectrum for each dilution, scanning across a wavelength range that covers the visible absorption maximum of the dye (typically 400-700 nm).

  • Use the pure solvent as a blank.

• Data Analysis:

  • Plot the absorption spectra for all concentrations on the same graph.

  • Observe any shifts in the wavelength of maximum absorbance (λmax) as the concentration changes. A blue-shift with increasing concentration suggests the formation of H-aggregates, while a red-shift indicates J-aggregates.

  • Deviations from the Beer-Lambert law (a non-linear relationship between absorbance and concentration) can also indicate aggregation.

Protocol 2: Dynamic Light Scattering (DLS) for Particle Size Analysis

Objective: To measure the size distribution of Disperse Blue 291 aggregates in solution.

Materials:

• Disperse Blue 291 solution/dispersion

• DLS instrument

• Disposable or quartz cuvettes

Procedure:

• Sample Preparation:

  • Prepare the Disperse Blue 291 solution or dispersion in the desired solvent system.

  • Filter the sample through a syringe filter (e.g., 0.22 µm or 0.45 µm) to remove any large dust particles or undissolved matter that could interfere with the measurement.

• Instrument Setup:

  • Set the instrument parameters, including the solvent refractive index and viscosity, and the measurement temperature.

  • Allow the instrument to equilibrate to the set temperature.

• Measurement:

  • Carefully transfer the filtered sample into a clean DLS cuvette, avoiding the introduction of air bubbles.

  • Place the cuvette in the DLS instrument and initiate the measurement.

  • Perform multiple measurements for each sample to ensure reproducibility.

• Data Analysis:

  • The DLS software will generate a particle size distribution report, typically showing the average particle size (Z-average) and the polydispersity index (PDI).

  • A larger Z-average and a higher PDI value are indicative of greater aggregation.

  • Analyze the particle size distribution to identify different populations of aggregates.

Visualizations

Caption: Experimental workflow for preparing and analyzing Disperse Blue 291 solutions.

Caption: Troubleshooting logic for addressing Disperse Blue 291 aggregation.

References

• 1. worlddyevariety.com [worlddyevariety.com]
• 2. Low Price Disperse Blue 291.1 Disperse Dyes Suppliers, Manufacturers, Factory - Fucai Chem [colorfuldyes.com]
• 3. How to Prevent the Aggregation of Disperse Dyes in Dyeing?(2) - Knowledge - Sinoever International Co.,Ltd [dyestuffscn.com]
• 4. KR101702513B1 - Disperse dye composition, disperse dye and preparation method and use thereof - Google Patents [patents.google.com]
• 5. primescholars.com [primescholars.com]
• 6. researchgate.net [researchgate.net]
• 7. horiba.com [horiba.com]
• 8. DLS Particle Size Analyzer: Overview and Testing Steps | MtoZ Biolabs [mtoz-biolabs.com]
• 9. materials-talks.com [materials-talks.com]

Technical Support Center: Dyeing Polyester with Disperse Blue 291

This technical support center provides troubleshooting guidance and frequently asked questions to assist researchers, scientists, and drug development professionals in addressing challenges associated with the uneven dyeing of polyester (B1180765) fabrics using Disperse Blue 291.

Troubleshooting Guide

Issue: Streaky or Patchy Dyeing

Q1: My polyester fabric shows streaks and patches after dyeing with Disperse Blue 291. What are the likely causes and how can I fix this?

A1: Streaky or patchy dyeing is a common issue that can stem from several factors related to dye dispersion, migration, and leveling.[1]

• Poor Dye Dispersion: Disperse dyes, including Blue 291, are not soluble in water and exist as fine particles. If these particles clump together (agglomerate), they can lead to uneven color application.[2][3]

  • Solution: Ensure the dye is properly pasted with a small amount of warm water and a dispersing agent before adding it to the dyebath.[4] Utilize a high-quality dispersing agent to maintain a stable dye dispersion throughout the dyeing process, especially at high temperatures.[5]

• Incorrect Temperature Rise: A rapid increase in temperature, particularly between 80°C and 130°C, can cause the dye to rush onto the fiber surface, resulting in poor leveling and unevenness.[6][7]

  • Solution: Employ a slower, controlled rate of temperature rise, typically 1-2°C per minute.[8] This allows for gradual and more uniform dye uptake.

• Inadequate Dyebath Circulation: If the dye liquor does not circulate evenly around the fabric, some areas will be exposed to more dye than others.[1]

  • Solution: Ensure proper agitation and circulation within the dyeing machinery to maintain a homogenous dyebath.[1] For fabric pieces, intermittent stirring can help.

• Improper Auxiliary Concentration: The concentration of leveling and dispersing agents is critical.

  • Solution: Add or increase the concentration of a high-temperature leveling agent to promote even dye distribution and migration.[9][10]

Issue: Color Spots or Stains

Q2: I am observing small, dark color spots on my dyed polyester fabric. What is causing this and how can I prevent it?

A2: Color spots are typically caused by dye agglomeration or the presence of oligomers.

• Dye Aggregation: As mentioned above, undispersed dye particles can adhere to the fabric surface, creating spots.[1]

  • Solution: Improve the initial dye dispersion by making a proper paste.[4] The use of an effective dispersing agent is crucial to prevent dye particles from clumping together during the dyeing cycle.[3][11]

• Polyester Oligomers: Polyester fibers contain low molecular weight polymers called oligomers.[6] During high-temperature dyeing, these can migrate to the fiber surface and crystallize upon cooling, trapping dye particles and forming spots.[12]

  • Solution: Add a dispersing agent that can also help to keep oligomers suspended in the dyebath.[12] After dyeing, cool the bath to 80°C before draining and rinse the fabric with hot water to help remove oligomers.[12]

Issue: Light or Pale Shade

Q3: The final color of my fabric is much lighter than expected. Why is this happening?

A3: A pale shade can result from several factors affecting dye uptake.

• Incorrect Temperature: Disperse dyes require high temperatures to penetrate the compact structure of polyester fibers.[13]

  • Solution: Verify that the dyeing temperature reached and was maintained at the recommended level, typically 130°C for high-temperature dyeing methods.[4][14]

• Improper pH: The pH of the dyebath affects the stability and exhaustion of many disperse dyes.[4]

  • Solution: The dyebath should be weakly acidic, with a pH between 4.5 and 5.5.[15] Use acetic acid to adjust and maintain the optimal pH range.[4]

• Insufficient Dyeing Time: The duration of the dyeing process at the target temperature is important for allowing the dye to diffuse into the fibers.

  • Solution: Ensure the fabric is held at the peak temperature (e.g., 130°C) for a sufficient time, typically 30-60 minutes, depending on the desired shade depth.[16]

Issue: Poor Wash Fastness or Color Bleeding

Q4: The color is bleeding from the fabric during washing. How can I improve the wash fastness?

A4: Poor wash fastness is usually due to unfixed dye remaining on the fiber surface.[17]

• Solution: A post-dyeing treatment called "reduction clearing" is essential. This process uses a reducing agent (like sodium hydrosulfite) and an alkali (like caustic soda) to strip and remove any loose dye from the fabric surface.[17][18] A typical reduction clearing process involves treating the dyed fabric at 70-80°C for 15-20 minutes.[16]

Frequently Asked Questions (FAQs)

Q1: What is Disperse Blue 291 and why is it used for polyester?

A1: Disperse Blue 291 is a type of disperse dye. These dyes are non-ionic, have low water solubility, and are the primary choice for dyeing hydrophobic synthetic fibers like polyester.[3] They work by diffusing into the fiber structure at high temperatures, where they become physically trapped, resulting in good color fastness.[19]

Q2: What is the role of a dispersing agent in the dyeing process?

A2: A dispersing agent is a crucial auxiliary chemical that prevents disperse dye particles from aggregating in the dyebath.[3] It ensures the dye remains as fine, evenly distributed particles, which is essential for achieving a uniform and level dyeing result.[2][5]

Q3: What is the difference between a dispersing agent and a leveling agent?

A3: While both contribute to even dyeing, they have different primary functions. A dispersing agent keeps the dye particles suspended and separated in the water.[20] A leveling agent , on the other hand, slows down the rate of dye uptake by the fibers, allowing the dye more time to migrate across the fabric surface for a more uniform distribution.[20] Leveling agents are also known as retarding agents.[20]

Q4: Why is pH control important when dyeing polyester with Disperse Blue 291?

A4: Maintaining a weakly acidic dyebath (pH 4.5-5.5) is important for several reasons.[15][21] Many disperse dyes can undergo degradation or hydrolysis in alkaline conditions, which can alter the final shade and reduce fastness properties.[21] The optimal pH range ensures satisfactory dye exhaustion and stability.[4][15]

Q5: What is the recommended dyeing temperature for polyester?

A5: For high-temperature (HT) dyeing methods, a temperature of 120-130°C is typically required.[14] This high temperature is necessary to swell the polyester fibers, allowing the disperse dye molecules to penetrate the fiber's internal structure.[13]

Quantitative Data Summary

Table 1: Typical High-Temperature Dyeing Parameters for Polyester

Parameter	Recommended Value	Rationale
Dyeing Temperature	130°C	Swells polyester fibers for dye penetration.[4]
Holding Time at 130°C	30 - 60 minutes	Allows for sufficient dye diffusion into the fiber.[16]
Heating Rate	1 - 2°C / minute	Ensures even dye uptake and prevents streaking.[8]
Dyebath pH	4.5 - 5.5	Optimizes dye stability and exhaustion.[4][15]
Dispersing Agent	0.5 - 1.0 g/L	Prevents dye agglomeration.[8]
Leveling Agent	0.5 - 1.0 g/L	Promotes even dye distribution.[8]

Table 2: Standard Reduction Clearing Process Parameters

Parameter	Recommended Value	Rationale
Temperature	70 - 80°C	Effective for removing surface dye without stripping dye from within the fiber.[16]
Time	15 - 20 minutes	Sufficient time for the chemical reaction to clear unfixed dye.[16]
Sodium Hydrosulfite	1 - 2 g/L	The reducing agent that breaks down the unfixed dye.[16]
Caustic Soda (NaOH)	1 - 2 g/L	Provides the necessary alkaline environment for the reducing agent to work.[16]

Visualizations

References

• 1. autumnchem.com [autumnchem.com]
• 2. Understanding the Role of Dispersing Agents in Polyester Dyeing-Anyang Double Circle Auxiliary Co., Ltd. [en.ayshzj.com]
• 3. autumnchem.com [autumnchem.com]
• 4. textilelearner.net [textilelearner.net]
• 5. texauxchemicals.com [texauxchemicals.com]
• 6. What are Common problems for Disperse dyeing? - TIANKUN Dye Manufacturer & Supplier [tiankunchemical.com]
• 7. How Does Temperature Affect Dyeing? → Question [fashion.sustainability-directory.com]
• 8. benchchem.com [benchchem.com]
• 9. bluelakechem.com [bluelakechem.com]
• 10. Wholesale Levelling Dispersing Agent for polyester dyeing Factory and Pricelist | VANABIO [wanabio.com]
• 11. vichem.vn [vichem.vn]
• 12. skygroupchem.com [skygroupchem.com]
• 13. The Polyester Carrier Dyeing Process Using Disperse Dyes [colourinn.in]
• 14. arpnjournals.org [arpnjournals.org]
• 15. scribd.com [scribd.com]
• 16. autumnchem.com [autumnchem.com]
• 17. pacifictexchem.in [pacifictexchem.in]
• 18. ijarbs.com [ijarbs.com]
• 19. Dispersing and Leveling agent | Dyeing | NICCA Textile Chemicals [nctexchem.com]
• 20. Leveling agents: chemistry and performance [textiletoday.com.bd]
• 21. researchgate.net [researchgate.net]

Technical Support Center: Decolorization of Wastewater Containing Disperse Blue 291

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working on the decolorization of wastewater containing Disperse Blue 291.

Troubleshooting Guides

This section addresses specific issues that may be encountered during decolorization experiments.

Issue	Possible Cause(s)	Suggested Solution(s)
Low Decolorization Efficiency	Inappropriate pH: The pH of the solution significantly affects the surface charge of adsorbents, the activity of microorganisms/enzymes, and the generation of reactive oxygen species in AOPs.[1]	Optimize the pH of the reaction mixture. For many adsorption and biological processes, a near-neutral pH is optimal, while AOPs like the Fenton process often require acidic conditions (around pH 3).[1][2]
Suboptimal Temperature: Temperature influences the rate of reaction and the solubility of the dye. For biological systems, extreme temperatures can denature enzymes.[1]	Adjust the temperature to the optimal range for the chosen method. Biological treatments typically perform well at mesophilic temperatures (25-40°C), while some AOPs may benefit from slightly elevated temperatures.[1]
Incorrect Dosage: Insufficient adsorbent, catalyst, or microbial inoculum will result in incomplete decolorization. Conversely, an excessive amount can lead to agglomeration or scavenging effects, reducing efficiency.[1]	Perform dose-optimization studies to determine the ideal concentration of the active agent (adsorbent, catalyst, or biomass).
High Initial Dye Concentration: A very high concentration of Disperse Blue 291 can be toxic to microorganisms or saturate the active sites of adsorbents and catalysts.[2]	Pretreat the wastewater to reduce the initial dye concentration or dilute the sample before treatment.
Presence of Inhibitors: Other substances in the wastewater (e.g., salts, heavy metals, other organic compounds) can interfere with the decolorization process.[3]	Characterize the wastewater to identify potential inhibitors. Pre-treatment steps like precipitation or filtration may be necessary to remove interfering substances.
Inconsistent or Irreproducible Results	Variability in Wastewater Composition: Real textile wastewater composition can vary significantly between batches.	Use a synthetic wastewater with a known concentration of Disperse Blue 291 for initial experiments to establish a baseline and ensure reproducibility.
Inadequate Mixing: Poor agitation can lead to concentration gradients and incomplete interaction between the dye and the treatment agent.	Ensure uniform mixing throughout the experiment using a magnetic stirrer or orbital shaker at an optimized speed.
Changes in Experimental Conditions: Minor variations in pH, temperature, or reagent concentrations can lead to different outcomes.	Carefully control and monitor all experimental parameters. Calibrate instruments regularly.
Foaming in Bioreactors	Presence of Surfactants: Disperse dyes are often formulated with dispersing agents that can cause foaming.	Add an appropriate antifoaming agent. Be sure to test for any potential interference with the decolorization process.
High Aeration Rate: Excessive aeration in aerobic biological treatments can exacerbate foaming.	Optimize the aeration rate to provide sufficient oxygen for microbial activity without causing excessive foam.
Sludge Generation	Coagulation/Flocculation: The use of chemical coagulants is a common cause of significant sludge production.[4]	Optimize the coagulant dosage to minimize sludge. Consider alternative methods like adsorption or biological treatment that typically generate less sludge.
Biomass Production: Biological treatment processes naturally produce biomass.	Implement a sludge management strategy, which may include dewatering and proper disposal.

Frequently Asked Questions (FAQs)

1. What is the first step I should take if my decolorization experiment is not working?

First, verify all your basic experimental parameters: pH, temperature, mixing speed, and the concentrations of your dye solution and treatment agents.[5] Often, a small deviation in one of these can significantly impact the results. Also, ensure your analytical equipment is calibrated and functioning correctly.

2. How can I determine the concentration of Disperse Blue 291 in my samples?

The concentration of Disperse Blue 291 can be determined spectrophotometrically by measuring the absorbance at its maximum wavelength (λmax).[6] You will need to create a calibration curve using standard solutions of the dye. For more complex matrices, High-Performance Liquid Chromatography (HPLC) with a suitable detector can provide more accurate and selective quantification.

3. What are the main advantages and disadvantages of the different decolorization methods for Disperse Blue 291?

Method	Advantages	Disadvantages
Adsorption	High efficiency, simple operation, cost-effective if using low-cost adsorbents.[7]	Generation of spent adsorbent that requires regeneration or disposal, potential for desorption of the dye.
Biological Treatment	Environmentally friendly, low operational cost, potential for complete mineralization of the dye.[8]	Can be slow, sensitive to toxicity and environmental conditions, may require a nutrient source for microorganisms.[3][9]
Advanced Oxidation Processes (AOPs)	Rapid degradation, effective for recalcitrant dyes, can lead to complete mineralization.[10]	High operational costs (energy and chemical reagents), potential for the formation of toxic byproducts, often requires specific pH conditions.[8]

4. Can I combine different treatment methods?

Yes, integrated approaches are often more effective.[9] For example, a biological treatment could be preceded by a chemical or physical process to reduce toxicity or initial dye concentration. This can enhance the overall efficiency and cost-effectiveness of the treatment.

Experimental Protocols

General Experimental Workflow for Decolorization Studies

References

• 1. scialert.net [scialert.net]
• 2. Optimization of the Parameters Affecting the Fenton Process for Decolorization of Reactive Red 198 (RR-198) from the Aqueous Phase [jhsss.sums.ac.ir]
• 3. iwaponline.com [iwaponline.com]
• 4. pantareiwater.com [pantareiwater.com]
• 5. api.pageplace.de [api.pageplace.de]
• 6. Biodecolorization and Ecotoxicity Abatement of Disperse Dye-Production Wastewater Treatment with Pycnoporus Laccase - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Recent Advances in Adsorption Kinetic Models: Their Application to Dye Types - Arabian Journal of Chemistry [arabjchem.org]
• 8. Environmental Impacts and Biological Technologies Toward Sustainable Treatment of Textile Dyeing Wastewater: A Review [mdpi.com]
• 9. Current Trends on Role of Biological Treatment in Integrated Treatment Technologies of Textile Wastewater - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]

Technical Support Center: Enhancing the Efficiency of Photocatalytic Degradation of Disperse Blue 291

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to enhance the efficiency of photocatalytic degradation of Disperse Blue 291.

Troubleshooting Guide

This guide addresses common issues encountered during the photocatalytic degradation of Disperse Blue 291.

Issue	Possible Cause	Troubleshooting Steps
Low Degradation Efficiency	Suboptimal pH: The surface charge of the photocatalyst and the dye molecule are pH-dependent, affecting adsorption and reaction rates.[1][2][3][4]	1. Determine the point of zero charge (pzc) of your photocatalyst. 2. Adjust the pH of the solution. For azo dyes, acidic conditions are often favorable.[5] However, the optimal pH can vary, with some studies on other disperse dyes showing optimal degradation at neutral or slightly alkaline pH.[6][7] 3. Perform a series of experiments across a pH range (e.g., 3-11) to identify the optimal pH for your specific catalyst and Disperse Blue 291.[2][8]
Incorrect Catalyst Dosage: Too little catalyst provides insufficient active sites, while too much can increase turbidity, scattering light and reducing efficiency.[3][9][10]	1. Start with a moderate catalyst concentration (e.g., 0.5 - 1.0 g/L).[3] 2. Systematically vary the catalyst dosage (e.g., 0.1 g/L to 2.0 g/L) to find the optimal concentration where degradation rate is maximized.[2][5]
Inadequate Light Intensity: The rate of generation of electron-hole pairs is dependent on light intensity.[1][11][12]	1. Ensure your light source has sufficient intensity in the required wavelength range for your photocatalyst. 2. At low light intensities, the degradation rate is often proportional to the light intensity.[11] 3. Be aware that at very high intensities, the rate may become independent of light intensity or even decrease due to thermal effects.[1]
Poor Catalyst Activity: The chosen photocatalyst may not be efficient for Disperse Blue 291 under the experimental conditions.	1. Consider using a different photocatalyst. For disperse dyes, materials like TiO2 and ZnO have been used.[6][13] 2. Doping the photocatalyst with metal or non-metal elements can enhance its efficiency by improving charge separation and extending light absorption into the visible region.[6]
Presence of Scavengers: Other ions or organic matter in the solution can compete for reactive oxygen species (ROS), reducing the degradation efficiency.[1][12]	1. Use deionized water for your experiments to minimize interference from inorganic anions like carbonates, chlorides, and sulfates.[1][12] 2. If working with real wastewater, consider a pre-treatment step to remove interfering substances.
Inconsistent or Irreproducible Results	Catalyst Suspension Issues: Uneven dispersion of the photocatalyst leads to inconsistent active site exposure.	1. Use ultrasonication to disperse the catalyst powder in the solution before starting the experiment. 2. Ensure continuous and vigorous stirring throughout the experiment to maintain a uniform suspension.
Fluctuations in Experimental Conditions: Variations in temperature, pH, or light intensity can affect reaction rates.	1. Use a temperature-controlled reactor.[1] 2. Monitor and maintain a constant pH throughout the experiment. 3. Ensure the light source provides a stable output.
Catalyst Deactivation: The photocatalyst may lose activity over time due to surface poisoning or agglomeration.[5]	1. Test the reusability of your catalyst over several cycles. 2. If deactivation occurs, consider regeneration methods such as washing with deionized water or ethanol (B145695) and drying before reuse.
Difficulty in Monitoring Degradation	Interference in UV-Vis Spectroscopy: The photocatalyst particles can scatter light, and degradation intermediates may absorb at the same wavelength as the dye, leading to inaccurate measurements.[14][15]	1. Before measuring the absorbance, centrifuge or filter the sample to remove the catalyst particles.[15] 2. Consider using analytical techniques like High-Performance Liquid Chromatography (HPLC) or Total Organic Carbon (TOC) analysis for more accurate quantification and to track the formation of intermediates.[2][16]

Frequently Asked Questions (FAQs)

1. What is the general mechanism for the photocatalytic degradation of Disperse Blue 291?

The process involves the generation of highly reactive oxygen species (ROS) that break down the dye molecules.[17] When a semiconductor photocatalyst (like TiO₂) is irradiated with light of sufficient energy, electrons are excited from the valence band to the conduction band, leaving behind holes.[18] These electron-hole pairs react with water and oxygen to produce powerful oxidizing agents like hydroxyl radicals (•OH) and superoxide (B77818) radicals (O₂•⁻), which then attack and degrade the complex structure of the Disperse Blue 291 dye into simpler, less harmful compounds.[1][12][17]

2. How do I choose the right photocatalyst for Disperse Blue 291 degradation?

Commonly used photocatalysts for dye degradation include titanium dioxide (TiO₂) and zinc oxide (ZnO).[6][13][18] The choice depends on factors like the catalyst's bandgap energy, surface area, and stability. For Disperse Blue dyes, modified or doped photocatalysts, such as Mn-doped ZnO, have shown enhanced efficiency.[6] It is advisable to review literature on the degradation of similar azo dyes to select a promising candidate for your experiments.

3. What is the optimal pH for the degradation of Disperse Blue 291?

The optimal pH is a critical parameter that influences the surface charge of both the photocatalyst and the dye molecules, thereby affecting the adsorption of the dye onto the catalyst surface.[1][2][4] For many azo dyes, acidic conditions are favorable. However, for other disperse dyes, neutral or slightly alkaline conditions have been reported as optimal.[6][7] It is crucial to experimentally determine the optimal pH for your specific system by conducting experiments over a range of pH values (e.g., 3 to 11).[2][8]

4. How does the catalyst concentration affect the degradation rate?

Increasing the catalyst dosage generally increases the number of active sites available for the reaction, leading to a higher degradation rate up to a certain point.[2][9][10] However, an excessive amount of catalyst can lead to increased turbidity of the solution, which scatters the incident light and reduces the overall efficiency.[3][9] Therefore, it is important to determine the optimal catalyst loading for your experimental setup.

5. What is the role of light intensity in the photocatalytic process?

Light intensity directly influences the rate of generation of electron-hole pairs in the photocatalyst.[1][11] At lower light intensities, the degradation rate is typically proportional to the intensity.[11] However, at higher intensities, the rate may become independent of the light intensity as the catalyst surface becomes saturated with photons, or it could even decrease due to thermal effects.[1]

6. Can I use an oxidizing agent to enhance the degradation efficiency?

Yes, adding an oxidizing agent like hydrogen peroxide (H₂O₂) or persulfate (S₂O₈²⁻) can significantly improve the degradation rate.[13][19] These agents can act as electron acceptors, which helps to prevent the recombination of electron-hole pairs, and they can also generate additional hydroxyl radicals, thereby accelerating the degradation of the dye.[19]

Experimental Protocols

General Protocol for Photocatalytic Degradation of Disperse Blue 291

• Catalyst Suspension Preparation: Accurately weigh the desired amount of photocatalyst and add it to a specific volume of deionized water. Disperse the catalyst using an ultrasonic bath for 15-30 minutes to ensure a homogenous suspension.

• Dye Solution Preparation: Prepare a stock solution of Disperse Blue 291 in deionized water. From the stock solution, prepare the desired initial concentration of the dye for the experiment.

• Photocatalytic Reaction:

  • Transfer the dye solution to a photoreactor.

  • Add the prepared catalyst suspension to the dye solution.

  • Stir the mixture in the dark for a set period (e.g., 30-60 minutes) to establish adsorption-desorption equilibrium between the dye and the catalyst surface.

  • Turn on the light source (e.g., UV lamp or solar simulator) to initiate the photocatalytic reaction. Maintain constant stirring throughout the experiment.

• Sampling and Analysis:

  • At regular time intervals, withdraw aliquots of the reaction mixture.

  • Immediately centrifuge or filter the samples to remove the photocatalyst particles.[15]

  • Analyze the concentration of Disperse Blue 291 in the supernatant/filtrate using a UV-Vis spectrophotometer at its maximum absorption wavelength (λmax).[7]

  • The degradation efficiency (%) can be calculated using the formula: Degradation Efficiency (%) = [(C₀ - Cₜ) / C₀] * 100, where C₀ is the initial concentration and Cₜ is the concentration at time t.

Data Presentation

Table 1: Effect of Key Parameters on Disperse Blue 291 Degradation Efficiency

Parameter	Range Studied	Optimal Value	Observed Trend	Reference
pH	3 - 11	To be determined experimentally	Degradation efficiency is highly dependent on pH, affecting surface charge and adsorption.[1][2][4]	[2][3][4][6][7][8]
Catalyst Dosage (g/L)	0.1 - 2.0	To be determined experimentally	Efficiency increases with dosage up to an optimum, then decreases due to light scattering.[3][5][9]	[2][3][5][9][10]
Initial Dye Concentration (mg/L)	5 - 50	Lower concentrations	Higher concentrations can lead to reduced light penetration and slower degradation rates.[3][4]	[3][4][5][7]
Light Intensity (W/m²)	Variable	Higher intensity (up to a point)	Degradation rate generally increases with light intensity, but can plateau at high intensities.[1][11][20]	[1][11][20][21][22]
Added Oxidant (H₂O₂) (mM)	0 - 50	To be determined experimentally	Addition of H₂O₂ can significantly enhance the degradation rate by providing more oxidizing species.[13][19]	[13][19]

Visualizations

Caption: Experimental workflow for photocatalytic degradation of Disperse Blue 291.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. Photocatalytic degradation of acid blue 74 by Co: WO3 nanoparticles: Kinetics and response surface methodology studies - PMC [pmc.ncbi.nlm.nih.gov]
• 3. aet.irost.ir [aet.irost.ir]
• 4. Is degradation of dyes even possible without using photocatalysts? – a detailed comparative study - RSC Advances (RSC Publishing) DOI:10.1039/D2RA05779D [pubs.rsc.org]
• 5. researchgate.net [researchgate.net]
• 6. jetir.org [jetir.org]
• 7. ijsdr.org [ijsdr.org]
• 8. mdpi.com [mdpi.com]
• 9. researchgate.net [researchgate.net]
• 10. Catalyst dosage: Significance and symbolism [wisdomlib.org]
• 11. researchgate.net [researchgate.net]
• 12. Photocatalytic Dye Degradation from Textile Wastewater: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. researchgate.net [researchgate.net]
• 15. researchgate.net [researchgate.net]
• 16. staff-old.najah.edu [staff-old.najah.edu]
• 17. What is photoctalytic oxidation? - Green Millennium Inc [greenmillennium.com]
• 18. Photocatalysis - Wikipedia [en.wikipedia.org]
• 19. journal.gnest.org [journal.gnest.org]
• 20. researchgate.net [researchgate.net]
• 21. researchgate.net [researchgate.net]
• 22. The Influence of Light Irradiation on the Photocatalytic Degradation of Organic Pollutants - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Regeneration of Adsorbents for Disperse Blue 291 Removal

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working on the regeneration of adsorbents used for the removal of Disperse Blue 291.

Troubleshooting Guides

This section addresses specific issues that may be encountered during the experimental process of regenerating adsorbents.

Problem	Potential Cause	Suggested Solution
Low Regeneration Efficiency	Incomplete desorption of Disperse Blue 291.	1. Optimize Solvent Selection: Test a range of organic solvents (e.g., ethanol (B145695), methanol, acetone) and aqueous solutions at different pH values (acidic or basic) to find the most effective eluent.[1][2][3] 2. Increase Contact Time/Temperature: Extend the duration of the regeneration step or moderately increase the temperature to enhance desorption kinetics.[4][5] 3. Use a Combination of Methods: Consider a sequential treatment, such as a chemical wash followed by a mild thermal treatment.[4]
Reduced Adsorption Capacity After Regeneration	Structural damage to the adsorbent or residual regenerant blocking active sites.	1. Use Milder Regeneration Conditions: Avoid harsh chemicals (strong acids/bases) or extreme temperatures that can degrade the adsorbent.[6] 2. Thoroughly Wash the Adsorbent: After regeneration, wash the adsorbent with deionized water until the pH is neutral to remove any remaining chemical regenerants.[7] 3. Gentle Drying: Dry the regenerated adsorbent at a moderate temperature (e.g., 60-80°C) to prevent structural collapse.
Inconsistent Regeneration Results	Variability in experimental conditions.	1. Standardize Protocols: Ensure all parameters (e.g., adsorbent mass, regenerant volume, temperature, agitation speed, and time) are kept constant across all regeneration cycles. 2. Homogenize Adsorbent Samples: Ensure the spent adsorbent is well-mixed before taking samples for regeneration experiments.
Fouling of the Adsorbent Surface	Presence of other contaminants in the wastewater that are not removed by the regeneration process.	1. Pre-treatment of Wastewater: If the effluent contains oils, surfactants, or other particulate matter, consider a pre-treatment step before the initial adsorption. 2. Use a Multi-step Regeneration: A sequence of different solvents or a chemical oxidation step might be necessary to remove a broader range of adsorbed substances.[8]
Color Change of Adsorbent After Regeneration	Incomplete removal of the dye or a chemical reaction between the regenerant and the adsorbent/adsorbate.	1. Analyze the Regenerated Adsorbent: Use techniques like FTIR or SEM to check for residual dye or changes in the adsorbent's surface chemistry and morphology. 2. Test Alternative Regenerants: If a chemical reaction is suspected, switch to a different type of regenerant (e.g., from an acid to an organic solvent).

Frequently Asked Questions (FAQs)

General Questions

Q1: What are the most common methods for regenerating adsorbents loaded with disperse dyes like Disperse Blue 291?

A1: The primary methods for regenerating adsorbents used for disperse dye removal are chemical regeneration and thermal regeneration.[8][9][10] Chemical regeneration involves using a solvent or a solution to desorb the dye, while thermal regeneration uses heat to decompose or desorb the dye molecules.[6][7][11]

Q2: How do I choose the best regeneration method for my specific adsorbent?

A2: The choice of regeneration method depends on the type of adsorbent, the nature of the dye, and the cost-effectiveness of the process. For thermally stable adsorbents like activated carbon and some clays, thermal regeneration can be effective.[7][11] For more sensitive adsorbents like biochar or modified natural materials, chemical regeneration with a suitable solvent is often preferred to avoid structural damage.[12][13]

Q3: How many times can I regenerate and reuse my adsorbent?

A3: The reusability of an adsorbent depends on the regeneration method and the robustness of the adsorbent itself. Many studies report that adsorbents can be effectively reused for 3 to 5 cycles with a gradual decrease in adsorption capacity.[12] It is crucial to conduct cycle experiments to determine the practical lifespan of your adsorbent.

Experimental Procedures

Q4: What is a typical starting point for solvent selection in chemical regeneration?

A4: For disperse dyes, which have low water solubility, organic solvents like ethanol, methanol, or acetone (B3395972) are good starting points.[3] Aqueous solutions with adjusted pH (either acidic with HCl or basic with NaOH) can also be effective, as pH can influence the surface charge of the adsorbent and the dye molecules, promoting desorption.[1][2][14]

Q5: What temperature range is recommended for thermal regeneration?

A5: The optimal temperature for thermal regeneration depends on the thermal stability of both the adsorbent and the dye. Temperatures typically range from 200°C to 600°C.[7] It is advisable to start with a lower temperature and gradually increase it to find a balance between effective dye removal and minimal damage to the adsorbent. A thermogravimetric analysis (TGA) of the dye-loaded adsorbent can help identify the optimal temperature range.

Q6: How can I determine if my regeneration process was successful?

A6: The success of regeneration is primarily measured by two factors: regeneration efficiency and the recovery of the adsorbent's original adsorption capacity. Regeneration efficiency is the percentage of the adsorbed dye that is removed from the adsorbent. The recovery of adsorption capacity is determined by conducting adsorption experiments with the regenerated adsorbent and comparing the results to the fresh adsorbent.

Data Interpretation

Q7: My regeneration efficiency is high, but the adsorption capacity of the regenerated adsorbent is low. What does this mean?

A7: This scenario suggests that while the dye is being removed from the adsorbent, the regeneration process itself is damaging the adsorbent's structure or altering its surface chemistry. This can lead to a loss of surface area or active sites, thereby reducing its ability to adsorb the dye in subsequent cycles. Consider using milder regeneration conditions.

Q8: How does the initial dye concentration affect regeneration?

A8: A higher initial dye concentration leads to a higher loading of dye on the adsorbent. This may require more aggressive regeneration conditions (e.g., higher regenerant concentration, longer contact time, or higher temperature) to achieve complete desorption.

Quantitative Data on Adsorbent Regeneration

Data directly pertaining to the regeneration of adsorbents for Disperse Blue 291 is limited in the reviewed literature. However, the following table summarizes regeneration data for other disperse and textile dyes, which can serve as a reference for expected performance.

Adsorbent	Dye	Regeneration Method	Regenerant	Regeneration Efficiency (%)	Adsorption Capacity Retention (%) after several cycles
Zeolite	Disperse Orange 25 & Disperse Blue 79:1	Not specified	Not specified	Not specified	Not specified, but noted as economical and with high potential.[15]
Activated Carbon from Olive Stones	Disperse Blue Palanil & Yellow Terazil	Not specified	Not specified	Not specified	Not specified, but acidic pH favored removal.[16]
Clay Adsorbent Coating	Methylene Blue	Thermal and Chemical	HCl after heating to 160°C	70	Not specified[4]
Chitosan-Biochar Hydrogel Beads	Reactive Brilliant Blue KN-R	Chemical	1 M NaOH	>95 (after 3 cycles)	Consistently high[12]
Diatomite	Methylene Blue	Thermal	Heating at 600°C	~73 (after 3 cycles)	Not specified[7]

Experimental Protocols

Chemical Regeneration (Solvent Elution)

This protocol provides a general procedure for regenerating adsorbents using a solvent. Researchers should optimize parameters such as solvent type, concentration, contact time, and temperature for their specific adsorbent-adsorbate system.

• Preparation:

  • Separate the dye-loaded adsorbent from the aqueous solution by filtration or centrifugation.

  • Wash the adsorbent with deionized water to remove any unbound dye molecules.

  • Dry the adsorbent at a low temperature (e.g., 60°C) to a constant weight.

• Desorption:

  • Place a known mass of the dried, dye-loaded adsorbent into a flask.

  • Add a specific volume of the chosen regenerant solution (e.g., 50% ethanol in water, 0.1 M HCl, or 0.1 M NaOH).

  • Agitate the mixture at a constant speed and temperature for a predetermined time (e.g., 2 hours).

• Post-Treatment:

  • Separate the regenerated adsorbent from the eluent.

  • Analyze the eluent using a UV-Vis spectrophotometer to determine the concentration of desorbed Disperse Blue 291.

  • Wash the regenerated adsorbent thoroughly with deionized water until the filtrate is neutral.

  • Dry the adsorbent at a moderate temperature (e.g., 60-80°C).

• Reusability Test:

  • Use the regenerated adsorbent for a new adsorption cycle under the same initial conditions to determine its adsorption capacity.

  • Repeat the adsorption-regeneration cycle multiple times to evaluate the long-term stability of the adsorbent.

Thermal Regeneration

This protocol is suitable for thermally stable adsorbents like activated carbon or certain clays.

• Preparation:

  • Separate and dry the dye-loaded adsorbent as described in the chemical regeneration protocol.

• Thermal Treatment:

  • Place the dried, dye-loaded adsorbent in a crucible.

  • Heat the crucible in a muffle furnace to the desired temperature (e.g., 400°C) for a specific duration (e.g., 1-2 hours) in an inert or limited oxygen atmosphere.

• Cooling and Washing:

  • Allow the adsorbent to cool down to room temperature in a desiccator.

  • Wash the regenerated adsorbent with deionized water to remove any ash or residual byproducts.

  • Dry the adsorbent before reuse.

• Reusability Test:

  • Conduct subsequent adsorption experiments to assess the recovered adsorption capacity.

Visualizations

References

• 1. researchgate.net [researchgate.net]
• 2. Regeneration performance of clay-based adsorbents for the removal of industrial dyes: a review - RSC Advances (RSC Publishing) DOI:10.1039/C8RA04290J [pubs.rsc.org]
• 3. ajol.info [ajol.info]
• 4. mdpi.com [mdpi.com]
• 5. mdpi.com [mdpi.com]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. Regeneration of dye-saturated activated carbon through advanced oxidative processes: A review - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. Regeneration performance of clay-based adsorbents for the removal of industrial dyes: a review [pubmed.ncbi.nlm.nih.gov]
• 11. Adsorption of textile dyes with Activated Carbon • Chiemivall [carbonactivo.com]
• 12. mdpi.com [mdpi.com]
• 13. mdpi.com [mdpi.com]
• 14. researchgate.net [researchgate.net]
• 15. iwaponline.com [iwaponline.com]
• 16. researchgate.net [researchgate.net]

"issues with Disperse blue 291 stability in finishing processes"

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to address common issues encountered during the use of Disperse Blue 291 in finishing processes. The information is tailored for researchers, scientists, and drug development professionals to assist in their experimental work.

Troubleshooting Guides

This section offers step-by-step guidance to resolve specific problems that may arise during the application of Disperse Blue 291.

Issue 1: Poor or Uneven Dyeing Results

Symptom: The final product exhibits streaky, patchy, or inconsistent color.

Possible Causes & Solutions:

Cause	Recommended Action
Improper Dye Dispersion	Ensure the dye is thoroughly dispersed before application. Optimize the particle size of the dye to ensure uniform and high-diffusion particles for consistent penetration.[1] Use a high-temperature dispersing agent (e.g., 0.5 - 1.0 g/L).
Incorrect pH of Dyebath	Adjust the pH of the dyebath to the optimal weakly acidic range of 4.5-5.5 using acetic acid.[2]
Inadequate Temperature Control	Employ a slower rate of temperature rise, especially between 80°C and 130°C.[2] Verify that the dyeing temperature reaches and is maintained at the recommended level (typically 130°C).[2]
Poor Fabric Preparation	Thoroughly scour the polyester (B1180765) fabric to remove any oils, sizing agents, or other impurities that can hinder uniform dye penetration.[2]
Inappropriate Auxiliary Selection	Use a high-temperature leveling agent (e.g., 0.5 - 1.0 g/L) to promote even dye distribution.[2]

Troubleshooting Workflow for Uneven Dyeing:

Troubleshooting workflow for uneven dyeing.

Issue 2: Poor Color Fastness

Symptom: The color of the finished product fades, bleeds, or rubs off easily.

Possible Causes & Solutions:

Cause	Recommended Action
Inadequate Fixation	Ensure the thermal fixation process is carried out at the correct temperature and for the appropriate duration. Use appropriate fixing agents to improve the bond between the dye and the fiber.[1][3]
Improper After-treatment	Perform a thorough reduction clearing after dyeing to remove any unfixed surface dye.[2] Ensure adequate rinsing after reduction clearing to remove all residual chemicals.[2]
Incorrect Finishing Agents	Be aware that some softeners and other finishing chemicals can negatively impact color fastness.[4] Test the compatibility of all finishing agents with Disperse Blue 291 before application.

Frequently Asked Questions (FAQs)

Q1: What is the optimal pH for the stability of Disperse Blue 291?

A1: The optimal pH range for the stability of Disperse Blue 291 is weakly acidic, typically between 4.5 and 5.5.[2] Dyeing outside of this range, especially under alkaline conditions, can lead to hydrolysis of the dye molecule and a change in shade.

Q2: What are the known color fastness properties of Disperse Blue 291?

A2: The color fastness of Disperse Blue 291 can be summarized as follows:

Fastness Property	Rating
Light (Xenon)	5-6
Washing	4-5
Sublimation	3-4
Rubbing (Dry)	4-5
Rubbing (Wet)	4-5

Ratings are on a scale of 1-5 for washing, sublimation, and rubbing (5 being excellent) and 1-8 for light fastness (8 being excellent).

Q3: What can cause the dispersion of Disperse Blue 291 to become unstable?

A3: Several factors can lead to the instability of a Disperse Blue 291 dispersion, including:

• Incorrect pH: Deviating from the optimal 4.5-5.5 range.

• High Temperature: While necessary for dyeing, excessive temperatures can destabilize the dispersion.

• Impurities in the Dye: Can adversely affect the dispersion state.

• Improper Auxiliaries: Incompatible or insufficient amounts of dispersing agents.

• High Water Hardness: The presence of calcium and magnesium ions can cause dye agglomeration.

Q4: What is the likely degradation pathway for Disperse Blue 291?

A4: Disperse Blue 291 is a single azo dye. Azo dyes are known to be susceptible to reductive cleavage of the azo bond (-N=N-) under anaerobic conditions, which can lead to the formation of aromatic amines.[5][6] The manufacturing process involves 2,4-Dinitro-6-bromoaniline, which is a known metabolite of some azo dyes.[7][8] Additionally, the acetamide (B32628) group in the Disperse Blue 291 molecule may be susceptible to hydrolysis under certain alkaline conditions.[9][10]

Proposed Degradation Pathway of Disperse Blue 291:

References

• 1. autumnchem.com [autumnchem.com]
• 2. benchchem.com [benchchem.com]
• 3. cpl-polydadmac.com [cpl-polydadmac.com]
• 4. researchgate.net [researchgate.net]
• 5. Azo dyes degradation by microorganisms – An efficient and sustainable approach - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Recent Advances in Azo Dye Degrading Enzyme Research - PMC [pmc.ncbi.nlm.nih.gov]
• 7. worlddyevariety.com [worlddyevariety.com]
• 8. 2-溴-4,6-二硝基苯胺 94% | Sigma-Aldrich [sigmaaldrich.com]
• 9. researchgate.net [researchgate.net]
• 10. Hydrolysis of Acetamide on Low-Index CeO2 Surfaces: Ceria as a Deamidation and General De-esterification Catalyst - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Mitigating the Toxic Effects of Disperse Blue 291 Byproducts

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with Disperse Blue 291 and its byproducts. The information is designed to address specific issues that may be encountered during in vitro experiments.

Frequently Asked Questions (FAQs)

Q1: What are the primary toxic byproducts of Disperse Blue 291?

A1: Disperse Blue 291 is an azo dye. The primary mechanism of its breakdown, particularly under reductive conditions that can occur biologically, involves the cleavage of the azo bond (-N=N-). This reductive cleavage is predicted to yield two main aromatic amine byproducts: 2-bromo-4,6-dinitroaniline (B162937) and N-(5-amino-2-methoxyphenyl)acetamide . These aromatic amines are the primary concern for toxicity in experimental settings.

Q2: What are the known toxic effects of these aromatic amine byproducts?

A2: Aromatic amines, the class of compounds to which the byproducts of Disperse Blue 291 belong, are known to exhibit a range of toxic effects. In vitro studies have demonstrated that these compounds can be genotoxic, mutagenic, and cytotoxic.[1][2][3] The primary mechanism of their toxicity is often attributed to metabolic activation into reactive electrophilic species that can form adducts with DNA and proteins, leading to cellular damage.

Q3: How can I detect the presence of these byproducts in my experiments?

A3: The presence of 2-bromo-4,6-dinitroaniline and N-(5-amino-2-methoxyphenyl)acetamide can be detected and quantified using analytical techniques such as High-Performance Liquid Chromatography coupled with Mass Spectrometry (HPLC-MS).[4][5][6] This method allows for the separation and identification of the individual byproducts from the parent dye and other components in the experimental medium.

Troubleshooting Guides

Problem 1: Unexpected Cell Death or Reduced Viability in Cultures Treated with Disperse Blue 291

Possible Cause: The observed cytotoxicity may be due to the parent Disperse Blue 291 dye itself or, more likely, its conversion to toxic aromatic amine byproducts by cellular enzymes. Aromatic amines can induce oxidative stress and apoptosis.

Troubleshooting Steps:

• Confirm Byproduct Formation: Analyze the cell culture medium using HPLC-MS to confirm the presence of 2-bromo-4,6-dinitroaniline and N-(5-amino-2-methoxyphenyl)acetamide.

• Dose-Response and Time-Course Analysis: Perform a dose-response experiment with a range of Disperse Blue 291 concentrations and a time-course study to understand the kinetics of toxicity.

• Implement Mitigation Strategies:

  • Antioxidant Co-treatment: Supplement the cell culture medium with antioxidants to counteract oxidative stress. N-acetylcysteine (NAC) and Vitamin E (alpha-tocopherol) are commonly used antioxidants. Refer to the table below for suggested starting concentrations.

  • Enzymatic Detoxification: Consider the use of enzymatic methods to detoxify the aromatic amines. Peroxidases, for example, can oxidize aromatic amines to less toxic compounds.[7]

Quantitative Data on Disperse Blue 291 and Precursor Toxicity

Compound	Test System	Endpoint	Result
Disperse Blue 291	Fish Acute Toxicity	LC50	0.0675 mg/L
2-Bromo-4,6-dinitroaniline	Daphnia Magna Acute Toxicity	EC50	11.5 mg/L

Source: OECD QSAR Toolbox predictions.[8]

Problem 2: Evidence of Genotoxicity (e.g., DNA damage, micronuclei formation) in Experimental Cells

Possible Cause: The aromatic amine byproducts of Disperse Blue 291 can be metabolically activated to reactive intermediates that bind to DNA, causing mutations and chromosomal damage. This can activate DNA damage response pathways involving proteins like p53.

Troubleshooting Steps:

• Assess DNA Damage: Utilize assays such as the Comet assay or staining for γ-H2AX foci to quantify the extent of DNA damage.

• Evaluate p53 Activation: Monitor the activation of the p53 pathway by examining the phosphorylation of p53 and the expression of its downstream target genes (e.g., p21, BAX) using Western blotting or RT-qPCR.[9][10][11]

• Mitigation with Antioxidants: Co-treatment with antioxidants like NAC can reduce the formation of reactive oxygen species (ROS) that contribute to DNA damage.

Experimental Protocols

Protocol 1: Mitigation of Aromatic Amine Cytotoxicity using N-acetylcysteine (NAC)

Objective: To determine the effective concentration of NAC in mitigating the cytotoxic effects of Disperse Blue 291 byproducts.

Materials:

• Cell line of interest (e.g., HepG2)

• Complete cell culture medium

• Disperse Blue 291

• N-acetylcysteine (NAC) stock solution (e.g., 1 M in sterile water)

• Cell viability assay kit (e.g., MTT, PrestoBlue)

• 96-well cell culture plates

Procedure:

• Cell Seeding: Seed cells in a 96-well plate at a density that will allow for logarithmic growth during the experiment.

• Treatment Preparation: Prepare a serial dilution of Disperse Blue 291 in complete cell culture medium. For each Disperse Blue 291 concentration, prepare a parallel set of solutions also containing a range of NAC concentrations (e.g., 1, 5, 10 mM). Include vehicle controls (medium only) and NAC-only controls.

• Cell Treatment: Remove the seeding medium and add the treatment solutions to the respective wells.

• Incubation: Incubate the plate for a predetermined time (e.g., 24, 48, or 72 hours).

• Cell Viability Assessment: At the end of the incubation period, perform the cell viability assay according to the manufacturer's instructions.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control. Plot dose-response curves to determine the protective effect of NAC.

Protocol 2: Analysis of Byproduct Formation by HPLC-MS

Objective: To identify and quantify the formation of 2-bromo-4,6-dinitroaniline and N-(5-amino-2-methoxyphenyl)acetamide in cell culture medium.

Materials:

• Cell culture medium samples from experiments with Disperse Blue 291

• Analytical standards for 2-bromo-4,6-dinitroaniline and N-(5-amino-2-methoxyphenyl)acetamide

• Acetonitrile (HPLC grade)

• Formic acid (LC-MS grade)

• Water (LC-MS grade)

• HPLC system coupled to a mass spectrometer (e.g., Triple Quadrupole or TOF)

• C18 reverse-phase HPLC column

Procedure:

• Sample Preparation: Centrifuge the cell culture medium samples to remove cells and debris. Collect the supernatant. A solid-phase extraction (SPE) step may be necessary to concentrate the analytes and remove interfering substances.

• Standard Curve Preparation: Prepare a series of standard solutions of 2-bromo-4,6-dinitroaniline and N-(5-amino-2-methoxyphenyl)acetamide in a clean matrix (e.g., fresh cell culture medium) to create a calibration curve.

• HPLC-MS Analysis:

  • Mobile Phase A: Water with 0.1% formic acid

  • Mobile Phase B: Acetonitrile with 0.1% formic acid

  • Gradient: Develop a suitable gradient to separate the parent dye from its byproducts. For example, a linear gradient from 5% to 95% B over 15 minutes.

  • Mass Spectrometry: Operate the mass spectrometer in a positive ion mode and use Multiple Reaction Monitoring (MRM) for targeted quantification of the byproducts, or a full scan mode for identification.

• Data Analysis: Identify the peaks corresponding to the byproducts by comparing their retention times and mass-to-charge ratios (m/z) with the analytical standards. Quantify the concentration of each byproduct using the calibration curve.

Signaling Pathways and Visualizations

The toxic effects of the aromatic amine byproducts of Disperse Blue 291 are often mediated through the induction of oxidative stress, which can subsequently activate several key signaling pathways.

Oxidative Stress and Nrf2 Signaling Pathway

Aromatic amines can lead to the generation of reactive oxygen species (ROS), causing oxidative stress within the cell. The cell's primary defense against oxidative stress is the Nrf2-ARE (Nuclear factor erythroid 2-related factor 2 - Antioxidant Response Element) pathway.[12]

Caption: Oxidative stress response to aromatic amines via the Nrf2 pathway.

DNA Damage and p53 Activation Pathway

Genotoxic byproducts can cause DNA damage, leading to the activation of the tumor suppressor protein p53. Activated p53 can induce cell cycle arrest to allow for DNA repair or, if the damage is too severe, trigger apoptosis.

Caption: p53-mediated response to DNA damage from aromatic amines.

MAPK Signaling Pathway Activation

Aromatic amine-induced cellular stress can also activate Mitogen-Activated Protein Kinase (MAPK) signaling pathways, such as p38 and ERK, which are involved in regulating inflammation, apoptosis, and cell survival.[13][14][15]

Caption: MAPK signaling pathways activated by aromatic amine-induced stress.

Experimental Workflow for Mitigation Analysis

Caption: Workflow for assessing mitigation of Disperse Blue 291 byproduct toxicity.

References

• 1. Monocyclic aromatic amines as potential human carcinogens: old is new again - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Novel, unifying mechanism for aromatic primary-amines (therapeutics, carcinogens and toxins): electron transfer, reactive oxygen species, oxidative stress and metabolites - MedChemComm (RSC Publishing) [pubs.rsc.org]
• 3. researchgate.net [researchgate.net]
• 4. lcms.cz [lcms.cz]
• 5. sciex.com [sciex.com]
• 6. A Mass Spectrometry-Based Approach for Characterization of Red, Blue, and Purple Natural Dyes - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Primary aromatic amines: their N-oxidative bioactivation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. One moment, please... [dergi-fytronix.com]
• 9. In Vitro Metabolism and p53 Activation of Genotoxic Chemicals: Abiotic CYP Enzyme vs Liver Microsomes - PMC [pmc.ncbi.nlm.nih.gov]
• 10. The impact of p53 function on the metabolic activation of the carcinogenic air pollutant 3-nitrobenzanthrone and its metabolites 3-aminobenzanthrone and N-hydroxy-3-aminobenzanthrone in human cells - PMC [pmc.ncbi.nlm.nih.gov]
• 11. pubs.acs.org [pubs.acs.org]
• 12. Amino-PAHs activated Nrf2/ARE anti-oxidative defense system and promoted inflammatory responses: the regulation of PI3K/Akt pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 13. dovepress.com [dovepress.com]
• 14. Impact of environmental toxicants on p38- and ERK-MAPK signaling pathways in the central nervous system - PMC [pmc.ncbi.nlm.nih.gov]
• 15. einstein.elsevierpure.com [einstein.elsevierpure.com]

Reference Data & Comparative Studies

A Comparative Guide to Disperse Blue 291 and Other Blue Disperse Dyes for Polyester

For researchers, scientists, and drug development professionals, the selection of an appropriate disperse dye for polyester (B1180765) is critical to achieving desired coloration, durability, and performance in various applications, including textiles and advanced material sciences. This guide provides an objective, data-driven comparison of Disperse Blue 291 against other commercially significant blue disperse dyes used for polyester. The performance of these dyes is evaluated based on key fastness properties, supported by standardized experimental data.

Disperse dyes are non-ionic colorants with low water solubility, making them ideal for dyeing hydrophobic synthetic fibers like polyester.[1] The choice of a specific blue disperse dye depends on a multitude of factors, including the desired shade, required fastness properties, and the specific application's demands. This guide focuses on a comparative analysis of Disperse Blue 291, an azo dye, against other prevalent azo and anthraquinone (B42736) blue disperse dyes.[2][3]

Comparative Performance Data

The following table summarizes the key performance indicators of Disperse Blue 291 and a selection of other common blue disperse dyes for polyester. The fastness properties are rated on a scale of 1 to 8 for light fastness (where 8 indicates the highest fastness) and 1 to 5 for other fastness properties (where 5 is the best).

Dye Name	C.I. Name	CAS Number	Chemical Class	Light Fastness (ISO 105-B02)	Wash Fastness (ISO 105-C06)	Sublimation Fastness (ISO 105-P01)
Disperse Blue 291	Disperse Blue 291	56548-64-2	Azo	5-6	4-5	4
Disperse Blue 56	Disperse Blue 56	12217-79-7	Anthraquinone	6	4	3
Disperse Blue 60	Disperse Blue 60	12217-80-0	Anthraquinone	6-7	5	5
Disperse Blue 73	Disperse Blue 73	12222-75-2	Anthraquinone	5-6	4-5	4
Disperse Blue 79	Disperse Blue 79	12239-34-8	Azo	5	5	4-5
Disperse Blue 183	Disperse Blue 183	2309-94-6	Azo	5-6	4-5	4-5

Note: The data presented is a synthesis from multiple sources and may exhibit slight variations based on the specific experimental conditions and testing laboratories.[4][5][6][7][8]

Key Performance Insights

Disperse Blue 291 demonstrates a good balance of properties, with a light fastness rating of 5-6 and good to excellent wash and sublimation fastness.[4][5] As a single azo dye, it is primarily used for dyeing and printing on polyester and its blends.[9]

In comparison, anthraquinone dyes like Disperse Blue 56 and Disperse Blue 60 are known for their bright shades and generally good light fastness.[2] Disperse Blue 60, in particular, exhibits excellent wash and sublimation fastness, making it suitable for applications requiring high durability.[8]

Other azo dyes such as Disperse Blue 79 and Disperse Blue 183 are also widely used. Disperse Blue 79 is noted for its excellent wash and sublimation fastness and is often used for deep navy shades.[8] Disperse Blue 183 also offers a good profile of fastness properties.[8]

Experimental Protocols

The following are detailed methodologies for the key experiments cited in the comparison table.

Light Fastness Testing (ISO 105-B02)

This test determines the resistance of the color of textiles to the action of an artificial light source representing natural daylight.

Apparatus:

• Xenon arc lamp fading apparatus

• Blue wool standards (rated 1-8)

• Grey scale for assessing color change

Procedure:

• A specimen of the dyed polyester fabric is exposed to the light from a xenon arc lamp under specified conditions of temperature and humidity.

• Simultaneously, a set of blue wool standards is exposed under the same conditions.

• The exposure is continued until a specified contrast is observed between the exposed and unexposed portions of the specimen or the blue wool standards.

• The light fastness is assessed by comparing the change in color of the specimen with that of the blue wool standards, rated on a scale of 1 to 8.

Washing Fastness Testing (ISO 105-C06)

This test evaluates the resistance of the color of textiles to domestic and commercial laundering procedures.

Apparatus:

• Launder-Ometer or similar apparatus for mechanical agitation at a specified temperature.

• Stainless steel balls (for mechanical action).

• Multifiber adjacent fabric (containing strips of different fibers like cotton, nylon, polyester, etc.).

• Standard ECE reference detergent.

• Grey scale for assessing color change and staining.

Procedure:

• A specimen of the dyed polyester fabric is stitched together with a multifiber adjacent fabric.

• The composite specimen is placed in a stainless steel container with a specified volume of detergent solution and stainless steel balls.

• The container is then agitated in the Launder-Ometer for a specified time and at a specific temperature (e.g., 60°C for 30 minutes for test C2S).

• After agitation, the specimen is rinsed and dried.

• The change in color of the dyed specimen and the degree of staining on each fiber of the multifiber adjacent fabric are assessed using the grey scales.

Sublimation Fastness Testing (ISO 105-P01)

This test determines the resistance of the color of textiles to the action of dry heat, which can cause the dye to sublimate and potentially stain adjacent materials.

Apparatus:

• Heat press or a suitable heating device capable of maintaining a specified temperature.

• Undyed polyester fabric.

• Grey scale for assessing staining.

Procedure:

• A specimen of the dyed polyester fabric is placed between two pieces of undyed polyester fabric.

• The composite specimen is placed in the heating device and subjected to a specified temperature (e.g., 180°C or 210°C) for a specific duration (e.g., 30 seconds).

• After the heat treatment, the degree of staining on the undyed polyester fabrics is assessed using the grey scale.

Visualization of Experimental Workflow

The following diagram illustrates the general workflow for the performance evaluation of disperse dyes on polyester.

Caption: Workflow for Performance Evaluation of Disperse Dyes.

Logical Relationship of Dye Properties

The selection of a disperse dye is often a trade-off between different properties. The following diagram illustrates the relationship between the chemical class of the dye and its typical performance characteristics.

Caption: Relationship between Dye Class and Performance.

References

• 1. aatcc.org [aatcc.org]
• 2. benchchem.com [benchchem.com]
• 3. epsilonpigments.com [epsilonpigments.com]
• 4. colorkem.com [colorkem.com]
• 5. China Biggest Disperse Blue 291:1 Suppliers & Manufacturers & Factory - MSDS Sheet - Sinoever [dyestuffscn.com]
• 6. shubhamcolor.com [shubhamcolor.com]
• 7. MamtaExim | Disperse Dyes [mamtaexim.com]
• 8. worlddyevariety.com [worlddyevariety.com]
• 9. scispace.com [scispace.com]

A Comparative Toxicological Analysis of Disperse Blue 291 and Disperse Blue 1

A comprehensive review of the toxicological profiles of the azo dye Disperse Blue 291 and the anthraquinone (B42736) dye Disperse Blue 1 reveals distinct mechanisms of toxicity, with Disperse Blue 291 exhibiting significant genotoxic and cytotoxic effects at the cellular level, while Disperse Blue 1 is primarily associated with carcinogenicity in animal models, driven by a secondary mechanism involving the formation of bladder calculi. This guide provides a detailed comparison of their toxicity, supported by experimental data, for researchers, scientists, and drug development professionals.

Quantitative Toxicological Data Summary

The following table summarizes the key toxicological data for Disperse Blue 291 and Disperse Blue 1, facilitating a direct comparison of their adverse effects.

Toxicological Endpoint	Disperse Blue 291	Disperse Blue 1
Chemical Class	Azo Dye	Anthraquinone Dye
Acute Oral Toxicity (LD50)	Data not available	>2,000 mg/kg (mice), >3,000 mg/kg (rats)[1]
Genotoxicity/Mutagenicity	Genotoxic and mutagenic in human HepG2 cells (increased comet tail length and micronuclei frequency)[2]; Mutagenic in Salmonella typhimurium[3]	Mutagenic in Salmonella typhimurium; induced sister chromatid exchange and chromosomal aberrations in Chinese hamster ovary cells[4]
Cytotoxicity	Decreased cell viability in human HepG2 cells[2]	Impaired cell viability and mitochondrial function in IPEC-J2 and MPEK-BL6 cells[5]
Carcinogenicity	Data not available	Classified as "reasonably anticipated to be a human carcinogen" (NTP); "possibly carcinogenic to humans" (IARC, Group 2B)[5]. Caused urinary bladder neoplasms in rats[4][6].
Skin Sensitization	May cause an allergic skin reaction[7]	Moderate sensitizer (B1316253) in guinea pigs[1]
Aquatic Toxicity (LC50)	0.0675 mg/L (Fish)[8]	Data not available

Experimental Protocols

Detailed methodologies for the key experiments cited in this guide are provided below to ensure transparency and reproducibility.

Disperse Blue 291: Genotoxicity and Cytotoxicity Assays in HepG2 Cells

The following protocols are based on the study by Tsuboy et al. (2007) which investigated the effects of Disperse Blue 291 on the human hepatoma cell line HepG2.[2]

1. Cell Culture and Treatment:

• HepG2 cells were cultured in Dulbecco's Modified Eagle Medium (DMEM) supplemented with 10% fetal bovine serum, 100 U/mL penicillin, and 100 µg/mL streptomycin (B1217042) at 37°C in a humidified atmosphere with 5% CO2.

• For the experiments, cells were seeded in appropriate culture plates and allowed to attach for 24 hours.

• Disperse Blue 291 was dissolved in dimethyl sulfoxide (B87167) (DMSO) and added to the cell cultures at final concentrations ranging from 200 to 1000 µg/mL. Control cells were treated with DMSO alone.

2. Comet Assay (Single Cell Gel Electrophoresis):

• After a 3-hour treatment with Disperse Blue 291, HepG2 cells were harvested and suspended in low melting point agarose.

• The cell suspension was layered onto a microscope slide pre-coated with normal melting point agarose.

• The slides were immersed in a lysis solution (2.5 M NaCl, 100 mM EDTA, 10 mM Tris, pH 10, with 1% Triton X-100 and 10% DMSO added just before use) for 1 hour at 4°C.

• The slides were then placed in an electrophoresis chamber with an alkaline buffer (300 mM NaOH, 1 mM EDTA, pH > 13) for 20 minutes to allow for DNA unwinding.

• Electrophoresis was conducted for 20 minutes at 25 V and 300 mA.

• After electrophoresis, the slides were neutralized with 0.4 M Tris buffer (pH 7.5), stained with ethidium (B1194527) bromide, and analyzed using a fluorescence microscope equipped with an image analysis system. The extent of DNA migration (comet tail length) was used as a measure of DNA damage.

3. Micronucleus Test:

• HepG2 cells were treated with Disperse Blue 291 for 24 hours.

• After treatment, the cells were harvested, treated with a hypotonic solution, and fixed in methanol:acetic acid (3:1).

• The fixed cells were dropped onto clean microscope slides, air-dried, and stained with Giemsa.

• The frequency of micronucleated cells was determined by scoring at least 1000 binucleated cells per concentration under a light microscope.

4. Cell Viability Assay:

• Cell viability was assessed using the Trypan Blue exclusion method.

• After treatment with Disperse Blue 291 for 24 hours, the cells were harvested and incubated with a 0.4% Trypan Blue solution.

• The number of viable (unstained) and non-viable (blue-stained) cells was counted using a hemocytometer. Cell viability was expressed as a percentage of the total cell count.

Disperse Blue 1: Skin Sensitization Study in Guinea Pigs

The following protocol is a generalized description of the Guinea Pig Maximization Test (GPMT) as referenced in the safety assessment of Disperse Blue 1.[1]

1. Animals:

• Young adult female albino guinea pigs were used for the study.

2. Induction Phase:

• Day 0 (Intradermal Injections): Three pairs of intradermal injections were made in the shoulder region of each animal.

  • One injection of Freund's Complete Adjuvant (FCA) emulsified with water (1:1).

  • One injection of the test substance (Disperse Blue 1) in a suitable vehicle.

  • One injection of the test substance emulsified in FCA.

• Day 7 (Topical Application): The same shoulder region was shaved and treated with the test substance, typically at a high, non-irritating concentration, under an occlusive patch for 48 hours.

3. Challenge Phase:

• Day 21: A challenge patch containing a non-irritating concentration of Disperse Blue 1 in a suitable vehicle was applied to a naive site on the flank of each animal for 24 hours. A control patch with the vehicle alone was applied to the opposite flank.

4. Evaluation:

• The challenge sites were observed for signs of erythema and edema at 24 and 48 hours after patch removal.

• The severity of the skin reactions was scored using a standardized scale (e.g., the Magnusson and Kligman scale).

• The incidence and severity of skin reactions in the test group were compared to a control group that underwent the same procedure without exposure to Disperse Blue 1 during the induction phase. A significantly higher incidence and severity of reactions in the test group indicated that Disperse Blue 1 is a skin sensitizer.

Signaling Pathways and Mechanisms of Toxicity

The toxicity of Disperse Blue 291 and Disperse Blue 1 is mediated by distinct molecular mechanisms, as illustrated in the following diagrams.

Proposed toxicity pathway for Disperse Blue 291.

Proposed toxicity pathways for Disperse Blue 1.

The genotoxicity of the azo dye, Disperse Blue 291, is understood to be initiated by its metabolic reduction, a process that can be carried out by enzymes such as azo reductases present in the liver and gut microbiota. This metabolic process leads to the formation of reactive intermediates, including aromatic amines, which can then form adducts with DNA.[9][10] These DNA adducts can disrupt the normal structure and function of DNA, leading to DNA damage, such as strand breaks. This DNA damage is the underlying cause of the observed genotoxic and mutagenic effects, which can ultimately result in cytotoxicity and a decrease in cell viability.

In contrast, the toxicity of the anthraquinone dye, Disperse Blue 1, appears to follow at least two distinct pathways. As an anthraquinone, Disperse Blue 1 has the potential to undergo metabolic redox cycling, leading to the generation of reactive oxygen species (ROS).[11][12][13] An excess of ROS can induce oxidative stress, which is known to activate various cellular signaling pathways, including the c-Jun N-terminal kinase (JNK) signaling pathway.[11] Activation of the JNK pathway can, in turn, trigger apoptosis, or programmed cell death.

Furthermore, in rodent models, oral administration of Disperse Blue 1 has been shown to lead to the formation of urinary bladder calculi.[4][5][6] These solid masses are thought to cause chronic physical irritation and inflammation of the bladder lining, leading to increased cell proliferation. This sustained proliferative state is considered a significant contributing factor to the development of urinary bladder neoplasms observed in these animals.[4][5][6]

Conclusion

References

• 1. cir-reports.cir-safety.org [cir-reports.cir-safety.org]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. ntp.niehs.nih.gov [ntp.niehs.nih.gov]
• 5. Disperse Blue 1 - 15th Report on Carcinogens - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 6. Abstract for TR-299 [ntp.niehs.nih.gov]
• 7. mdpi.com [mdpi.com]
• 8. Genotoxicity of textile dye C.I. Disperse Blue 291 in mouse bone marrow - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Frontiers | Molecular Modeling Study of the Genotoxicity of the Sudan I and Sudan II Azo Dyes and Their Metabolites [frontiersin.org]
• 10. Molecular Modeling Study of the Genotoxicity of the Sudan I and Sudan II Azo Dyes and Their Metabolites - PMC [pmc.ncbi.nlm.nih.gov]
• 11. mdpi.com [mdpi.com]
• 12. A Review on Bioactive Anthraquinone and Derivatives as the Regulators for ROS - PMC [pmc.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]

A Comparative Analysis of the Genotoxicity of Disperse Blue 291 and Other Azo Dyes

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the genotoxicity of the textile azo dye Disperse Blue 291 with other notable azo dyes. The information herein is supported by experimental data from peer-reviewed studies, offering a resource for toxicological assessment and the development of safer chemical alternatives.

Comparative Genotoxicity Data

The genotoxic potential of azo dyes is a significant concern due to their widespread industrial use and the potential for human and environmental exposure. The following table summarizes quantitative data from key genotoxicity assays for Disperse Blue 291 and other selected azo dyes.

Dye	Assay Type	Test System	Concentration/Dose	Key Result	Citation(s)
Disperse Blue 291	Ames Test	S. typhimurium YG1041 (+S9)	Not specified	240 revertants/µg	[1][2]
Micronucleus Assay (in vitro)	HepG2 cells	≥ 400 µg/mL	Significant increase in micronuclei frequency	[3]
Comet Assay (in vitro)	HepG2 cells	≥ 400 µg/mL	Significant increase in comet tail length	[3]
Micronucleus Assay (in vivo)	Mouse bone marrow	50 mg/kg bw	Increased frequency of micronucleated polychromatic erythrocytes	[4]
Disperse Red 1	Ames Test	S. typhimurium	Not specified	13 revertants/µg	[5]
Micronucleus Assay (in vitro)	Human lymphocytes	1.0 µg/mL	Dose-dependent increase in micronuclei frequency	[6]
Micronucleus Assay (in vitro)	HepG2 cells	2.0 µg/mL	Dose-dependent increase in micronuclei frequency	[6]
Comet Assay (in vivo)	Mouse testis cells	100 & 500 mg/kg bw	Increased DNA damage	[7]
Disperse Orange 1	Ames Test	S. typhimurium TA98, YG1041	Not specified	Positive for frameshift mutations	[8]
Comet Assay (in vitro)	HepG2 cells	0.2 - 4.0 µg/mL	Significant increase in DNA damage	[8]
Micronucleus Assay (in vitro)	Human lymphocytes & HepG2 cells	0.2 - 2.0 µg/mL	Dose-dependent increase in micronuclei frequency	[6]
Acid Red 26	Zebrafish Larvae Toxicity	Danio rerio	LC50: 2500-2800 µg/mL	Cardiovascular toxicity, developmental abnormalities	[7][9]

Data for other azo dyes such as Sudan I, Sudan III, Sudan IV, and Congo Red indicate potential genotoxicity and carcinogenicity, but specific quantitative data for direct comparison in this format is limited in the reviewed literature.[10]

Mechanisms of Azo Dye Genotoxicity

Azo dyes themselves are not always directly genotoxic. Their toxicity often arises from metabolic activation. In the anaerobic environment of the gut, intestinal microbiota can reduce the azo bond (-N=N-), cleaving the molecule to produce aromatic amines.[11] These aromatic amines can also be formed through metabolic processes in the liver.

Once formed, these aromatic amines undergo further metabolic activation, primarily through cytochrome P450-mediated N-hydroxylation. The resulting N-hydroxyarylamines are then converted into highly reactive electrophilic species by N-acetyltransferases (NATs) or sulfotransferases (SULTs). These reactive metabolites can then covalently bind to DNA, forming DNA adducts. These adducts, primarily at the C8 position of guanine, distort the DNA helix, interfering with replication and transcription, which can lead to mutations and initiate carcinogenesis.[6] For Disperse Blue 291, the involvement of bacterial nitroreductase and O-acetyltransferase is crucial for its activation into mutagenic compounds.[1][2]

This DNA damage triggers a cellular response known as the DNA Damage Response (DDR).

Metabolic activation of azo dyes leading to DNA damage.

Upon DNA damage, sensor proteins like the ATM (ataxia-telangiectasia mutated) and ATR (ATM and Rad3-related) kinases are activated. These kinases initiate a signaling cascade, phosphorylating downstream targets like the checkpoint kinases Chk1 and Chk2.[4][12] This cascade leads to the activation of the tumor suppressor protein p53.[13] Activated p53 can induce cell cycle arrest, providing time for DNA repair, or if the damage is too severe, trigger apoptosis (programmed cell death) to eliminate the damaged cell, thus preventing the propagation of mutations.[14][15]

Simplified DNA Damage Response (DDR) signaling pathway.

Experimental Protocols

Detailed methodologies are crucial for the interpretation and comparison of genotoxicity data. Below are summaries of the key experimental protocols cited in this guide.

Ames Test (Bacterial Reverse Mutation Assay)

The Ames test is a widely used method to assess a chemical's potential to cause gene mutations.

• Principle: The assay uses several strains of Salmonella typhimurium that are auxotrophic for histidine (his-), meaning they cannot synthesize this essential amino acid and require it in their growth medium. The test measures the ability of a substance to cause a reverse mutation (reversion) that restores the functional gene, allowing the bacteria to grow on a histidine-free medium.[16]

• Methodology:

  • Strains: Strains like TA98 (for frameshift mutations) and TA100 (for base-pair substitutions) are commonly used.[17] Specialized strains with varying levels of nitroreductase and O-acetyltransferase (e.g., YG1041) are used to detect substances activated by these enzymes.[1]

  • Metabolic Activation: The test is performed with and without a metabolic activation system (S9 fraction), which is a liver homogenate (typically from rats) that simulates mammalian metabolism.[18]

  • Procedure: The bacterial strain, the test compound at various concentrations, and the S9 mix (if applicable) are combined in a soft agar (B569324) and poured onto a minimal glucose agar plate lacking histidine.[9]

  • Incubation: Plates are incubated at 37°C for 48-72 hours.

  • Scoring: The number of revertant colonies on each plate is counted. A substance is considered mutagenic if it causes a dose-dependent increase in the number of revertant colonies compared to a negative control.[19]

In Vitro Micronucleus Assay

This assay detects chromosomal damage (clastogenicity) or whole chromosome loss (aneugenicity).

• Principle: Micronuclei are small, extranuclear bodies that form during cell division from chromosome fragments or whole chromosomes that lag behind at anaphase. An increased frequency of micronucleated cells indicates genotoxic events.[14]

• Methodology:

  • Cell Culture: Mammalian cells (e.g., human lymphocytes or cell lines like HepG2) are cultured and treated with the test substance at various concentrations.[6]

  • Cytokinesis Block: Cytochalasin B is often added to block cytokinesis (the final stage of cell division), resulting in binucleated cells. This ensures that only cells that have undergone one nuclear division are scored, which is a prerequisite for micronucleus formation.[12]

  • Harvesting and Staining: After an appropriate incubation period, cells are harvested, fixed, and stained with a DNA-specific dye (e.g., Giemsa or a fluorescent dye).[20]

  • Scoring: The frequency of micronuclei is determined by scoring a large number of binucleated cells (typically 1000-2000) per concentration using a microscope.[12]

Comet Assay (Single Cell Gel Electrophoresis)

The comet assay is a sensitive method for detecting DNA strand breaks in individual cells.

• Principle: Individual cells are embedded in agarose (B213101) on a microscope slide, lysed to remove membranes and proteins, leaving behind supercoiled DNA. During electrophoresis, broken DNA fragments migrate away from the nucleus, forming a "comet tail." The intensity and length of the tail are proportional to the amount of DNA damage.[21]

• Methodology:

  • Cell Preparation: A single-cell suspension is prepared from the test system (e.g., cultured cells or tissues).

  • Embedding and Lysis: Cells are mixed with low melting point agarose and layered onto a microscope slide. The slides are then immersed in a lysis solution to digest cellular and nuclear membranes.[16]

  • Alkaline Unwinding & Electrophoresis: For the standard alkaline comet assay, slides are placed in an alkaline buffer (pH > 13) to unwind the DNA and expose single-strand breaks and alkali-labile sites. Electrophoresis is then performed under alkaline conditions.[16]

  • Staining and Visualization: Slides are neutralized and stained with a fluorescent DNA-binding dye. Comets are visualized using a fluorescence microscope.

  • Scoring: Image analysis software is used to quantify the DNA damage by measuring parameters such as % DNA in the tail, tail length, and tail moment.[8][21]

Generalized workflow for in vitro genotoxicity assays.

References

• 1. The in vitro micronucleus assay using imaging flow cytometry and deep learning - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Flow Cytometric Determination of Micronucleus Frequency - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Measuring DNA modifications with the comet assay: a compendium of protocols - PMC [pmc.ncbi.nlm.nih.gov]
• 4. The ATM-Chk2 and ATR-Chk1 pathways in DNA damage signaling and cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. moleculardepot.com [moleculardepot.com]
• 6. The azo dyes Disperse Red 1 and Disperse Orange 1 increase the micronuclei frequencies in human lymphocytes and in HepG2 cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. 948 [banglajol.info]
• 9. Toxicity induced by Basic Violet 14, Direct Red 28 and Acid Red 26 in zebrafish larvae - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. journals.biologists.com [journals.biologists.com]
• 11. Mapping polycyclic aromatic hydrocarbon and aromatic amine-induced DNA damage in cancer-related genes at the sequence level - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. DNA Damage Sensing by the ATM and ATR Kinases - PMC [pmc.ncbi.nlm.nih.gov]
• 13. m.youtube.com [m.youtube.com]
• 14. Unraveling the Guardian: p53’s Multifaceted Role in the DNA Damage Response and Tumor Treatment Strategies [mdpi.com]
• 15. Regulation of p53 in response to DNA damage - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. Ames test - Wikipedia [en.wikipedia.org]
• 17. Ames test study designs for nitrosamine mutagenicity testing: qualitative and quantitative analysis of key assay parameters - PMC [pmc.ncbi.nlm.nih.gov]
• 18. Ames test study designs for nitrosamine mutagenicity testing: qualitative and quantitative analysis of key assay parameters - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. legacy.genetics-gsa.org [legacy.genetics-gsa.org]
• 20. ATM acts downstream of ATR in the DNA damage response signalling of bystander cells - PMC [pmc.ncbi.nlm.nih.gov]
• 21. Evaluating In Vitro DNA Damage Using Comet Assay - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Analysis of Light Fastness: Disperse Blue 291 vs. Disperse Blue 79

For Immediate Release

This guide provides a detailed comparison of the light fastness properties of two commonly used disperse dyes, Disperse Blue 291 and Disperse Blue 79. The information presented herein is intended for researchers, scientists, and professionals in the drug development and textile industries where color stability upon light exposure is a critical parameter. This document summarizes available quantitative data, details experimental protocols for light fastness testing, and provides a visual representation of the experimental workflow.

Quantitative Data Summary

The light fastness of disperse dyes is a critical factor in the quality and durability of dyed textiles, particularly for materials intended for applications with high exposure to sunlight. The following table summarizes the light fastness ratings for Disperse Blue 291 and Disperse Blue 79, based on industry standards. Light fastness is typically evaluated on a scale of 1 to 8, with 8 representing the highest fastness.

Dye Name	C.I. Name	Light Fastness Rating	Substrate
Disperse Blue 291:1	113395	5	Polyester (B1180765)
Disperse Blue 79	11345	6-7	Polyester

Note: The light fastness of a dye can be influenced by the depth of the shade on the fabric; paler shades tend to have lower fastness ratings.

Experimental Protocol: Light Fastness Assessment

The light fastness of disperse dyes is determined using standardized methods, such as the AATCC Test Method 16.3 or ISO 105-B02. These tests are designed to simulate the effects of sunlight on textiles and provide a reproducible measure of a dye's resistance to fading.

Objective: To determine the colorfastness to light of textiles dyed with Disperse Blue 291 and Disperse Blue 79.

Apparatus and Materials:

• Xenon arc lamp apparatus

• AATCC Blue Wool Lightfastness Standards or ISO Blue Wool References

• Spectrophotometer or Gray Scale for Color Change

• Dyed textile specimens (Polyester)

• Opaque masks

Procedure:

• Specimen Preparation: Samples of polyester fabric dyed with Disperse Blue 291 and Disperse Blue 79 are cut to the required dimensions. A portion of each specimen is covered with an opaque mask to serve as an unexposed control.

• Reference Standards: A set of Blue Wool Lightfastness Standards is prepared in the same manner as the test specimens. These standards have known fading characteristics and are used to calibrate the exposure and rate the test specimens.

• Exposure: The prepared specimens and Blue Wool Standards are mounted in the xenon arc lamp apparatus. The apparatus is set to control the irradiance, temperature, and humidity to simulate natural daylight conditions.

• Evaluation: The specimens are exposed to the xenon arc light for a specified period or until a predetermined amount of fading occurs in a specific Blue Wool Standard. The color change of the exposed portion of each test specimen is then compared to its unexposed portion. The degree of fading is assessed visually using the Gray Scale for Color Change or instrumentally with a spectrophotometer.

• Rating: The light fastness rating is assigned based on the Blue Wool Standard that shows a similar degree of fading to the test specimen. The rating is given on a scale of 1 to 8, where 1 indicates very poor light fastness and 8 indicates excellent light fastness.

Experimental Workflow

The following diagram illustrates the key steps in the experimental workflow for determining the light fastness of disperse dyes.

Caption: Experimental workflow for light fastness testing.

Comparative Guide to Analytical Methods for the Detection of Disperse Blue 291

This guide provides a comprehensive comparison of validated analytical methods for the detection and quantification of Disperse Blue 291, a synthetic azo dye used in the textile industry. Given the potential for certain disperse dyes to act as sensitizers or to be associated with other health concerns, accurate and reliable analytical methods are crucial for researchers, scientists, and drug development professionals. This document outlines the performance of High-Performance Liquid Chromatography with Photodiode Array Detection (HPLC-PDA) and Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS), supported by experimental data and detailed protocols.

Data Presentation: A Comparative Analysis

The selection of an appropriate analytical method for the detection of Disperse Blue 291 depends on the specific requirements of the analysis, such as the need for sensitivity, selectivity, and the nature of the sample matrix. The following table summarizes the quantitative performance of the most common analytical techniques. Data for Disperse Blue 291 is supplemented with data from other closely related disperse dyes where specific information is limited.

Parameter	HPLC-PDA	LC-MS/MS	Thin-Layer Chromatography (TLC)
Limit of Detection (LOD)	0.52 ng/mL (for Disperse Blue 1)[1]	0.02 - 1.35 ng/mL (for a range of disperse dyes)[2]	Qualitative/Semi-quantitative
Limit of Quantification (LOQ)	1.6 ng/mL (for Disperse Blue 1)[1]	0.06 - 4.09 ng/mL (for a range of disperse dyes)[2]	Not applicable
**Linearity (R²) **	>0.999[1]	>0.99[3]	Not applicable
Recovery	93 - 96% (for Disperse Blue 1)[1]	81.8% - 114.1% (for a range of disperse dyes)[2]	Not applicable
Precision (%RSD)	< 5.6% (for Disperse Blue 1)[1]	1.1% - 16.3% (for a range of disperse dyes)[2]	High variability
Selectivity	Moderate	High	Low to Moderate
Primary Use Case	Routine quality control, quantification of known impurities.[4]	Trace-level detection, identification of unknown impurities, complex matrices.[4][5][6][7]	Rapid screening, qualitative analysis.[8]

Experimental Protocols

Detailed methodologies are essential for the successful implementation and validation of analytical methods. Below are representative protocols for HPLC-PDA and LC-MS/MS analysis of disperse dyes, which can be adapted for Disperse Blue 291.

High-Performance Liquid Chromatography with Photodiode Array Detection (HPLC-PDA)

This method is suitable for the routine quantification of Disperse Blue 291 in various samples, including textiles.

a. Sample Preparation (Textile Sample):

• Accurately weigh approximately 1.0 g of the textile sample, cut into small pieces.

• Extract the dye using a suitable solvent such as methanol (B129727) or a mixture of acetonitrile (B52724) and water.[9]

• Perform extraction in an ultrasonic bath at a controlled temperature (e.g., 70°C) for a specified time (e.g., 30 minutes).

• Filter the extract through a 0.45 µm syringe filter to remove any particulate matter before injection into the HPLC system.

b. Chromatographic Conditions:

• Instrument: HPLC system equipped with a pump, autosampler, column oven, and a photodiode array (PDA) detector.[10]

• Column: A reversed-phase C18 column (e.g., 4.6 mm x 150 mm, 5 µm particle size) is commonly used.[8][10]

• Mobile Phase: A gradient elution using a mixture of an aqueous component (e.g., 10 mmol/L ammonium (B1175870) acetate (B1210297) solution) and an organic solvent (e.g., acetonitrile).[1][8]

• Flow Rate: A typical flow rate is 0.6 mL/min.[1]

• Column Temperature: Maintained at a constant temperature, for instance, 30°C.[1][8]

• Detection: The PDA detector is set to monitor a range of wavelengths, with the specific wavelength for quantification selected based on the maximum absorbance of Disperse Blue 291.

• Injection Volume: Typically 5 µL.[1][8]

c. Method Validation Parameters:

• Specificity: Assessed by analyzing a blank matrix and a matrix spiked with Disperse Blue 291 to ensure no interfering peaks are present at the retention time of the analyte.

• Linearity: A calibration curve is generated by injecting a series of standard solutions of Disperse Blue 291 at different concentrations. A linear regression analysis is performed, and a correlation coefficient (R²) of >0.99 is typically required.[10]

• Accuracy: Determined by performing recovery studies on spiked blank matrix samples at different concentration levels.

• Precision: Evaluated by repeatedly analyzing a sample and expressing the results as the relative standard deviation (%RSD).

Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS)

This technique offers superior sensitivity and selectivity, making it ideal for trace-level detection and confirmation of Disperse Blue 291.[6][7][9]

a. Sample Preparation: The sample preparation protocol is similar to that for HPLC-PDA.

b. Chromatographic and Mass Spectrometric Conditions:

• Instrument: A liquid chromatography system coupled to a triple quadrupole or a linear ion trap mass spectrometer.[6][9]

• Column: A reversed-phase C18 or similar column is used for separation.[9]

• Mobile Phase: A gradient elution with a mixture of aqueous and organic solvents, often containing additives like formic acid or ammonium acetate to improve ionization.[9]

• Flow Rate: Typically in the range of 0.3 - 0.6 mL/min.[9]

• Ionization Mode: Electrospray ionization (ESI) in positive or negative mode is commonly used.[9]

• Acquisition Mode: Multiple Reaction Monitoring (MRM) is used for quantification, providing high selectivity and sensitivity by monitoring specific precursor-to-product ion transitions for Disperse Blue 291.

c. Method Validation Parameters: The validation parameters are similar to those for HPLC-PDA, with a strong emphasis on specificity due to the use of mass spectrometric detection.

Mandatory Visualization

The following diagrams illustrate the experimental workflow for method validation and a comparison of the analytical techniques.

Experimental workflow for analytical method validation.

References

• 1. researchgate.net [researchgate.net]
• 2. lcms.cz [lcms.cz]
• 3. an.shimadzu.com [an.shimadzu.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. researchgate.net [researchgate.net]
• 7. youngin.com [youngin.com]
• 8. lcms.cz [lcms.cz]
• 9. sciex.com [sciex.com]
• 10. benchchem.com [benchchem.com]

A Comparative Analysis of Advanced Oxidation Processes for the Degradation of Disperse Blue 291

For Researchers, Scientists, and Drug Development Professionals: An Objective Comparison of AOPs for the Degradation of Disperse Blue 291, Supported by Experimental Data.

The textile industry is a significant contributor to water pollution, with azo dyes like Disperse Blue 291 being a primary concern due to their complex aromatic structures and resistance to conventional wastewater treatment methods. Advanced Oxidation Processes (AOPs) offer a promising solution by generating highly reactive radicals that can effectively degrade these recalcitrant pollutants. This guide provides a comparative study of various AOPs for the degradation of Disperse Blue 291 and similar disperse dyes, presenting quantitative data, detailed experimental protocols, and visual representations of the underlying processes.

Data Presentation: Performance of Different AOPs

Table 1: Fenton and Photo-Fenton Processes

AOP	Dye	Initial Dye Concentration	Fe²⁺ Dose	H₂O₂ Dose	pH	Reaction Time (min)	Color Removal (%)	COD Removal (%)	Reference
Fenton	Disperse Blue 79	60 mg/L	20 mg/L	150 mg/L	3	60	85	75	[1][2]
Fenton	Acid Black 1	50 mg/L	0.025 mM	0.5 mM	3.5	-	96.8	-	[3]
Photo-Fenton	Azo Dye Mixture	-	-	-	3	70	-	-	[4]
Photo-Fenton	Nile Blue	15 mg/L	2 mg/L	200 mg/L	3	45	93.8	-	[5]

Table 2: Ozonation

Dye	Initial Dye Concentration	Ozone Dose	pH	Reaction Time (min)	Color Removal (%)	COD Removal (%)	Reference
Disperse Blue 79	450 mg/L	24 g/m³	10	120	Significant	72.88	[6][7]
Disperse Violet 93	450 mg/L	24 g/m³	12	120	Significant	61.05	[6][7]
Disperse Orange 30	450 mg/L	24 g/m³	10	120	Significant	77.43	[6][7]
Basic Blue 41	300 mg/L	-	10	16	94.56	79.82	[8]

Table 3: Photocatalysis

Catalyst	Dye	Initial Dye Concentration	Catalyst Dose	pH	Irradiation Time (min)	Degradation (%)	Reference
ZnO/Mn	Disperse Blue 79:1	3.0x10⁻⁵ M	0.05 g/100 mL	8.5	60	98	[9]
SrCrO₄	Disperse Blue 94	3x10⁻⁵ M	0.25 g/100 mL	7.0	-	-	[10]
TiO₂/H₂O₂	Disperse Blue 1	-	-	-	-	-	[11][12]

Table 4: Persulfate-Based AOPs

Activation Method	Dye	Persulfate Dose	Catalyst/Activator	pH	Reaction Time (min)	Degradation (%)	Reference
Thermal	Reactive Black 5	300 mg/L	80 °C	-	60	Almost complete	[13][14]
Fe²⁺	Mordant Blue 9	0.8 mM	0.7 mM Fe²⁺	4.88	-	>95	[15]
Sono-catalytic	Brilliant Green	300 mg/L	1 g/L MgFe₂O₄	-	15	90	[16]

Experimental Protocols

Fenton Process

Objective: To degrade Disperse Blue 291 using the Fenton reaction (Fe²⁺ + H₂O₂).

Materials:

• Disperse Blue 291 solution of known concentration.

• Ferrous sulfate (B86663) heptahydrate (FeSO₄·7H₂O).

• Hydrogen peroxide (H₂O₂, 30% w/w).

• Sulfuric acid (H₂SO₄) and Sodium hydroxide (B78521) (NaOH) for pH adjustment.

• Magnetic stirrer.

• pH meter.

• Spectrophotometer.

Procedure:

• A known volume of the Disperse Blue 291 solution is placed in a beaker and stirred using a magnetic stirrer.

• The pH of the solution is adjusted to the desired value (typically around 3-4) using H₂SO₄.[17]

• The required amount of FeSO₄·7H₂O is added to the solution and stirred until dissolved.[3]

• The Fenton reaction is initiated by adding the specified volume of H₂O₂ to the solution.[3]

• Samples are withdrawn at regular intervals, and the reaction is quenched by raising the pH to >7 with NaOH.

• The concentration of the dye is determined spectrophotometrically at its maximum absorbance wavelength.

• Chemical Oxygen Demand (COD) can be measured to assess the extent of mineralization.

Ozonation

Objective: To degrade Disperse Blue 291 using ozone.

Materials:

• Disperse Blue 291 solution.

• Ozone generator.

• Gas bubbling reactor.

• Off-gas ozone destructor.

• Spectrophotometer.

Procedure:

• The Disperse Blue 291 solution is placed in the gas bubbling reactor.

• The initial pH of the solution is adjusted as required.

• A continuous stream of ozone gas from the generator is bubbled through the solution at a specific flow rate.[6]

• The off-gas is passed through a destructor (e.g., KI solution) to remove any unreacted ozone.

• Aliquots of the solution are collected at different time intervals.

• The degradation of the dye is monitored by measuring the absorbance at its λmax using a spectrophotometer.

Photocatalysis (using TiO₂)

Objective: To degrade Disperse Blue 291 using UV/TiO₂ photocatalysis.

Materials:

• Disperse Blue 291 solution.

• Titanium dioxide (TiO₂) photocatalyst (e.g., Degussa P25).

• UV lamp.

• Photoreactor with a magnetic stirrer.

• Centrifuge or filtration system.

• Spectrophotometer.

Procedure:

• A suspension of the TiO₂ catalyst in the Disperse Blue 291 solution is prepared in the photoreactor.

• The suspension is stirred in the dark for a certain period (e.g., 30 minutes) to reach adsorption-desorption equilibrium.

• The UV lamp is then turned on to initiate the photocatalytic reaction.

• Samples are collected at regular time intervals.

• The catalyst particles are separated from the solution by centrifugation or filtration.

• The concentration of the dye in the supernatant is analyzed using a spectrophotometer.[18]

Persulfate-Based AOP

Objective: To degrade Disperse Blue 291 using activated persulfate.

Materials:

• Disperse Blue 291 solution.

• Potassium persulfate (K₂S₂O₈) or peroxymonosulfate (B1194676) (PMS).

• An activator (e.g., Fe²⁺ salts, heat, UV light).

• Reaction vessel with temperature control if using thermal activation.

• Spectrophotometer.

Procedure:

• The Disperse Blue 291 solution is placed in the reaction vessel.

• The required amount of persulfate is added and dissolved.

• The activation method is applied:

  • Thermal activation: The solution is heated to the desired temperature.[13][14]

  • Fe²⁺ activation: A solution of a ferrous salt is added.[15]

  • UV activation: The solution is irradiated with a UV lamp.

• Samples are taken at specific time points.

• The degradation of the dye is monitored spectrophotometrically.

Mandatory Visualization

Caption: General experimental workflow for the degradation of dyes using AOPs.

Caption: Simplified degradation pathway of an azo dye by AOPs.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. jocpr.com [jocpr.com]
• 4. Performance of the photo-Fenton process in the degradation of a model azo dye mixture - Photochemical & Photobiological Sciences (RSC Publishing) [pubs.rsc.org]
• 5. mdpi.com [mdpi.com]
• 6. journal.gnest.org [journal.gnest.org]
• 7. journal.gnest.org [journal.gnest.org]
• 8. bcc.bas.bg [bcc.bas.bg]
• 9. jetir.org [jetir.org]
• 10. ijsdr.org [ijsdr.org]
• 11. Photocatalytic degradation of disperse blue 1 using UV/TiO2/H2O2 process - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. scielo.br [scielo.br]
• 14. researchgate.net [researchgate.net]
• 15. Efficient Degradation of Mordant Blue 9 Using the Fenton-Activated Persulfate System [mdpi.com]
• 16. researchgate.net [researchgate.net]
• 17. Advances in dye degradation in industrial textile effluent: Unveiling the potential of Fenton, photo-Fenton, and helio-photo-Fenton processes for environmental conservation - Arabian Journal of Chemistry [arabjchem.org]
• 18. sciepub.com [sciepub.com]

Assessing the Cost-Effectiveness of Disperse Blue 291 in Industrial Dyeing: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

In the competitive landscape of industrial dyeing, the selection of colorants is a critical decision impacting not only the aesthetic qualities of the final product but also the overall manufacturing cost and environmental footprint. This guide provides an objective comparison of Disperse Blue 291 against common alternatives, offering a data-driven assessment of its cost-effectiveness. By examining key performance indicators and outlining detailed experimental methodologies, this document serves as a valuable resource for making informed decisions in textile dyeing processes.

Performance and Cost Analysis

The true cost-effectiveness of a disperse dye extends beyond its initial purchase price. It encompasses a range of performance factors that influence the efficiency and economy of the entire dyeing process. A seemingly more expensive dye can prove to be more economical in the long run if it offers superior fixation, leading to reduced dye consumption, lower energy and water usage, and fewer reprocessing cycles.

Comparative Data on Key Performance Indicators

To facilitate a clear comparison, the following tables summarize the available quantitative data for Disperse Blue 291 and its alternatives: Disperse Blue 79, Disperse Blue 165, and Disperse Blue 359.

Dye	Price (per kg)
Disperse Blue 291	~$5.00 - $10.00 USD
Disperse Blue 79	~$4.00 - $6.00 USD[1][2][3][4]
Disperse Blue 165	~$5.50 USD[5][6]
Disperse Blue 359	~$12.00 - $70.00 USD[7][8]

Table 1: Price Comparison of Disperse Blue Dyes. Note: Prices are estimates and can vary based on supplier, quantity, and market fluctuations.

Dye	Light Fastness (Xenon Arc)	Wash Fastness (ISO 105-C06)	Sublimation Fastness (ISO 105-P01)
Disperse Blue 291	5-6[9]	4-5[9]	3-4[9]
Disperse Blue 79	Good	Good	Good[2]
Disperse Blue 165	Good	Good	Good[10]
Disperse Blue 359	6[11]	4-5[11]	4-5[11]

Table 2: Fastness Properties of Disperse Blue Dyes. Note: Fastness is graded on a scale of 1 to 8 for light fastness (where 8 is the best) and 1 to 5 for other fastness properties (where 5 is the best).

Dye	Exhaustion Rate (%)	Fixation Rate (%)
Disperse Blue 291	Data not readily available	Data not readily available
Alternative Disperse Dyes	Generally high on polyester (B1180765)	Generally high on polyester

Table 3: Dyeing Efficiency of Disperse Dyes on Polyester. Note: Specific exhaustion and fixation rates can vary significantly based on dyeing conditions.

Experimental Protocols

To ensure accurate and reproducible results when evaluating disperse dyes, standardized testing methodologies are crucial. The following are detailed protocols for the key experiments cited in this guide.

Colorfastness to Washing (ISO 105-C06)

This test assesses the resistance of the color of textiles to domestic or commercial laundering procedures.

• Specimen Preparation: A dyed textile specimen is cut to a specified size (e.g., 100 mm x 40 mm) and sewn together with a multi-fiber adjacent fabric of the same dimensions.[12]

• Washing Procedure: The composite specimen is placed in a stainless-steel container of a laundering machine (e.g., Launder-Ometer) with a specified volume of a standard soap solution and stainless-steel balls to provide abrasive action.[12]

• Test Conditions: The test is run for a specific duration (e.g., 30 minutes) at a controlled temperature (e.g., 60°C).[13]

• Rinsing and Drying: After the washing cycle, the specimen is rinsed thoroughly with cold water and dried in air at a temperature not exceeding 60°C.[13]

• Evaluation: The change in color of the dyed specimen and the degree of staining on the multi-fiber fabric are assessed visually using the Grey Scale for Color Change and the Grey Scale for Staining, respectively.

Colorfastness to Light (ISO 105-B02)

This method evaluates the resistance of the color of textiles to the action of an artificial light source that simulates natural daylight.

• Specimen Preparation: A specimen of the dyed textile is mounted on a sample holder.

• Exposure: The specimen is exposed to light from a Xenon arc lamp under controlled conditions of temperature and humidity.[14] Simultaneously, a set of blue wool standards with known lightfastness ratings are exposed under the same conditions.[11]

• Evaluation: The lightfastness of the specimen is assessed by comparing the change in its color with the changes in the blue wool standards.[11] The rating is given on a scale of 1 to 8, where 8 indicates the highest lightfastness.[11]

Colorfastness to Sublimation (ISO 105-P01)

This test determines the resistance of the color of textiles to the action of dry heat, which can cause color to transfer from the fabric surface to other materials.

• Specimen Preparation: A specimen of the dyed textile is placed between two pieces of undyed adjacent fabric.

• Heating: The composite specimen is placed in a heating device and subjected to a specific temperature (e.g., 180°C, 210°C) and pressure for a set duration (e.g., 30 seconds).[9]

• Evaluation: After cooling, the change in color of the specimen and the staining of the adjacent fabrics are evaluated using the Grey Scales. The rating is from 1 (poor) to 5 (excellent).

Industrial Dyeing Workflow

The following diagram illustrates a typical workflow for industrial dyeing with disperse dyes, highlighting the key stages where cost-effectiveness is influenced.

Caption: Industrial Dyeing Workflow with Disperse Dyes.

Conclusion

The selection of a disperse dye for industrial applications is a multifaceted decision that requires a thorough evaluation of both cost and performance. While Disperse Blue 291 presents a mid-range price point, its good to excellent fastness properties make it a viable candidate for many polyester dyeing applications.

Disperse Blue 79 offers a more economical option, though comprehensive comparative data on its fastness properties is needed for a complete cost-benefit analysis. Disperse Blue 359, while demonstrating excellent light and sublimation fastness, comes at a significantly higher price, making it suitable for high-performance applications where such properties are critical. Disperse Blue 165 provides another alternative with good overall fastness.

Ultimately, the most cost-effective choice will depend on the specific requirements of the end product, the dyeing process employed, and the acceptable quality standards. By utilizing the standardized experimental protocols outlined in this guide, researchers and dyeing professionals can conduct their own comparative studies to determine the optimal disperse dye for their unique industrial needs, balancing performance, cost, and environmental considerations.

References

• 1. AATCC 61 Color fastness to Laundering [darongtester.com]
• 2. AATCC - AATCC [members.aatcc.org]
• 3. aatcctestmethods.com [aatcctestmethods.com]
• 4. blog.qima.com [blog.qima.com]
• 5. microbe-investigations.com [microbe-investigations.com]
• 6. aatcctestmethods.com [aatcctestmethods.com]
• 7. arcwear.com [arcwear.com]
• 8. Color Fastness Tester to Scorch and Sublimation | DaRong Tester [darongtester.com]
• 9. textilelearner.net [textilelearner.net]
• 10. worlddyevariety.com [worlddyevariety.com]
• 11. Colour fastness to artificial light according to SS-EN ISO 105-B02 | RISE [ri.se]
• 12. textilelearner.net [textilelearner.net]
• 13. Working Procedure of Color Fastness to Wash (ISO 105 C06). - Textile Education Blogs [diantextile.blogspot.com]
• 14. ISO 105-B02 | Q-Lab [q-lab.com]

"benchmarking the environmental impact of Disperse blue 291 against reactive dyes"

This guide provides a comprehensive benchmark of the environmental impact of C.I. Disperse Blue 291, an anthraquinone-based dye for synthetic textiles, against the broader class of reactive dyes used for cellulosic fibers. The comparison is tailored for researchers and professionals in textile chemistry and sustainable material development, offering an objective look at key environmental metrics supported by established experimental methodologies.

It is crucial to note that a direct comparison is nuanced, as these dyes are applied to fundamentally different fiber types—Disperse Blue 291 on hydrophobic polyester (B1180765) and reactive dyes on hydrophilic cotton. This distinction inherently shapes their respective dyeing processes and environmental footprints.

Quantitative Environmental Impact Summary

The following table summarizes key environmental parameters associated with the dyeing processes for disperse and reactive dyes. The data represents typical values compiled from life cycle assessments and process analyses, highlighting the trade-offs between the two systems.

Parameter	Disperse Dyeing (e.g., Disperse Blue 291 on Polyester)	Reactive Dyeing (on Cotton)	Key Distinctions
Primary Application	Hydrophobic synthetic fibers (Polyester, Acetate)[1]	Hydrophilic cellulosic fibers (Cotton, Viscose)[1]	Different substrates dictate process chemistry.
Energy Consumption	High (Dyeing at ~130°C under pressure)[2]	Moderate (Dyeing at 40-80°C)[2]	Disperse dyeing is significantly more energy-intensive.[2]
Water Consumption	Lower to Moderate (e.g., 10-50 L/kg fabric)	High to Very High (e.g., 50-150 L/kg fabric)[3][4]	Reactive dyeing requires extensive washing to remove salt and unfixed dye.[2]
Key Chemical Inputs	Dispersing agents, Carriers, Acetic Acid, Reducing Agents (for clearing)[5]	High concentrations of Salt (NaCl or Na₂SO₄), Alkali (e.g., Soda Ash)[2]	Reactive dyeing is chemical- and water-intensive.[2]
Effluent - Salinity	Low	Very High	High salt concentrations in reactive dye effluent pose significant treatment challenges.[6]
Effluent - BOD/COD	High COD from carriers & agents; Low BOD/COD ratio[7]	High BOD & COD from unfixed dye & auxiliaries[8][9]	Both processes generate significant organic loads; textile wastewater often has low biodegradability.[7][10]
Dye Fixation Rate	High (~90%)	Moderate to High (55-85%)	Incomplete fixation in reactive dyeing leads to higher dye content in effluent.
Specific Toxicity	Disperse Blue 291 is noted for high aquatic toxicity and potential genotoxicity.[11][12][13]	Varies by dye structure; effluent contains high salt and alkali.	The specific chemistry of DB 291 presents distinct ecotoxicological concerns.[11]

Comparative Process Workflow

The diagram below illustrates the distinct operational sequences for applying Disperse Blue 291 to polyester and a typical reactive dye to cotton, highlighting the critical differences in resource inputs and effluent-generating steps.

Caption: Comparative workflows of disperse vs. reactive dyeing processes.

Experimental Protocols

To ensure objective and reproducible comparisons, the following standard methodologies are essential for assessing the environmental impact of textile dyes.

Life Cycle Assessment (LCA)

A "gate-to-gate" or "cradle-to-gate" LCA is the standard framework for a holistic environmental comparison.

• Objective : To quantify the environmental footprint of dyeing 1 kg of a standard textile substrate to a specified, equivalent color depth.

• Methodology (ISO 14040 & 14044) :

  • Goal and Scope Definition : Define the functional unit (e.g., dyeing 1 kg of fabric), system boundaries (from chemical production to dyed fabric leaving the facility), and impact categories (e.g., global warming potential, water depletion, ecotoxicity).[14][15][16]

  • Life Cycle Inventory (LCI) : Quantify all inputs (energy, water, dyes, auxiliary chemicals, packaging) and outputs (dyed fabric, wastewater, air emissions, solid waste) for each process step.[17]

  • Life Cycle Impact Assessment (LCIA) : Use characterization models (e.g., ReCiPe, IMPACT 2002+) to translate inventory data into potential environmental impacts.[17]

Effluent Characterization

Analysis of the wastewater generated is critical for evaluating aquatic impact.

• Objective : To quantify key pollution indicators in the dyeing effluent.

• Methodology :

  • Sampling : Collect composite samples of the effluent after the dyeing and washing stages, prior to any on-site treatment, as per standard environmental protocols.

  • Chemical Oxygen Demand (COD) : Measure using the sealed-tube dichromate reflux method (e.g., Hach Method 8000 or equivalent). This quantifies the total amount of chemically oxidizable organic matter.[5][18]

  • Biochemical Oxygen Demand (BOD₅) : Measure according to Standard Methods for the Examination of Water and Wastewater 5210B.[19][20][21] This test determines the amount of dissolved oxygen consumed by microbial life to decompose organic matter over 5 days, indicating the biodegradable portion of the organic load.

  • Salinity/Total Dissolved Solids (TDS) : Measure using a calibrated conductivity meter.

  • pH : Measure using a calibrated pH meter.

  • Color : Measure using a spectrophotometer to determine the residual dye concentration.

Dye Fixation and Colorfastness Assessment

These tests quantify dye efficiency and product quality, which indirectly relate to environmental impact (less waste, longer product life).

• Objective : To determine the percentage of dye that successfully bonds to the fiber and its durability.

• Methodology (AATCC Standards) :

  • Dye Fixation Rate : Quantify the amount of dye in the fabric versus the amount left in the dyebath and rinse liquors. This is typically done by spectrophotometric analysis of the dye solutions before and after the dyeing process.

  • Colorfastness to Washing (AATCC Test Method 61) : Subject the dyed fabric to accelerated laundering tests to simulate home washing. Evaluate color change of the fabric and staining of adjacent undyed fabrics using the standard Gray Scales.[22]

  • Colorfastness to Perspiration (AATCC Test Method 15) : Expose the fabric to simulated acidic and alkaline perspiration solutions to assess color stability.[22][23]

References

• 1. vichem.vn [vichem.vn]
• 2. Unpacking the Differences Between Disperse and Reactive Dyes - Skychem Group [skychemi.com]
• 3. cwrrr.org [cwrrr.org]
• 4. researchgate.net [researchgate.net]
• 5. apparelviews.com [apparelviews.com]
• 6. atlantis-press.com [atlantis-press.com]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. icontrolpollution.com [icontrolpollution.com]
• 10. How Does the Textile Industry's Wastewater Pose a Unique COD Challenge? → Learn [pollution.sustainability-directory.com]
• 11. dergi-fytronix.com [dergi-fytronix.com]
• 12. researchgate.net [researchgate.net]
• 13. Genotoxicity of textile dye C.I. Disperse Blue 291 in mouse bone marrow - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. carbontrail.net [carbontrail.net]
• 15. testinglab.com [testinglab.com]
• 16. carbonfact.com [carbonfact.com]
• 17. jtatm.textiles.ncsu.edu [jtatm.textiles.ncsu.edu]
• 18. BOD and COD in the Textile Industry [advancetextile.net]
• 19. Frontiers | Chemical oxygen demand and biochemical oxygen demand analysis of discharge waters from laundry industry: monitoring, temporal variability, and biodegradability [frontiersin.org]
• 20. dec.vermont.gov [dec.vermont.gov]
• 21. apps.ecology.wa.gov [apps.ecology.wa.gov]
• 22. aatcc.org [aatcc.org]
• 23. scribd.com [scribd.com]

Disperse Blue 291: A Comparative Analysis of In Vitro and In Vivo Genotoxicity

For Researchers, Scientists, and Drug Development Professionals

Disperse Blue 291, a commercial azo dye, has come under scientific scrutiny for its potential genotoxic effects. Understanding its activity in both controlled cellular systems (in vitro) and within a living organism (in vivo) is crucial for a comprehensive risk assessment. This guide provides a comparative overview of the genotoxicity of Disperse Blue 291, presenting key experimental data, detailed methodologies, and visual workflows to support further research and safety evaluations.

Quantitative Genotoxicity Data

The following tables summarize the key quantitative findings from in vitro and in vivo studies on Disperse Blue 291.

In Vitro Genotoxicity Data

Table 1: In Vitro Genotoxicity of Disperse Blue 291 in HepG2 Cells

Assay	Concentration (µg/mL)	Endpoint	Result
Comet Assay	200	DNA Damage (Comet Tail Length)	No significant increase
400	DNA Damage (Comet Tail Length)	Significant increase[1]
600	DNA Damage (Comet Tail Length)	Significant increase[1]
800	DNA Damage (Comet Tail Length)	Significant increase[1]
1000	DNA Damage (Comet Tail Length)	Significant increase[1]
Micronucleus Test	200	Frequency of Micronuclei	No significant increase
400	Frequency of Micronuclei	Significant increase[1]
600	Frequency of Micronuclei	Significant increase[1]
800	Frequency of Micronuclei	Significant increase[1]
1000	Frequency of Micronuclei	Significant increase[1]
Cell Viability	200 - 1000	Cell Viability	Dose-dependent decrease[1]

Table 2: Mutagenicity of Disperse Blue 291 in Salmonella/Microsome Assay

Strain	Metabolic Activation (S9)	Result
TA98, YG1024, YG1041	With and Without	Mutagenic[2]

In Vivo Genotoxicity Data

Table 3: In Vivo Genotoxicity of Disperse Blue 291 in Mice

Assay	Tissue/Cell Type	Dose (mg/kg bw)	Endpoint	Result
Micronucleus Test	Bone Marrow (Polychromatic Erythrocytes)	50	Frequency of Micronucleated Cells	Significant increase[3]
Comet Assay	Blood Cells	Not specified	Primary DNA Damage	No significant alteration
Liver Cells	Not specified	Primary DNA Damage	No significant alteration
Kidney Cells	Not specified	Primary DNA Damage	No significant alteration

Experimental Protocols

Detailed methodologies are essential for the replication and validation of scientific findings. The following sections outline the protocols used in the key genotoxicity studies of Disperse Blue 291.

In Vitro Assays

1. Comet Assay (Single Cell Gel Electrophoresis) with HepG2 Cells

This assay detects DNA single-strand breaks, alkali-labile sites, and DNA-protein cross-links.

• Cell Culture: Human hepatoma (HepG2) cells are cultured in appropriate media and conditions.

• Exposure: Cells are treated with various concentrations of Disperse Blue 291 (e.g., 200, 400, 600, 800, and 1000 µg/mL) for a defined period.[1] A negative control (vehicle) and a positive control are included.

• Cell Embedding: After exposure, cells are harvested, mixed with low melting point agarose, and layered onto a microscope slide pre-coated with normal melting point agarose.

• Lysis: The slides are immersed in a cold lysis solution to remove cell membranes and cytoplasm, leaving behind the nuclear material (nucleoids).

• Alkaline Unwinding: Slides are placed in an electrophoresis tank filled with a high pH alkaline buffer to unwind the DNA.

• Electrophoresis: An electric field is applied, causing the negatively charged, damaged DNA fragments to migrate from the nucleoid towards the anode, forming a "comet tail".

• Neutralization and Staining: The slides are neutralized and stained with a fluorescent DNA-binding dye (e.g., ethidium (B1194527) bromide or SYBR Green).

• Scoring: Slides are examined under a fluorescence microscope, and the extent of DNA migration (comet tail length) is quantified using image analysis software.

2. In Vitro Micronucleus (MN) Test with HepG2 Cells

This test identifies substances that cause chromosomal damage.

• Cell Culture and Exposure: HepG2 cells are cultured and exposed to different concentrations of Disperse Blue 291, similar to the comet assay.[1]

• Cytochalasin B Treatment: Cytochalasin B is added to the culture to block cytokinesis, resulting in binucleated cells. This allows for the identification of cells that have completed one nuclear division.

• Harvesting and Staining: Cells are harvested, subjected to a hypotonic treatment, fixed, and dropped onto microscope slides. The cytoplasm is stained with a suitable dye, and the nuclei are counterstained.

• Scoring: The frequency of micronuclei (small, extra-nuclear bodies containing chromosome fragments or whole chromosomes) is scored in binucleated cells under a microscope.

In Vivo Assay

1. In Vivo Micronucleus Test in Mouse Bone Marrow

This assay assesses chromosomal damage in a living organism.

• Animal Dosing: Male Swiss mice are administered Disperse Blue 291 orally at different dose levels (e.g., 50 mg/kg body weight).[3] A vehicle control and a positive control group are included.

• Sample Collection: At specific time points after dosing, the animals are euthanized, and bone marrow is flushed from the femurs.

• Slide Preparation: The bone marrow cells are smeared onto microscope slides.

• Staining: The slides are stained to differentiate between polychromatic erythrocytes (PCEs; immature red blood cells) and normochromatic erythrocytes (NCEs; mature red blood cells).

• Scoring: The number of micronucleated polychromatic erythrocytes (MNPCEs) is counted per a set number of PCEs to determine the frequency of micronucleus induction. The ratio of PCEs to NCEs is also calculated to assess cytotoxicity.

Visualizing the Workflow

The following diagrams illustrate the experimental workflows for the key genotoxicity assays described.

In Vitro Comet Assay Workflow

In Vivo Micronucleus Test Workflow

Conclusion

The available data indicates that Disperse Blue 291 exhibits genotoxic potential in both in vitro and in vivo test systems. In vitro, the dye induced DNA damage and micronuclei formation in human liver cells (HepG2) and was mutagenic in the Ames test.[1][2] The in vivo data corroborates these findings, with the dye causing a significant increase in micronucleated cells in the bone marrow of mice.[3] However, no significant primary DNA damage was observed in the blood, liver, or kidney cells of mice in the comet assay under the tested conditions. This discrepancy may suggest organ-specific effects or differences in metabolic activation and detoxification pathways between the cell line and the whole organism. Further research is warranted to elucidate the precise mechanisms of genotoxicity and to fully understand the potential risks associated with exposure to Disperse Blue 291.

References

• 1. Genotoxic, mutagenic and cytotoxic effects of the commercial dye CI Disperse Blue 291 in the human hepatic cell line HepG2 [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]

Unraveling the Connection: How Chemical Structure Dictates the Toxicity of Disperse Dyes

A deep dive into the chemical characteristics of disperse dyes reveals a significant correlation between their molecular architecture and toxicological profiles. This guide provides a comparative analysis of the toxicity of different disperse dye classes, supported by experimental data, to aid researchers, scientists, and drug development professionals in understanding and mitigating their potential hazards.

Disperse dyes, widely used for coloring synthetic fibers, are a diverse group of organic molecules, primarily categorized into azo and anthraquinone (B42736) derivatives. Their inherent low water solubility and complex aromatic structures contribute to their persistence in the environment and potential for adverse biological effects. The toxicity of these dyes is not uniform and is intrinsically linked to their chemical structure, including the presence of specific functional groups, molecular size, and overall chemical class.

Comparative Toxicity Analysis

Experimental data from various toxicological studies, including aquatic toxicity, cytotoxicity, and genotoxicity assays, demonstrate clear structure-toxicity relationships among disperse dyes.

Key Observations:

• Azo vs. Anthraquinone Dyes: Studies consistently indicate that anthraquinone-based disperse dyes tend to exhibit higher aquatic toxicity compared to their azo-based counterparts.[1] For instance, Disperse Blue 3, an anthraquinone dye, was found to be the most toxic in a comparative study using bacteria, algae, and protozoa.[2][3]

• Azo Dyes and Aromatic Amines: A significant concern with azo dyes is their potential to break down under reductive conditions to form aromatic amines, some of which are known or suspected carcinogens.[4] The nature and position of substituents on the aromatic rings influence the type of aromatic amine formed and, consequently, the dye's mutagenic and carcinogenic potential.

• Influence of Functional Groups: The presence of specific functional groups can significantly impact toxicity. For example, nitro and ether groups have been observed to be quite effective in increasing the toxicity of azo dyes.[5] Conversely, modifications like sulfonation can decrease the mutagenic activity of azo dyes.[6]

• Molecular Size and Polarity: Physicochemical properties such as molecular size and polarity can influence a dye's ability to penetrate biological membranes and exert toxic effects. Smaller molecules may be more readily absorbed, while polarity affects their distribution and bioaccumulation potential.

Quantitative Toxicity Data

The following table summarizes available quantitative toxicity data for a selection of disperse dyes, highlighting the differences between chemical classes and the impact of structural features. It is important to note that direct comparison can be challenging due to variations in experimental conditions across different studies.

Dye Name & Class	Chemical Structure (Simplified)	Test Organism/Cell Line	Toxicity Endpoint	Value	Reference
Azo Dyes
Disperse Blue 823	Azo derivative	Daphnia Magna	EC50 (48h)	0.0820 mg/L	[5]
Disperse Red 1	Monoazo	Mouse Germ Cells	-	Toxic and genotoxic effects observed
Disperse Red 13	Monoazo with chlorine substituent	Salmonella typhimurium	Mutagenicity	Decreased mutagenicity compared to Disperse Red 1
Reactive Green 19	Diazo	Human Dermal Equivalent	Genotoxicity	Genotoxic in a dose-responsive manner	[7]
Anthraquinone Dyes
Disperse Blue 3	Anthraquinone derivative	Vibrio fischeri, Selenastrum capricornutum, Tetrahymena pyriformis	EC50	Most toxic among a comparative set of azo and anthraquinone dyes	[2][3]
Other Azo Dyes
Disperse Blue 291	Azo derivative	Fish (Pimephales promelas)	LC50 (98h)	0.0675 mg/L	[5]
Disperse Blue 291	Azo derivative	Human Hepatic Cell Line (HepG2)	Genotoxicity & Cytotoxicity	Increase in comet tail length and micronuclei frequency from 400 µg/ml

Experimental Protocols

A comprehensive understanding of the toxicological data requires insight into the methodologies used for its generation. Below are detailed protocols for key experiments cited in the assessment of disperse dye toxicity.

Daphnia magna Acute Immobilization Test (based on OECD 202)

This test determines the concentration of a substance that immobilizes 50% of the Daphnia magna population within a 48-hour exposure period (EC50).

1. Test Organisms:

• Daphnia magna, less than 24 hours old at the start of the test.

• Cultured in a medium similar to the test water.

2. Test Conditions:

• Temperature: 20 ± 2°C.

• Light: A 16-hour light/8-hour dark cycle.

• Media: Reconstituted fresh water.

• Test Vessels: Glass beakers.

3. Procedure:

• A range of at least five test concentrations and a control are prepared.

• A minimum of 20 daphnids, divided into at least four replicate groups, are exposed to each concentration.

• The daphnids are not fed during the test.

• Immobilization (daphnids are not able to swim within 15 seconds after gentle agitation) is recorded at 24 and 48 hours.

4. Data Analysis:

• The 48-hour EC50 value and its 95% confidence limits are calculated using appropriate statistical methods (e.g., probit analysis).

In Vitro Cytotoxicity Assay using MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide)

This colorimetric assay assesses the metabolic activity of cells as an indicator of cell viability. A reduction in metabolic activity is indicative of cytotoxicity.

1. Cell Culture:

• Human cell lines (e.g., keratinocytes, hepatocytes) are cultured in appropriate media and conditions (e.g., 37°C, 5% CO2).

2. Procedure:

• Cells are seeded in 96-well plates and allowed to attach overnight.

• The cells are then treated with various concentrations of the disperse dye dissolved in a suitable solvent (e.g., DMSO). Control wells receive only the solvent.

• After a predetermined exposure time (e.g., 24, 48, or 72 hours), the treatment medium is removed.

• MTT solution (typically 0.5 mg/mL) is added to each well, and the plates are incubated for 2-4 hours. During this time, mitochondrial dehydrogenases in viable cells reduce the yellow MTT to purple formazan (B1609692) crystals.

• A solubilizing agent (e.g., DMSO or an acidic isopropanol (B130326) solution) is added to dissolve the formazan crystals.

3. Data Analysis:

• The absorbance of the resulting purple solution is measured using a microplate reader at a wavelength of approximately 570 nm.

• Cell viability is expressed as a percentage of the control, and the IC50 value (the concentration of the dye that inhibits 50% of cell viability) is calculated.

Bacterial Reverse Mutation Test (Ames Test)

This assay uses several strains of the bacterium Salmonella typhimurium with mutations in the histidine operon, rendering them unable to synthesize histidine (his-). The test evaluates the ability of a chemical to cause mutations that revert the bacteria to a state where they can again produce histidine (his+).

1. Bacterial Strains:

• At least five different strains of S. typhimurium are typically used (e.g., TA98, TA100, TA1535, TA1537, and TA102 or E. coli WP2 uvrA).

2. Metabolic Activation:

• The test is performed both with and without an exogenous metabolic activation system (S9 mix), which is a liver fraction from rats treated with an enzyme-inducing agent. This is to assess the mutagenicity of the parent compound and its metabolites.

3. Procedure:

• The test chemical at various concentrations, the bacterial culture, and (if used) the S9 mix are combined in molten top agar (B569324).

• This mixture is poured onto a minimal glucose agar plate.

• The plates are incubated at 37°C for 48-72 hours.

4. Data Analysis:

• The number of revertant colonies (his+) on each plate is counted.

• A substance is considered mutagenic if it causes a dose-dependent increase in the number of revertant colonies and this increase is at least double the spontaneous reversion rate observed in the negative control.

Signaling Pathways and Logical Relationships

The toxicity of disperse dyes can be initiated through various mechanisms, leading to a cascade of cellular events. The following diagrams illustrate these relationships.

Correlation between chemical structure and toxicity of disperse dyes.

General workflow for assessing disperse dye toxicity.

References

• 1. benchchem.com [benchchem.com]
• 2. repositorium.uminho.pt [repositorium.uminho.pt]
• 3. researchgate.net [researchgate.net]
• 4. Disperse Dye Ecotoxicity → Term [pollution.sustainability-directory.com]
• 5. dergi-fytronix.com [dergi-fytronix.com]
• 6. Mutagenicity of azo dyes: structure-activity relationships - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Genotoxicity assessment of reactive and disperse textile dyes using human dermal equivalent (3D cell culture system) - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to the Performance of Disperse Blue 291 on Polyester Microfibers

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the performance of C.I. Disperse Blue 291 with other commercially significant blue disperse dyes when applied to polyester (B1180765) microfiber fabrics. The information presented herein is crucial for researchers and professionals in textile chemistry and material science to understand the dyeing characteristics and select appropriate dyes for specific applications. This document summarizes key performance indicators, outlines detailed experimental protocols for evaluation, and visually represents experimental workflows and comparative data.

Executive Summary

The textile industry has witnessed a surge in the use of polyester microfibers due to their desirable properties such as softness, drape, and water repellency. However, the fine denier and high surface area of these fibers present unique challenges in dyeing, including issues with color fastness, dye uptake, and levelness. Disperse dyes are the primary class of dyes used for polyester, and their performance on microfibers can vary significantly.

This guide focuses on C.I. Disperse Blue 291, a monoazo disperse dye, and compares its performance characteristics with other widely used blue disperse dyes such as C.I. Disperse Blue 56 (an anthraquinone (B42736) dye), C.I. Disperse Blue 79 (a monoazo dye), and C.I. Disperse Blue 165 (a monoazo dye). The comparison is based on critical performance metrics including color fastness (to washing, light, and rubbing) and dye uptake (color strength, K/S value).

Generally, dyeing polyester microfibers requires a higher concentration of dye to achieve the same shade depth as conventional polyester.[1][2][3] This is attributed to the larger surface area of microfibers.[1][2][3] While lightfastness may be slightly lower on microfibers compared to conventional polyester, wash fastness can be excellent with appropriate after-treatment.[1][3] The choice of disperse dye is critical in achieving the desired performance on these specialized textiles.

Comparative Performance Data

The following tables summarize the performance characteristics of Disperse Blue 291 and selected alternative blue disperse dyes on polyester. It is important to note that the data has been compiled from various sources and may not represent direct head-to-head comparisons under identical conditions. The performance on microfiber can be inferred from the general data and the known challenges of dyeing these substrates.

Table 1: General Properties and Fastness Ratings of Selected Blue Disperse Dyes on Polyester

Dye Name	C.I. Name	CAS Number	Chemical Class	Light Fastness (ISO 105-B02)	Wash Fastness (ISO 105-C06)	Rubbing Fastness (ISO 105-X12)
Disperse Blue 291	Disperse Blue 291	56548-64-2	Monoazo	3-4	4-5	4-5
Disperse Blue 56	Disperse Blue 56	12217-79-7	Anthraquinone	7	4-5	4-5
Disperse Blue 79	Disperse Blue 79	12239-34-8	Monoazo	4-5	4-5	4-5
Disperse Blue 165	Disperse Blue 165	41642-51-7	Monoazo	5-6	4-5	4-5

Note: Fastness ratings are on a scale of 1-5 for wash and rubbing (5 being excellent) and 1-8 for light fastness (8 being excellent). Data is based on dyeing of standard polyester and may vary on different microfiber types.

Table 2: Comparative Dye Uptake (K/S Values) on Conventional vs. Microfiber Polyester

Dye Type	Conventional Polyester (K/S)	Microfiber Polyester (K/S)	Approximate Increase in Dye Requirement for Microfiber
Typical Disperse Dyes	Standard	Lower for same % shade	37-55% more dye required to achieve the same visual depth[1][3]

Note: K/S value is a measure of color strength. A higher K/S value indicates a deeper shade. The values are relative and depend on the specific dye, substrate, and dyeing conditions.

Experimental Protocols

The following are detailed methodologies for key experiments to evaluate the performance of disperse dyes on polyester microfiber fabrics.

Dyeing Procedure (High-Temperature, High-Pressure Method)

• Fabric Preparation: Scour the polyester microfiber fabric with a solution containing 1-2 g/L of a non-ionic detergent and 1 g/L of sodium carbonate at 60-70°C for 20-30 minutes to remove any impurities. Rinse thoroughly and dry.

• Dye Bath Preparation: Prepare the dyebath with the desired percentage of disperse dye (e.g., 1% on weight of fabric), a dispersing agent (1 g/L), and a pH buffer to maintain the pH at 4.5-5.5 with acetic acid. The material-to-liquor ratio is typically 1:10.

• Dyeing Process:

  • Place the fabric in the dyebath at 60°C.

  • Raise the temperature to 130°C at a rate of 1.5-2.0°C per minute.

  • Hold the temperature at 130°C for 45-60 minutes.

  • Cool the dyebath down to 70°C.

• After-treatment (Reduction Clearing): After dyeing, the fabric is rinsed and then treated with a solution containing 2 g/L sodium hydrosulfite, 2 g/L caustic soda, and 1 g/L of a non-ionic detergent at 70-80°C for 15-20 minutes to remove unfixed surface dye.[4]

• Final Rinsing and Drying: Rinse the fabric thoroughly with hot and cold water, neutralize with acetic acid if necessary, and then dry.

Evaluation of Color Fastness

• Color Fastness to Washing: This is determined according to AATCC Test Method 61-2013 (or ISO 105-C06).[5][6][7]

  • A specimen of the dyed fabric is stitched together with a multifiber test fabric.

  • The composite specimen is placed in a stainless steel container with a specified amount of detergent solution and stainless steel balls.

  • The container is then agitated in a launder-ometer at a specified temperature (e.g., 49°C for Test No. 2A) for 45 minutes to simulate five home launderings.[8]

  • After the test, the specimen is rinsed and dried.

  • The change in color of the dyed fabric and the staining on the multifiber test fabric are evaluated using the Gray Scale for Color Change and the Gray Scale for Staining, respectively.[8]

• Color Fastness to Light: This is evaluated based on AATCC Test Method 16.3-2014 (or ISO 105-B02).[9][10]

  • A specimen of the dyed fabric is exposed to a xenon arc lamp under specified conditions of temperature and humidity.

  • A blue wool lightfastness standard is exposed simultaneously.

  • The exposure continues until a specified color change is observed in the standard.

  • The color change of the test specimen is then evaluated by comparing it with the Gray Scale for Color Change.[9]

• Color Fastness to Rubbing (Crocking): This is assessed using AATCC Test Method 8-2013 (or ISO 105-X12).[11][12][13][14]

  • A specimen of the dyed fabric is placed on the base of a crockmeter.

  • A standard white cotton crocking cloth is mounted on the rubbing finger.

  • The rubbing finger is moved back and forth across the specimen 10 times with a constant downward force.

  • The test is performed with both a dry and a wet crocking cloth.

  • The amount of color transferred to the white cloth is evaluated using the Gray Scale for Staining or the Chromatic Transference Scale.[11]

Measurement of Color Strength (K/S Value)

The color strength of the dyed fabric is determined by measuring its surface reflectance using a spectrophotometer. The Kubelka-Munk equation is then used to calculate the K/S value:

K/S = (1 - R)² / 2R

Where:

• K is the absorption coefficient.

• S is the scattering coefficient.

• R is the decimal fraction of the reflectance of the dyed fabric at the wavelength of maximum absorption.[1][2][15]

A higher K/S value indicates a greater dye uptake and a deeper shade.[2]

Mandatory Visualizations

Caption: Experimental workflow for dyeing and performance evaluation.

Caption: Key performance indicators of selected blue disperse dyes.

References

• 1. austinpublishinggroup.com [austinpublishinggroup.com]
• 2. Measurement of the relationship between shade (%), reflectance (%) and color strength (K/S) [textiletoday.com.bd]
• 3. Comparative study on dyeing conventional polyester and microfibre polyester with disperse dye and evaluate different dyeing effects - MedCrave online [medcraveonline.com]
• 4. blog.qima.com [blog.qima.com]
• 5. microbe-investigations.com [microbe-investigations.com]
• 6. textilelearner.net [textilelearner.net]
• 7. chiuvention.com [chiuvention.com]
• 8. AATCC 61 Color fastness to Laundering [darongtester.com]
• 9. blog.qima.com [blog.qima.com]
• 10. contracttextiles.org [contracttextiles.org]
• 11. ipstesting.com [ipstesting.com]
• 12. testextextile.com [testextextile.com]
• 13. textilelearner.net [textilelearner.net]
• 14. orientbag.net [orientbag.net]
• 15. CN105158176A - Method for determining reactive dye fixation rate through K/S value coating method - Google Patents [patents.google.com]

Evaluating Adsorbents for Disperse Blue 291 Removal: A Comparative Guide

A comprehensive analysis of various adsorbents demonstrates significant potential for the removal of Disperse Blue 291 from aqueous solutions. This guide provides a comparative overview of the efficacy of different materials, including activated carbon, biochar, and clay minerals, supported by experimental data on their adsorption capacities and kinetic behaviors.

Disperse Blue 291, a common anthraquinone (B42736) dye, is widely used in the textile industry and its release into wastewater poses significant environmental concerns. Adsorption has been identified as a highly effective and economically viable method for the removal of such dyes. This guide summarizes key performance indicators of various adsorbents to assist researchers and professionals in selecting the most suitable material for their specific needs.

Comparative Performance of Adsorbents

The effectiveness of an adsorbent is primarily evaluated based on its maximum adsorption capacity (q_m), which indicates the maximum amount of dye that can be adsorbed per unit mass of the adsorbent. The adsorption process is also characterized by isotherm and kinetic models, which provide insights into the adsorbent-adsorbate interactions and the rate of adsorption, respectively.

Adsorption Isotherm and Kinetic Parameters

The Langmuir and Freundlich isotherm models are commonly used to describe the equilibrium of adsorption. The Langmuir model assumes monolayer adsorption on a homogeneous surface, while the Freundlich model is applicable to heterogeneous surfaces. The favorability of the adsorption process can also be inferred from the Langmuir separation factor (R_L).

The kinetics of adsorption, which describes the rate of dye uptake, is often evaluated using pseudo-first-order and pseudo-second-order models. The pseudo-second-order model is generally indicative of a chemisorption process.

Below is a summary of the performance of different adsorbents for the removal of disperse blue dyes, including Disperse Blue 56 (a close analogue to Disperse Blue 291).

Adsorbent	Dye	Max. Adsorption Capacity (q_m, mg/g)	Langmuir Constant (K_L, L/mg)	Freundlich Constant (K_f, (mg/g)(L/mg)^(1/n))	Freundlich Exponent (n)	Best Fit Isotherm Model	Best Fit Kinetic Model	Reference
Activated Carbon (from Iraqi Date Palm Seeds)	Disperse Blue	8.13	-	-	-	Langmuir	Pseudo-first-order, Pseudo-second-order, Intra-particle diffusion	[1]
Modified Coffee Husk Biochar	Disperse Blue 56 (DDB56)	-	-	Matches well	-	Freundlich	Pseudo-first-order	[2]

Note: A direct comparison is challenging due to variations in experimental conditions across different studies. The data presented should be considered in the context of the specific experimental protocols used in each study.

Experimental Protocols

The evaluation of adsorbent efficacy typically involves batch adsorption experiments. A generalized protocol for these experiments is outlined below.

General Batch Adsorption Procedure

• Adsorbent Preparation: The adsorbent material is prepared, which may involve washing, drying, grinding, and sieving to obtain a uniform particle size. Some adsorbents may undergo chemical or thermal activation to enhance their surface area and porosity.

• Preparation of Dye Solution: A stock solution of Disperse Blue 291 of a known concentration is prepared using deionized water. Working solutions of desired concentrations are then prepared by diluting the stock solution.

• Batch Adsorption Study:

  • A known mass of the adsorbent is added to a fixed volume of the dye solution with a specific initial concentration in a series of flasks.

  • The flasks are agitated at a constant speed in a shaker or stirrer for a predetermined period to ensure thorough mixing and facilitate adsorption.

  • The effect of various parameters on adsorption is studied by systematically varying one parameter while keeping others constant. These parameters include:

    • Contact Time: Samples are withdrawn at different time intervals to determine the equilibrium time.

    • Initial Dye Concentration: The experiment is repeated with different initial concentrations of the dye solution.

    • Adsorbent Dose: The amount of adsorbent is varied to study its effect on removal efficiency.

    • pH: The initial pH of the dye solution is adjusted using dilute acid or base to investigate its influence on the adsorption process.

    • Temperature: The experiment is conducted at different temperatures to study the thermodynamic parameters of adsorption.

• Analysis:

  • After the desired contact time, the adsorbent is separated from the solution by centrifugation or filtration.

  • The final concentration of the dye in the supernatant is determined using a UV-Vis spectrophotometer at the wavelength of maximum absorbance for Disperse Blue 291.

• Data Evaluation:

  • The amount of dye adsorbed per unit mass of the adsorbent at equilibrium (q_e, mg/g) and the percentage removal of the dye are calculated.

  • The experimental data are fitted to various isotherm (e.g., Langmuir, Freundlich) and kinetic (e.g., pseudo-first-order, pseudo-second-order) models to determine the adsorption characteristics.

Visualizing the Experimental Workflow

The following diagram illustrates the typical workflow for evaluating the efficacy of different adsorbents for Disperse Blue 291 removal.

Experimental workflow for adsorbent evaluation.

Conclusion

The selection of an appropriate adsorbent for the removal of Disperse Blue 291 is a critical step in wastewater treatment. Activated carbon derived from various agricultural wastes has shown promising results. Biochar and certain clay minerals also present viable, low-cost alternatives.[3] The optimal choice of adsorbent will depend on a variety of factors, including the required removal efficiency, cost, availability of the adsorbent material, and the specific conditions of the wastewater. Further research focusing on the direct comparison of a wider range of adsorbents under standardized conditions is necessary to provide a more definitive ranking of their performance for Disperse Blue 291 removal.

References

• 1. researchgate.net [researchgate.net]
• 2. ph02.tci-thaijo.org [ph02.tci-thaijo.org]
• 3. researchgate.net [researchgate.net]

Safety & Regulatory Compliance

Navigating the Disposal of Disperse Blue 291: A Comprehensive Guide for Laboratory Professionals

For immediate release:

Researchers and laboratory personnel handling Disperse Blue 291 now have a clear and comprehensive guide for its proper disposal. This procedural document outlines the necessary safety precautions, waste classification, and step-by-step disposal methods to ensure compliance with regulatory standards and promote a safe laboratory environment.

Disperse Blue 291, a synthetic dye used in various research and development applications, is recognized as a hazardous substance that may cause allergic skin reactions.[1] Adherence to stringent disposal protocols is crucial to mitigate potential environmental and health risks.

Immediate Safety and Handling Precautions

Before initiating any disposal procedures, it is imperative to consult the Safety Data Sheet (SDS) for Disperse Blue 291. All personnel must be equipped with the appropriate Personal Protective Equipment (PPE), including but not limited to:

• Eye Protection: Chemical safety goggles.

• Hand Protection: Chemical-resistant gloves (e.g., nitrile).

• Body Protection: Laboratory coat and, if necessary, additional protective clothing.

Ensure adequate ventilation in the handling area to minimize inhalation exposure. In case of a spill, avoid generating dust. For solid spills, gently cover the material with a damp paper towel. For liquid spills, use an inert absorbent material like vermiculite (B1170534) or sand to contain the spill.

Waste Characterization and Regulatory Framework

Under the Resource Conservation and Recovery Act (RCRA), waste chemicals must be evaluated to determine if they are hazardous. While Disperse Blue 291 is not explicitly listed as a "P" or "U" series hazardous waste by the U.S. Environmental Protection Agency (EPA), waste generated from the production of dyes and pigments may be classified as hazardous (K-series waste).[2][3][4]

Given its potential to cause skin sensitization, it is prudent to manage all Disperse Blue 291 waste as hazardous unless a formal hazardous waste determination proves otherwise. This "cradle-to-grave" management approach ensures the highest level of safety and regulatory compliance.

Quantitative Data Summary

Property	Value	Reference
Chemical Formula	C21H21BrN6O6	[5]
Molecular Weight	533.33 g/mol	[5]
CAS Number	51868-46-3	[5]
Hazard Statements	H317: May cause an allergic skin reaction.	[1]
Disposal Precautionary Statement	P501: Dispose of contents/container to an appropriate treatment and disposal facility in accordance with applicable laws and regulations, and product characteristics at time of disposal.	[1]

Step-by-Step Disposal Procedures

1. Solid Waste Disposal (Unused/Expired Powder, Contaminated PPE, and Spill Cleanup Materials):

• Containerization: Place all solid waste containing Disperse Blue 291 into a designated, leak-proof, and clearly labeled hazardous waste container. The container must be compatible with the chemical.

• Labeling: The label must include the words "Hazardous Waste," the full chemical name ("Disperse Blue 291"), and the accumulation start date.

• Storage: Store the sealed container in a designated satellite accumulation area, away from incompatible materials.

• Disposal: Arrange for pickup and disposal by a licensed hazardous waste management company.

2. Liquid Waste Disposal (Solutions and Rinsates):

• Segregation: Do not mix Disperse Blue 291 waste with other chemical waste streams unless explicitly approved by your institution's Environmental Health and Safety (EHS) department.

• Containerization: Collect all liquid waste in a sealed, leak-proof container.

• Labeling: Clearly label the container as "Hazardous Waste," with the chemical name ("Disperse Blue 291 Solution"), an estimated concentration, and the accumulation start date.

• Treatment: Some institutions may have protocols for the in-lab treatment of dilute dye solutions. Methods such as adsorption onto activated carbon or chemical precipitation may be employed to remove the dye from aqueous solutions.[6][7][8][9] However, these procedures should only be performed by trained personnel and in accordance with an approved protocol. The resulting sludge and contaminated materials must still be disposed of as hazardous waste.

• Disposal: If in-lab treatment is not an option, the containerized liquid waste must be disposed of through a licensed hazardous waste contractor.

3. Empty Container Disposal:

• Decontamination: Triple-rinse the empty container with a suitable solvent (e.g., water, if the dye was in an aqueous solution).

• Rinsate Collection: Collect the rinsate as hazardous liquid waste.

• Disposal of Decontaminated Container: Once thoroughly decontaminated, the container can typically be disposed of as non-hazardous waste. However, consult your institutional guidelines for specific procedures.

Experimental Protocol: Adsorption of Disperse Blue 291 onto Activated Carbon (for dilute aqueous solutions)

This protocol is provided as an example of a potential in-lab treatment method and should only be carried out after a thorough risk assessment and with the approval of your EHS department.

Materials:

• Dilute aqueous solution of Disperse Blue 291

• Granular activated carbon

• Magnetic stirrer and stir bar

• Beaker or flask

• Filtration apparatus (e.g., Buchner funnel, filter paper)

• pH meter and appropriate buffers for adjustment (if necessary)

Methodology:

• Transfer the dilute Disperse Blue 291 solution to a beaker or flask.

• Place the beaker on a magnetic stirrer and add a stir bar.

• While stirring, gradually add granular activated carbon to the solution. A typical starting ratio is 1 gram of activated carbon per 100 mL of solution, but this may need to be optimized.

• Continue stirring for a minimum of one hour to allow for sufficient adsorption of the dye onto the carbon.

• Monitor the decolorization of the solution visually.

• Once the solution is clear, turn off the stirrer and allow the carbon to settle.

• Separate the activated carbon from the liquid by filtration.

• The treated liquid should be tested to ensure it meets the criteria for sewer disposal as set by your local publicly owned treatment works (POTW).

• The spent activated carbon, now contaminated with Disperse Blue 291, must be collected, dried in a fume hood, and disposed of as solid hazardous waste.

Visualizing the Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of Disperse Blue 291 waste.

Caption: Disposal workflow for Disperse Blue 291.

By adhering to these procedures, laboratories can ensure the safe and compliant disposal of Disperse Blue 291, thereby protecting personnel and the environment. Always consult with your institution's EHS department for specific guidance and requirements.

References

• 1. Disperse Blue 291G - Safety Data Sheet [chemicalbook.com]
• 2. epa.gov [epa.gov]
• 3. Document Display (PURL) | NSCEP | US EPA [nepis.epa.gov]
• 4. Federal Register :: Hazardous Waste Management System; Identification and Listing of Hazardous Waste; Dyes and/or Pigments Production Wastes; Land Disposal Restrictions for Newly Identified Wastes; CERCLA Hazardous Substance Designation and Reportable Quantities; Designation of Five Chemicals as Appendix VIII Constituents; Addition of Four Chemicals to the Treatment Standards of F039 and the Universal Treatment Standards [federalregister.gov]
• 5. Page loading... [guidechem.com]
• 6. oaji.net [oaji.net]
• 7. Chemical Precipitation Treatment for the Disperse Dyes Removal -Textile Coloration and Finishing | Korea Science [koreascience.kr]
• 8. iwaponline.com [iwaponline.com]
• 9. researchgate.net [researchgate.net]

Personal protective equipment for handling Disperse blue 291

This guide provides immediate and essential safety protocols, operational procedures, and disposal plans for the handling of Disperse Blue 291 in laboratory settings. The following information is intended for researchers, scientists, and drug development professionals to ensure safe and compliant laboratory practices.

Chemical Identification:

Identifier	Value
Chemical Name	N-[5-[bis(prop-2-enyl)amino]-2-[(2-bromo-4,6-dinitrophenyl)diazenyl]-4-methoxyphenyl]acetamide
Common Synonyms	Disperse Blue 291, Disperse Blue 291G, Viosperse Blue 5G
CAS Number	51868-46-3, 56548-64-2
Molecular Formula	C21H21BrN6O6
Molecular Weight	533.33

Hazard Identification and Precautionary Statements

Disperse Blue 291 is an azo dye that may present the following hazards. It is crucial to handle this substance with care, adhering to the precautionary measures outlined below.

GHS Hazard Statements:

Code	Statement
H317	May cause an allergic skin reaction.[1]

GHS Precautionary Statements:

Code	Statement
P261	Avoid breathing dust/fume/gas/mist/vapours/spray.[1]
P272	Contaminated work clothing should not be allowed out of the workplace.[1]
P280	Wear protective gloves/ protective clothing/ eye protection/ face protection.
P302+P352	IF ON SKIN: Wash with plenty of water.[1]
P333+P317	If skin irritation or rash occurs: Get medical help.[1]
P501	Dispose of contents/container to an appropriate treatment and disposal facility in accordance with applicable laws and regulations.[1]

Some sources state that Disperse Blue 291G is not classified as a hazardous substance.[2] However, due to the potential for skin sensitization, it is recommended to handle it as a hazardous chemical.

Personal Protective Equipment (PPE)

Strict adherence to PPE guidelines is mandatory to minimize exposure and ensure personal safety.

Protection Type	Specifications
Eye/Face Protection	Wear chemical safety goggles and a face shield where splashing is possible.
Skin Protection	Wear impervious gloves (e.g., nitrile rubber) and a lab coat. Change gloves immediately if contaminated.
Respiratory Protection	Use a NIOSH-approved respirator with a particulate filter if dust is generated. Ensure adequate ventilation.
Body Protection	Wear a lab coat or chemical-resistant suit.

Operational Plan: Step-by-Step Handling Procedure

This workflow ensures the safe handling of Disperse Blue 291 from receipt to disposal.

Caption: Logical workflow for the safe handling of Disperse Blue 291.

Experimental Protocols

Preparation of a Stock Solution (Example)

• Preparation : Put on all required PPE as specified in the table above. Ensure the chemical fume hood is operational.

• Weighing : In the fume hood, carefully weigh the desired amount of Disperse Blue 291 powder onto weighing paper. Use non-sparking tools.

• Dissolving : Transfer the powder to a suitable volumetric flask. Add a small amount of the desired solvent (e.g., acetone, dimethylformamide) and swirl to dissolve.

• Dilution : Once dissolved, dilute to the final volume with the solvent.

• Storage : Label the container clearly with the chemical name, concentration, date, and your initials. Store in a cool, dry, and well-ventilated area away from incompatible materials.

Disposal Plan

Proper disposal of Disperse Blue 291 and its containers is critical to prevent environmental contamination and ensure regulatory compliance.

• Waste Segregation : All waste contaminated with Disperse Blue 291, including unused product, solutions, and contaminated lab supplies (e.g., gloves, weighing paper), must be collected in a designated, labeled hazardous waste container.

• Container Disposal : Empty containers should be triple-rinsed with an appropriate solvent. The rinsate should be collected as hazardous waste. Dispose of the decontaminated container in accordance with institutional and local regulations.[1]

• Regulatory Compliance : All waste disposal must be carried out in accordance with local, state, and federal regulations.[1] Do not discharge into sewers or waterways.

First Aid Measures

Exposure Route	First Aid Procedure
Skin Contact	Immediately wash the affected area with plenty of soap and water. Remove contaminated clothing. If skin irritation or a rash occurs, seek medical attention.[1]
Eye Contact	Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing. If eye irritation persists, get medical advice/attention.
Inhalation	Move the person to fresh air and keep them comfortable for breathing. If respiratory symptoms develop, call a poison center or doctor.
Ingestion	Rinse mouth. Do NOT induce vomiting. Seek immediate medical attention.

References

• 1. Disperse Blue 291G - Safety Data Sheet [chemicalbook.com]
• 2. Page loading... [wap.guidechem.com]